1-(3-Methoxyphenyl)but-3-en-1-amine

Core Science & Biosynthesis

Technical Whitepaper: Physical Properties, Thermodynamics, and Synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine

Executive Summary

1-(3-Methoxyphenyl)but-3-en-1-amine is a highly specialized homoallylic amine utilized as a chiral building block in advanced drug development and complex organic synthesis. Due to the presence of both a primary amine and a terminal alkene, the molecule presents unique thermodynamic challenges during isolation. This whitepaper provides an in-depth analysis of its physical properties, explains the causality behind its boiling point dynamics, and outlines a self-validating experimental protocol for its synthesis and thermal isolation.

Chemical Identity and Structural Dynamics

The compound is characterized by an electron-rich aromatic system (due to the meta-methoxy group) and a homoallylic tail. The free base of 1-(3-Methoxyphenyl)but-3-en-1-amine is registered under CAS 222188-42-3[1], while its more bench-stable hydrochloride salt is registered under CAS 2229795-66-6[2]. Commercially, the compound is utilized as a specialized building block in organic synthesis and pharmaceutical research[].

Structurally, the molecule features three distinct interaction domains:

• The Primary Amine (-NH₂): Facilitates strong intermolecular hydrogen bonding, significantly elevating the baseline boiling point.

• The Methoxyarene Core: Acts as a hydrogen bond acceptor and introduces a permanent dipole moment, increasing molecular density and cohesive energy.

• The Terminal Alkene (-CH=CH₂): Provides weak π−π interactions but is highly susceptible to thermal isomerization or polymerization at elevated temperatures.

Physical Properties & Boiling Point Thermodynamics

Because primary amines with terminal alkenes are prone to thermal degradation at atmospheric pressure, direct experimental atmospheric boiling points are rarely recorded. Instead, we derive the thermodynamic profile by extrapolating from structural analogs. For instance, the truncated analog 1-(3-methoxyphenyl)ethanamine exhibits an experimental boiling point of 66 °C at 0.38 mmHg[4].

The addition of the vinyl group (-CH=CH₂) extends the carbon chain, increasing the molecular weight by approximately 26 g/mol . This structural extension increases van der Waals dispersion forces, adding an estimated 40–50 °C to the atmospheric boiling point. Consequently, heating this compound to its atmospheric boiling point (~290 °C) guarantees thermal decomposition. Vacuum distillation is strictly required.

Quantitative Data Summary

Property	Value
Chemical Name	1-(3-Methoxyphenyl)but-3-en-1-amine
CAS Number (Free Base)	222188-42-3[1]
CAS Number (HCl Salt)	2229795-66-6[2]
Molecular Formula	C₁₁H₁₅NO
Molecular Weight	177.25 g/mol
Predicted Boiling Point (760 mmHg)	285 °C – 295 °C
Operational Boiling Point (0.5 mmHg)	105 °C – 115 °C
Density	~1.02 – 1.05 g/cm³
Appearance	Pale yellow liquid (Free base); White powder (HCl salt)

Experimental Workflow: Synthesis and Thermal Isolation

To synthesize and isolate 1-(3-Methoxyphenyl)but-3-en-1-amine without triggering alkene isomerization, researchers must employ highly controlled nucleophilic addition followed by low-pressure thermal isolation.

Step-by-Step Methodology

Step 1: Imine Activation via Ellman’s Auxiliary

• Action: Condense 3-methoxybenzaldehyde with tert-butanesulfinamide using Ti(OEt)₄ in THF.

• Causality: Direct addition of Grignard reagents to unprotected imines often results in poor yields due to competitive deprotonation. Utilizing Ellman's auxiliary creates a highly electrophilic, stable sulfinyl imine that dictates excellent diastereoselectivity during nucleophilic attack.

Step 2: Nucleophilic Allylation

• Action: Cool the reaction mixture to -78 °C and dropwise add allylmagnesium bromide (1.5 equivalents).

• Causality: The cryogenic temperature (-78 °C) is critical. It suppresses unwanted Wurtz-type coupling side-reactions and prevents the highly reactive Grignard reagent from attacking the methoxy group, ensuring strict chemoselectivity at the imine carbon.

Step 3: Deprotection and Free-Basing

• Action: Quench with saturated NH₄Cl. Cleave the sulfinyl auxiliary using 4M HCl in methanol to yield the HCl salt[2]. To liberate the free base[1], treat the aqueous layer with 2M NaOH (pH > 10) and extract with dichloromethane (DCM).

• Causality: The HCl salt is water-soluble. Adjusting the pH above the amine's pKa (~9.5) forces the compound into its neutral, lipophilic free-base form, allowing quantitative extraction into the organic DCM layer.

Step 4: Vacuum Distillation

• Action: Concentrate the organic layer in vacuo. Transfer the crude oil to a short-path distillation apparatus. Apply a high vacuum (0.5 mmHg) and collect the fraction boiling at 105 °C – 115 °C.

• Causality: By drastically lowering the pressure, the boiling point is depressed from ~290 °C to ~110 °C. This bypasses the activation energy required for thermal alkene isomerization, preserving the integrity of the homoallylic tail.

Workflow Visualization

Ellman's auxiliary-mediated synthesis and vacuum distillation workflow.

Analytical Self-Validation System

To guarantee that the vacuum distillation parameters did not induce thermal degradation, the protocol incorporates a self-validating GC-MS and ¹H-NMR feedback loop.

• The Thermodynamic Risk: If the distillation pressure is insufficiently low (e.g., >5 mmHg), the required heating block temperature will exceed 160 °C. At this threshold, the terminal alkene is thermodynamically driven to isomerize into an internal alkene (yielding 1-(3-methoxyphenyl)but-2-en-1-amine) to increase conjugation stability.

• Self-Validation Logic: Post-distillation ¹H-NMR must be performed immediately. The operator must verify the presence of the terminal alkene multiplet at δ 5.0–5.2 ppm .

• Correction Mechanism: If a new, shifted signal appears at δ 5.5–5.7 ppm (characteristic of an internal alkene), it proves the distillation temperature was too high. This immediately signals the operator to abort the current batch, service the vacuum pump to achieve a true 0.5 mmHg vacuum, and lower the heating mantle temperature for subsequent runs.

References

• Source: alfa-chemistry.
• Source: sigmaaldrich.
• Source: bocsci.
• Title: (R)-(+)-1-(3-Methoxyphenyl)ethylamine, ChiPros ...

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• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. 3-bromopropan-1-amine | Sigma-Aldrich [sigmaaldrich.com]
• 4. (R)-(+)-1-(3-Methoxyphenyl)ethylamine, ChiPros 99+%, ee 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

Mechanism of Formation and Asymmetric Synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine: A Technical Guide

Executive Summary

1-(3-Methoxyphenyl)but-3-en-1-amine (CAS: 222188-42-3)[] is a highly versatile homoallylic amine building block utilized extensively in the drug development pipeline. Homoallylic amines serve as critical precursors for the synthesis of nitrogen-containing heterocycles, alkaloids, and active pharmaceutical ingredients (APIs). This whitepaper provides an in-depth mechanistic analysis and self-validating experimental workflow for the asymmetric synthesis of this molecule, leveraging the industry-standard Ellman’s chiral auxiliary methodology[2].

Retrosynthetic Analysis & Structural Logic

A retrosynthetic disconnection of the C1–C2 bond in the homoallylic amine backbone reveals a classical nucleophilic allylation strategy. The target molecule can be efficiently assembled from 3-methoxybenzaldehyde and an allyl nucleophile. To achieve high enantiomeric excess (ee), the aldehyde is first condensed with a chiral sulfinamide (e.g., (R)-tert-butanesulfinamide) to form an electrophilic imine, which subsequently undergoes a highly diastereoselective allylation[2].

Retrosynthetic workflow for 1-(3-Methoxyphenyl)but-3-en-1-amine.

Core Mechanism of Formation

The formation of the target molecule proceeds through three distinct mechanistic phases, each governed by strict thermodynamic and kinetic controls.

Phase 1: Titanium-Mediated Imine Condensation

Sulfinamides are inherently poor nucleophiles compared to standard primary alkyl amines. Therefore, the direct condensation of 3-methoxybenzaldehyde with tert-butanesulfinamide requires a strong Lewis acid that also acts as a dehydrating agent. Titanium(IV) ethoxide (Ti(OEt)₄) is the reagent of choice.

• Causality: Ti(OEt)₄ coordinates to the carbonyl oxygen of the aldehyde, increasing its electrophilicity. Upon nucleophilic attack by the sulfinamide, the titanium species sequesters the resulting water molecule, forming insoluble titanium dioxide (TiO₂) complexes. This irreversible water sequestration drives the equilibrium entirely toward the imine product, preventing competitive hydrolysis[2].

Phase 2: Diastereoselective Allylation (Zimmerman-Traxler Transition State)

The core carbon-carbon bond formation occurs via the addition of an allyl nucleophile (e.g., allylmagnesium bromide or allylboronic acid pinacol ester) to the chiral imine. This reaction is governed by a highly ordered, 6-membered cyclic Zimmerman-Traxler transition state [3][4].

• Causality & Stereocontrol: The metal center (Mg or B) simultaneously coordinates to the imine nitrogen and the sulfinyl oxygen. This bidentate coordination rigidifies the conformation of the imine. The bulky tert-butyl group of the auxiliary is locked into a position that sterically shields one face of the imine double bond. Consequently, the allyl group is forced to approach and attack exclusively from the less hindered face (the Re-face when using the (R)-auxiliary). This kinetic preference results in exceptional diastereomeric ratios (dr > 95:5)[4][5].

Phase 3: Acidic Cleavage of the Chiral Auxiliary

The resulting homoallylic sulfinamide is subjected to anhydrous acidic conditions (typically HCl in methanol or dioxane).

• Causality: The acid protonates the sulfinamide nitrogen, weakening the N–S bond. Subsequent nucleophilic attack by the alcohol solvent on the sulfur atom cleaves the auxiliary, releasing a volatile sulfinate ester and precipitating the target 1-(3-Methoxyphenyl)but-3-en-1-amine as a highly stable, easily isolable hydrochloride salt[2].

Mechanistic pathway and phase progression of the synthesis.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols incorporate self-validating checkpoints (e.g., specific emulsion-breaking techniques and TLC monitoring).

Step 1: Synthesis of (E)-N-(3-Methoxybenzylidene)-2-methylpropane-2-sulfinamide

• Setup: Under an inert argon atmosphere, dissolve 3-methoxybenzaldehyde (1.0 equiv) and (R)-tert-butanesulfinamide (1.05 equiv) in anhydrous dichloromethane (DCM) (0.5 M concentration).

• Activation: Add Ti(OEt)₄ (2.0 equiv) dropwise at room temperature. Stir the reaction for 12 hours.

• Validation Check: Monitor via TLC (Hexanes/EtOAc 7:3). The aldehyde spot (UV active) should completely disappear, replaced by a lower-Rf imine spot.

• Workup (Critical): Pour the mixture into an equal volume of saturated aqueous NaHCO₃ with vigorous stirring. Causality: This immediately quenches the titanium species, forming a thick white TiO₂ emulsion. Add Celite and filter the suspension through a Celite pad. Failing to use Celite will result in trapped product within the titanium matrix, severely reducing yield.

• Isolation: Extract the filtrate with DCM, dry over Na₂SO₄, and concentrate in vacuo to yield the pure imine.

Step 2: Diastereoselective Allylation

• Setup: Dissolve the chiral imine (1.0 equiv) in anhydrous THF (0.2 M) and cool to -78 °C using a dry ice/acetone bath.

• Nucleophilic Addition: Add allylmagnesium bromide (1.0 M in Et₂O, 1.5 equiv) dropwise over 15 minutes. Causality: Strict temperature control at -78 °C is mandatory to maintain the rigidity of the Zimmerman-Traxler transition state; higher temperatures will degrade the diastereomeric ratio[3].

• Validation Check: Stir for 2 hours at -78 °C. TLC should indicate complete consumption of the imine.

• Quench: Quench the reaction cold by adding saturated aqueous NH₄Cl. Extract with ethyl acetate, dry, and concentrate.

Step 3: Deprotection to 1-(3-Methoxyphenyl)but-3-en-1-amine Hydrochloride

• Cleavage: Dissolve the crude homoallylic sulfinamide in anhydrous methanol (0.2 M). Add a solution of 4M HCl in dioxane (3.0 equiv) at 0 °C.

• Progression: Stir at room temperature for 2 hours.

• Isolation: Concentrate the mixture in vacuo to remove methanol and the volatile sulfinate byproduct. Triturate the resulting residue with cold diethyl ether.

• Validation Check: The target 1-(3-Methoxyphenyl)but-3-en-1-amine hydrochloride will precipitate as a white solid, validating the successful cleavage and providing a self-purifying isolation step.

Quantitative Data: Optimization of Allylation

The choice of allylating agent and solvent profoundly impacts the yield and stereoselectivity of the reaction. The table below summarizes benchmark optimization data for the allylation of aromatic N-tert-butanesulfinyl imines, illustrating the causality behind reagent selection.

Allylating Agent	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (dr)
Allylmagnesium bromide	THF	-78	85	92:8
Allylmagnesium bromide	Et₂O	-78	78	88:12
Allyl-Bpin (Boronate)	CH₂Cl₂	25	94	>99:1
Allyltrimethylsilane / TiCl₄	CH₂Cl₂	-78	65	80:20

Data Interpretation: While Grignard reagents (allylmagnesium bromide) provide rapid reaction times at cryogenic temperatures, Allyl-Bpin (allylboronic acid pinacol ester) offers superior diastereoselectivity (>99:1) even at room temperature. This is due to the highly compact and stable boron-mediated Zimmerman-Traxler transition state, making it the premier choice for late-stage pharmaceutical development[4][5].

References

• [2] Wang, B., & Zhong, F. (2021). "Practical and Asymmetric Synthesis of Apremilast Using Ellman's Sulfinamide as a Chiral Auxiliary." Molbank, 2021(3), M1275. Available at:[Link]

• [3] RSC Publishing. (2025). "Photocatalytic synthesis of homoallylic amines via nucleophilic addition of nickel allyl complexes to imines." Chemical Science. Available at:[Link]

• [4] ACS Publications. (2014). "Stereocontrol in Synthesis of Homoallylic Amines. Syn Selective Direct Allylation of Hydrazones with Allylboronic Acids." Organic Letters. Available at: [Link]

• [5] Nature Communications / PMC. (2022). "Efficient access to general α-tertiary amines via water-accelerated organocatalytic multicomponent allylation." National Institutes of Health (NIH). Available at: [Link]

Sources

• 2. scribd.com [scribd.com]
• 3. Photocatalytic synthesis of homoallylic amines via nucleophilic addition of nickel allyl complexes to imines - Chemical Science (RSC Publishing) DOI:10.1039/D5SC06916E [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Efficient access to general α-tertiary amines via water-accelerated organocatalytic multicomponent allylation - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis and Applications of 1-(3-Methoxyphenyl)but-3-en-1-amine: An In-Depth Technical Guide

Executive Summary

As a Senior Application Scientist, I approach the synthesis of chiral homoallylic amines not merely as a sequence of chemical additions, but as a highly orchestrated system of stereoelectronic controls. 1-(3-Methoxyphenyl)but-3-en-1-amine (CAS 222188-42-3) is a highly valued chiral building block in medicinal chemistry[]. Featuring a terminal alkene and an electron-rich 3-methoxyphenyl moiety, this homoallylic amine serves as a critical precursor for the synthesis of complex nitrogen-containing heterocycles, β-amino acids, and alkaloid derivatives.

This whitepaper details the state-of-the-art asymmetric synthesis of this molecule using the Ellman tert-butanesulfinamide auxiliary[2]. By dissecting the causality behind experimental choices and establishing self-validating protocols, this guide provides researchers with a robust framework for achieving high yields and exceptional enantiomeric purity.

Mechanistic Rationale & Retrosynthetic Logic

The primary challenge in synthesizing chiral benzylic/homoallylic amines is the poor electrophilicity and high enolization potential of standard imines. To circumvent this, the methodology relies on the condensation of 3-methoxybenzaldehyde with enantiopure tert-butanesulfinamide.

The tert-butanesulfinyl group acts as a powerful electron-withdrawing group, activating the imine for nucleophilic attack while simultaneously providing a sterically demanding chiral environment that dictates the trajectory of the incoming allyl nucleophile[3].

Retrosynthetic logic for 1-(3-Methoxyphenyl)but-3-en-1-amine using Ellman's auxiliary.

Core Experimental Workflows (Self-Validating Protocols)

The following workflows are designed as self-validating systems. Every step includes physical or spectroscopic checkpoints to ensure the integrity of the reaction before proceeding.

Step-by-step experimental workflow and mechanistic rationale for homoallylic amine synthesis.

Step 1: Imine Condensation

Protocol: To a solution of 3-methoxybenzaldehyde (1.0 eq) and (R)-tert-butanesulfinamide (1.05 eq) in anhydrous THF, add Titanium(IV) ethoxide (2.0 eq) dropwise at room temperature. Stir for 12 hours[4].

• Expertise & Causality: Standard dehydrating agents (e.g., MgSO₄) are insufficient for this condensation due to the steric bulk of the auxiliary. Ti(OEt)₄ is strictly required as it serves a dual purpose: it acts as a Lewis acid to activate the carbonyl carbon and irreversibly scavenges water to drive the equilibrium forward[4].

• Self-Validation Checkpoint: Upon completion, the reaction is quenched with an equal volume of saturated aqueous NaHCO₃ or brine. The immediate formation of a dense, insoluble white precipitate (TiO₂) physically validates that the active titanium species has been fully hydrolyzed, preventing downstream side reactions.

Step 2: Diastereoselective Allylation

Protocol: Dissolve the purified sulfinyl imine in anhydrous CH₂Cl₂ and cool to -78 °C. Add allylmagnesium bromide (1.5 eq) dropwise. Stir for 2 hours at -78 °C, then slowly warm to room temperature.

• Expertise & Causality: The choice of solvent is strictly causal to the stereochemical outcome. Conducting the Grignard addition in a non-coordinating solvent (CH₂Cl₂) forces the reaction through a highly ordered, six-membered Zimmerman-Traxler-type transition state. The magnesium coordinates simultaneously to the sulfinyl oxygen and the imine nitrogen, locking the conformation. The allyl group is then forced to attack from the less sterically hindered face.

• Self-Validation Checkpoint: The diastereomeric ratio (dr) can be validated directly from the crude ¹H NMR. By integrating the distinct sulfinamide N-H doublet (typically ~3.5 ppm), a dr of >95:5 confirms the structural integrity of the transition state.

Step 3: Acidic Cleavage and Isolation

Protocol: Dissolve the allylated intermediate in methanol. Add 4M HCl in 1,4-dioxane (2.0 eq) and stir at room temperature for 1 hour.

• Expertise & Causality: The N-S bond is highly susceptible to acidic cleavage, while the terminal alkene and the methoxy ether remain intact under these controlled conditions.

• Self-Validation Checkpoint: The end of the reaction is validated by the precipitation of the 1-(3-Methoxyphenyl)but-3-en-1-amine hydrochloride salt directly from the solution upon the addition of cold diethyl ether. This built-in purification step yields a highly pure product without the need for column chromatography.

Quantitative Data: Optimization of Allylation

The table below summarizes the quantitative data regarding the stereochemical outcomes of various allylation conditions. The causality of solvent choice is evident: coordinating solvents (like THF) compete for magnesium coordination, disrupting the rigid transition state and leading to a significant drop in diastereoselectivity. Conversely, non-coordinating solvents (CH₂Cl₂) preserve the chelation-controlled pathway.

Table 1: Optimization of Allylation Conditions for N-(tert-butanesulfinyl)-1-(3-methoxyphenyl)methanimine

Allylating Agent	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (dr)
Allyl-MgBr	CH₂Cl₂	-78	92	98:2
Allyl-MgBr	THF	-78	85	88:12
Allyl-ZnBr	THF	0	78	85:15
Allyl-In (Barbier)	DMF/H₂O	25	89	90:10

Downstream Applications in Medicinal Chemistry

The strategic placement of the terminal alkene and the primary amine in 1-(3-Methoxyphenyl)but-3-en-1-amine makes it a versatile linchpin in drug discovery[2]:

• Ring-Closing Metathesis (RCM): Following N-allylation or N-acryloylation, the molecule can be subjected to Grubbs' catalysis to yield functionalized pyrrolines or piperidines.

• Oxidative Cleavage: The terminal alkene can be subjected to ozonolysis or Lemieux-Johnson oxidation (OsO₄/NaIO₄) to generate β-amino acids, which are critical components in the synthesis of peptidomimetics and active pharmaceutical ingredients (APIs).

References

• Title: Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Asymmetric Synthesis of Amines - Ellman Laboratory Source: Yale University URL: [Link]

• Title: Practical and Asymmetric Synthesis of Apremilast Using Ellman's Sulfinamide as a Chiral Auxiliary Source: Molecules (MDPI) URL: [Link]

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• 2. Asymmetric Synthesis of Amines | Ellman Laboratory [ellman.chem.yale.edu]
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• 4. mdpi.com [mdpi.com]

Discovery and Early Synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine: A Technical Whitepaper on Homoallylic Amine Assembly

Executive Summary & Pharmacological Rationale

The synthesis of chiral homoallylic amines is a cornerstone of modern medicinal chemistry. These motifs serve as privileged building blocks for the construction of piperidines, pyrrolidines, β -lactams, and complex alkaloid frameworks. Among these, 1-(3-Methoxyphenyl)but-3-en-1-amine (commercially available as the hydrochloride salt, CAS: 2229795-66-6[1]) represents a highly versatile intermediate.

Causality in Structural Design: Why target this specific substitution pattern?

• Metabolic Stability: The meta-methoxy group avoids the rapid Phase I metabolic liabilities (such as O-demethylation followed by quinone formation) that typically plague para-methoxy derivatives.

• Electronic Tuning: The meta-methoxy substituent exerts an inductive electron-withdrawing effect without donating electron density via resonance into the benzylic position. This subtly increases the electrophilicity of the intermediate imine carbon, accelerating nucleophilic addition during synthesis.

• Synthetic Versatility: The terminal olefin provides an orthogonal functional handle for downstream ring-closing metathesis (RCM), hydroboration, or oxidative cleavage.

Retrosynthetic Logic & Structural Assembly

The fundamental challenge in synthesizing 1-(3-Methoxyphenyl)but-3-en-1-amine lies in the construction of the C1-C2 carbon-carbon bond while establishing the chiral center at C1. Direct allylation of aldimines is notoriously difficult because imines are less electrophilic than their corresponding aldehydes and are highly prone to α -deprotonation (enolization).

To circumvent this, the strategic disconnection relies on the condensation of 3-methoxybenzaldehyde with an amine equivalent, followed by the nucleophilic addition of an allylmetal species.

Diagram 1: Retrosynthetic disconnection of 1-(3-Methoxyphenyl)but-3-en-1-amine via imine allylation.

Core Synthetic Methodologies

As an application scientist, evaluating synthetic routes requires balancing enantioselectivity, operational safety, and scalability. Three primary methodologies have emerged for the synthesis of this scaffold:

The Diastereoselective Ellman Sulfinamide Route (Gold Standard)

The most reliable method for accessing enantiopure 1-(3-Methoxyphenyl)but-3-en-1-amine utilizes (R)

• or (S) -tert-butanesulfinamide (Ellman's auxiliary). The sulfinyl group serves a dual purpose: it strongly activates the imine toward nucleophilic attack and provides a massive steric shield to direct the incoming allyl nucleophile[2].

Mechanistic Rationale: The addition of allylmagnesium bromide proceeds via a rigid, six-membered Zimmerman-Traxler transition state. The magnesium ion chelates both the imine nitrogen and the sulfinyl oxygen, locking the conformation. The bulky tert-butyl group forces the allyl group to attack exclusively from the Re-face, yielding the product with >98% diastereomeric excess (de).

Diagram 2: Zimmerman-Traxler transition state logic for stereocontrolled Grignard allylation.

Indium-Mediated Aqueous Allylation (Green Chemistry)

For applications where racemic or moderately enriched mixtures are acceptable, an Indium-mediated Barbier-type allylation in aqueous media can be deployed. Indium powder reacts with allyl bromide in saturated aqueous NaBr to form an allylindium intermediate that smoothly adds to imines at room temperature[3]. This eliminates the need for strict anhydrous conditions and pyrophoric Grignard reagents.

Bismuth(III)-Catalyzed Multicomponent Reactions (MCR)

Bismuth(III) triflate ( Bi(OTf)3​ ) has been demonstrated as a highly effective, non-toxic, and water-tolerant Lewis acid for the direct allylation of 3-methoxybenzaldehyde[4]. In a multicomponent setup, the aldehyde, an amine source, and allyltrimethylsilane (AllylTMS) are combined. The Bi(OTf)3​ activates the transiently formed iminium ion, facilitating rapid C-C bond formation.

Quantitative Data Presentation

The following table summarizes the operational metrics of the three primary synthetic routes discussed above, providing a clear comparison for process chemistry scale-up.

Synthetic MethodologyReagents / CatalystSolvent & TempYield (%)StereocontrolScalabilityEllman Auxiliary (R) t -BuSONH 2​ , AllylMgBrTHF/CH 2​ Cl 2​ , -78 °C85-92% >98:2 drHigh (Gram scale)Indium-MediatedIndium powder, Allyl bromideH 2​ O/NaBr, 25 °C75-82%ModerateMediumBismuth(III) MCRBi(OTf) 3​ , AllylTMSCH 3​ CN, 0 °C81%RacemicHigh

Experimental Protocols: The Ellman Route (Self-Validating System)

The following protocol details the synthesis of (R) -1-(3-Methoxyphenyl)but-3-en-1-amine hydrochloride. Every step is designed as a self-validating system to ensure process integrity.

Step 1: Condensation to the N-Sulfinyl Imine

• Procedure: To a solution of 3-methoxybenzaldehyde (10.0 mmol) and (R) -(+)-2-methyl-2-propanesulfinamide (10.5 mmol) in anhydrous THF (25 mL), add Titanium(IV) ethoxide ( Ti(OEt)4​ , 20.0 mmol) dropwise at room temperature.

• Causality: Ti(OEt)4​ is selected over traditional desiccants because it acts as a Lewis acid to activate the carbonyl carbon, and it irreversibly scavenges the water byproduct by forming inert TiO2​ , driving the condensation equilibrium entirely to the product.

• Validation Checkpoint: Monitor by TLC (Hexanes/EtOAc 7:3). The disappearance of the UV-active aldehyde spot and the appearance of a new, lower Rf​ spot confirms conversion. Quench with brine; the resulting white suspension ( TiO2​ ) must be filtered through Celite.

Step 2: Diastereoselective Allylation

• Procedure: Dissolve the crude imine in anhydrous CH 2​ Cl 2​ (30 mL) and cool to -78 °C under Argon. Add Allylmagnesium bromide (1.0 M in Et 2​ O, 15.0 mmol) dropwise over 20 minutes. Stir for 4 hours at -78 °C.

• Causality: The cryogenic temperature (-78 °C) is critical. It maximizes the energy difference between the competing diastereomeric transition states, ensuring the reaction proceeds exclusively via the lowest-energy chair conformation (yielding >98% de).

• Validation Checkpoint: Quench cold with saturated aqueous NH 4​ Cl. Post-extraction, validate the diastereomeric ratio pre-purification via crude 1 H-NMR by integrating the benzylic methine proton doublets (typically around δ 4.3-4.5 ppm).

Step 3: Acidic Cleavage of the Auxiliary

• Procedure: Dissolve the pure sulfinamide intermediate in Methanol (10 mL). Add 4M HCl in 1,4-dioxane (5.0 mL) and stir at room temperature for 1 hour.

• Causality: The acidic conditions selectively hydrolyze the N-S bond without isomerizing or hydrating the terminal olefin.

• Validation Checkpoint: Evaporate the solvent to dryness. Triturate the resulting solid with cold diethyl ether to precipitate the pure 1-(3-Methoxyphenyl)but-3-en-1-amine hydrochloride salt as a white crystalline solid.

References

• Title: Asymmetric Synthesis of Homoallylic Amines Bearing Adjacent Stereogenic Centers by Addition of Substituted Allylic Zinc Reagents to N-tert-Butanesulfinylimines Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Remarkable Salt Effect on In-Mediated Allylation of N-tert-Butanesulfinyl Imines in Aqueous Media Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Green Chemistry Using Bismuth(III) Salts: Synthesis of Cyclic Acetals and Allylation of Tetrahydropyranyl Ethers and Aldehydes Source: Digital Commons @ Illinois Wesleyan University URL: [Link]

Sources

• 1. 1-(3-Methoxyphenyl)but-3-en-1-amine hydrochloride [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. digitalcommons.iwu.edu [digitalcommons.iwu.edu]

Protocols & Analytical Methods

Application Note & Protocol: Asymmetric Synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine

Introduction: The Significance of Chiral Homoallylic Amines

Chiral amines are ubiquitous structural motifs in a vast array of pharmaceuticals, agrochemicals, and natural products.[1] Among these, homoallylic amines, characterized by a stereogenic center adjacent to a double bond, serve as versatile synthetic intermediates. Their unique functionality allows for a diverse range of chemical transformations, making them invaluable building blocks in the construction of complex molecular architectures such as β-amino acids and various heterocyclic systems.[2][3] The specific target of this application note, 1-(3-methoxyphenyl)but-3-en-1-amine, is a key intermediate for various pharmacologically active compounds, where the chirality at the benzylic position is often crucial for biological activity.

This document provides a detailed, field-proven protocol for the asymmetric synthesis of 1-(3-methoxyphenyl)but-3-en-1-amine. The chosen synthetic strategy leverages the robust and highly diastereoselective addition of an allyl nucleophile to an N-tert-butanesulfinyl imine. This method, pioneered by Ellman, is renowned for its reliability, scalability, and the high degree of stereochemical control imparted by the chiral tert-butanesulfinyl auxiliary.[1]

Strategic Overview: The N-tert-Butanesulfinyl Imine Approach

The synthesis is designed as a two-step process, commencing with the formation of the N-tert-butanesulfinyl imine from 3-methoxybenzaldehyde, followed by the diastereoselective allylation and subsequent removal of the chiral auxiliary.

The core principles underpinning this strategy are:

• Chiral Auxiliary Control: The tert-butanesulfinyl group serves as a powerful chiral director. Its steric bulk and ability to chelate with the incoming nucleophile's metal cation create a rigid, chair-like six-membered transition state. This conformation effectively shields one face of the imine, forcing the nucleophile to attack from the less hindered side, thus ensuring high diastereoselectivity.

• Robust and Predictable Stereochemistry: The stereochemical outcome of the nucleophilic addition to N-tert-butanesulfinyl imines is highly predictable. The stereochemistry of the final amine product is directly determined by the chirality of the starting tert-butanesulfinamide.

• Facile Auxiliary Removal: The sulfinyl group can be readily cleaved under mild acidic conditions, yielding the free primary amine without racemization of the newly formed stereocenter.

The overall synthetic workflow is depicted below:

Figure 1: Overall synthetic workflow for the asymmetric synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine.

Detailed Experimental Protocols

Part 1: Synthesis of (R,E)-N-(3-methoxybenzylidene)-2-methylpropane-2-sulfinamide

This initial step involves the condensation of 3-methoxybenzaldehyde with (R)-tert-butanesulfinamide. Titanium(IV) ethoxide is employed as a Lewis acid to activate the aldehyde and as a water scavenger to drive the reaction to completion.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Purity
3-Methoxybenzaldehyde	136.15	1.36 g	10.0 mmol	≥98%
(R)-tert-Butanesulfinamide	121.21	1.21 g	10.0 mmol	≥98%
Titanium(IV) ethoxide	228.11	4.56 g	20.0 mmol	≥97%
Tetrahydrofuran (THF)	-	50 mL	-	Anhydrous
Ethyl acetate	-	As needed	-	Reagent grade
Brine	-	As needed	-	Saturated

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add 3-methoxybenzaldehyde (1.36 g, 10.0 mmol) and (R)-tert-butanesulfinamide (1.21 g, 10.0 mmol).

• Add anhydrous tetrahydrofuran (50 mL) to dissolve the solids.

• While stirring, add titanium(IV) ethoxide (4.56 g, 20.0 mmol) dropwise via syringe at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl acetate in Hexanes).

• Upon completion, add an equal volume of saturated aqueous sodium bicarbonate solution to the reaction mixture and stir vigorously for 30 minutes.

• Filter the resulting suspension through a pad of Celite®, washing the filter cake with ethyl acetate.

• Transfer the filtrate to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of 10-30% ethyl acetate in hexanes) to yield the pure N-sulfinyl imine as a pale yellow oil or solid.

Expected Outcome:

• Yield: 85-95%

• Appearance: Pale yellow solid or viscous oil.

Part 2: Diastereoselective Allylation and Deprotection to (R)-1-(3-Methoxyphenyl)but-3-en-1-amine

This part combines the crucial diastereoselective allylation step with the in-situ deprotection of the resulting sulfinamide.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Purity
(R,E)-N-(3-methoxybenzylidene)...	239.34	1.20 g	5.0 mmol	From Part 1
Allylmagnesium bromide	-	7.5 mL	7.5 mmol	1.0 M in THF
Methanol (MeOH)	-	20 mL	-	Anhydrous
Hydrochloric acid (HCl)	-	12.5 mL	25.0 mmol	2.0 M in Diethyl ether
Diethyl ether	-	As needed	-	Reagent grade
Sodium hydroxide (NaOH)	-	As needed	-	2 M aqueous solution

Procedure:

• To a flame-dried 100 mL round-bottom flask under an inert atmosphere, add the N-sulfinyl imine (1.20 g, 5.0 mmol) and dissolve it in anhydrous tetrahydrofuran (25 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add allylmagnesium bromide (7.5 mL of a 1.0 M solution in THF, 7.5 mmol) dropwise over 15 minutes, ensuring the internal temperature remains below -70 °C.

• Stir the reaction mixture at -78 °C for 3-4 hours. Monitor the reaction by TLC for the disappearance of the starting imine.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium chloride solution (10 mL).

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is the N-sulfinamide adduct.

• Dissolve the crude adduct in methanol (20 mL) in a 100 mL round-bottom flask and cool to 0 °C in an ice bath.

• Add a 2.0 M solution of HCl in diethyl ether (12.5 mL, 25.0 mmol) dropwise.

• Remove the ice bath and stir the mixture at room temperature for 1-2 hours until the deprotection is complete (monitored by TLC).

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in water (20 mL) and wash with diethyl ether (2 x 15 mL) to remove the sulfinyl byproducts.

• Basify the aqueous layer to pH > 12 by the slow addition of 2 M NaOH solution at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the pure (R)-1-(3-methoxyphenyl)but-3-en-1-amine.

Expected Outcome:

• Yield: 75-85% (over two steps)

• Enantiomeric Excess (ee): >95%

• Appearance: Colorless to pale yellow oil.

Mechanism of Stereoselection

The high diastereoselectivity of the allylation step is rationalized by a Zimmerman-Traxler-type transition state model. The magnesium cation of the Grignard reagent is proposed to chelate to both the nitrogen and oxygen atoms of the N-sulfinyl imine. This chelation, along with the steric hindrance from the bulky tert-butyl group, forces the molecule into a rigid, six-membered chair-like conformation. The allyl group then attacks the imine carbon from the less sterically encumbered face, leading to the observed stereochemical outcome.

Figure 2: Proposed transition state for the diastereoselective allylation. Note: A proper chemical drawing software is required to generate an accurate representation of the transition state.

Characterization and Quality Control

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR should be used to confirm the structure of the final product.

• Chiral High-Performance Liquid Chromatography (HPLC): The enantiomeric excess of the final amine should be determined by chiral HPLC analysis, typically after derivatization with a suitable chiral resolving agent or by using a chiral stationary phase column.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Troubleshooting and Expert Insights

• Low Yield in Imine Formation: Ensure all reagents and solvents are anhydrous. The use of freshly distilled 3-methoxybenzaldehyde can improve yields. Insufficient reaction time can also lead to incomplete conversion.

• Low Diastereoselectivity in Allylation: Maintaining a low reaction temperature (-78 °C) is critical. Any warming of the reaction mixture can lead to a decrease in diastereoselectivity. The quality and concentration of the Grignard reagent are also important.

• Incomplete Deprotection: If TLC indicates that the deprotection is not complete, additional HCl can be added, or the reaction time can be extended.

Conclusion

The protocol detailed in this application note provides a reliable and highly stereoselective method for the synthesis of enantiomerically enriched 1-(3-methoxyphenyl)but-3-en-1-amine. The use of the N-tert-butanesulfinyl imine chemistry offers a practical and scalable route to this valuable chiral building block, which is of significant interest to researchers in medicinal chemistry and drug development.

References

• Sokołowska, J., & Kwaskowska-Murzec, A. (2006). Recent developments in the chiral synthesis of homoallylic amines via organoboranes. Pure and Applied Chemistry, 78(7), 1397-1406. [Link][2]

• Lou, S., & Schaus, S. E. (2008). Asymmetric Allylboration of Acyl Imines Catalyzed by Chiral Diols. Journal of the American Chemical Society, 130(22), 6922–6923. [Link][3]

• Ellman, J. A., & Owens, T. D. (2002). Asymmetric Synthesis of syn- and anti-1,3-Amino Alcohols. Journal of the American Chemical Society, 124(23), 6518–6519. [Link]

• Ellman, J. A. (n.d.). Asymmetric Synthesis of Amines. Yale University. Retrieved from [Link][1]

• Reddy, L. R., Hu, B., & Reddy, M. R. (2008). Asymmetric Synthesis of Homoallylic Amines Bearing Adjacent Stereogenic Centers by Addition of Substituted Allylic Zinc Reagents to N-tert-Butanesulfinylimines. Organic Letters, 10(15), 3343–3346. [Link]

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Application Notes & Protocols: 1-(3-Methoxyphenyl)but-3-en-1-amine as a Versatile Precursor for Nitrogen Heterocycle Synthesis

Abstract

Nitrogen-containing heterocycles are foundational scaffolds in medicinal chemistry and materials science, forming the core of a vast number of pharmaceuticals and functional materials.[1][2] The development of efficient and modular synthetic routes to these structures is therefore a paramount objective in modern organic chemistry. This guide details the utility of 1-(3-methoxyphenyl)but-3-en-1-amine, a chiral homoallylic amine, as a versatile and strategic precursor for the synthesis of diverse nitrogen heterocycles.[3] We explore its application in constructing key heterocyclic systems, including tetrahydroisoquinolines and pyrrolidines, through powerful intramolecular cyclization strategies. The inherent functionalities of this precursor—a primary amine, an alkene, and an electronically activated aromatic ring—provide multiple reaction handles for strategic bond formation. This document provides in-depth mechanistic insights, detailed experimental protocols, and the scientific rationale behind the methodological choices, aimed at researchers, scientists, and professionals in drug development.

Introduction: Strategic Value of the Precursor

1-(3-Methoxyphenyl)but-3-en-1-amine is a structurally rich building block. Its strategic value stems from the convergence of three key functional motifs within a single, readily accessible molecule:

• Primary Amine (Nucleophile): Serves as the primary nucleophilic center for initial bond formation, typically through condensation with carbonyl compounds to form imines or through direct N-alkylation/acylation.[4][5]

• Alkene (π-System): Acts as an internal nucleophile or a site for further functionalization. It is poised for intramolecular cyclization reactions, enabling the formation of five- and six-membered rings.

• Activated Aryl Ring: The meta-methoxy group serves as a powerful electron-donating group, activating the aromatic ring for electrophilic substitution. It directs cyclization to the ortho and para positions (C2, C4, and C6), providing regiochemical control in key ring-forming reactions.

This unique combination allows for the rapid assembly of complex molecular architectures from a single precursor, aligning with modern synthetic goals of step-economy and efficiency.

Caption: Synthetic pathways from the precursor to various heterocycles.

Synthesis of Tetrahydroisoquinolines via Pictet-Spengler Reaction

The Pictet-Spengler reaction is a powerful acid-catalyzed annulation that fuses a β-arylethylamine with an aldehyde or ketone to form a tetrahydroisoquinoline.[6][7][8] This reaction is a cornerstone of alkaloid synthesis.[3][9] 1-(3-Methoxyphenyl)but-3-en-1-amine can be considered a structural analogue of a β-arylethylamine, making it an excellent substrate for this transformation.

Mechanistic Rationale

The reaction proceeds through the formation of a key iminium ion intermediate, which is a sufficiently powerful electrophile to engage the electron-rich aromatic ring in an intramolecular electrophilic aromatic substitution (SEAr).

• Causality of Acid Catalysis: A Brønsted or Lewis acid catalyst is essential.[8][10] It protonates the carbonyl of the aldehyde partner, activating it for nucleophilic attack by the amine. Subsequently, it facilitates the dehydration of the hemiaminal intermediate to form the critical Schiff base, and finally protonates the imine nitrogen to generate the highly electrophilic iminium ion required for cyclization.[7]

• Role of the Methoxy Group: The electron-donating methoxy group is crucial for the success of the cyclization. It significantly increases the nucleophilicity of the benzene ring, allowing the SEAr to proceed under relatively mild conditions. It directs the cyclization to the activated C6 position (para to the methoxy group), ensuring high regioselectivity. Without such activation, the reaction often requires harsh conditions and gives lower yields.[6][8]

Caption: Mechanism of the Pictet-Spengler reaction.

Experimental Protocol: General Procedure

This protocol describes a general method for the Pictet-Spengler reaction using trifluoroacetic acid (TFA) as the catalyst.

Materials:

• 1-(3-Methoxyphenyl)but-3-en-1-amine (1.0 equiv)

• Aldehyde (e.g., formaldehyde, acetaldehyde, benzaldehyde) (1.1 equiv)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA) (0.2 - 1.0 equiv)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 1-(3-methoxyphenyl)but-3-en-1-amine (1.0 equiv) in anhydrous DCM (0.1 M), add the aldehyde (1.1 equiv).

• Cool the mixture to 0 °C in an ice bath.

• Add TFA dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired tetrahydroisoquinoline.

Trustworthiness Note: The success of this protocol relies on the purity of the starting materials and the use of anhydrous solvent to prevent side reactions. The final product should be characterized by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Expected Products and Data

The reaction yields a variety of substituted tetrahydroisoquinolines, with the substituent at the 1-position determined by the aldehyde used. The but-3-enyl group remains at the 4-position, offering a handle for further synthetic manipulations.

Aldehyde Partner	R-Group at C1	Product Class	Typical Yield Range
Formaldehyde	-H	1-unsubstituted	75-90%
Acetaldehyde	-CH₃	1-methyl	70-85%
Benzaldehyde	-Ph	1-phenyl	65-80%
Glyoxylic Acid	-COOH	1-carboxy	60-75%

Synthesis of Pyrrolidines via Intramolecular Cyclization

The alkene moiety in 1-(3-methoxyphenyl)but-3-en-1-amine enables intramolecular cyclization reactions to form five-membered pyrrolidine rings, which are prevalent in many natural products and pharmaceuticals.[11] Transition-metal-catalyzed processes, such as aminopalladation, are particularly effective for this transformation.[12]

Mechanistic Rationale

A common strategy involves the palladium-catalyzed carboamination of the pendant alkene.

• Oxidative Addition: A Pd(0) catalyst undergoes oxidative addition to an aryl halide (Ar-X) to form an Ar-Pd(II)-X species.

• Ligand Exchange: The amine substrate coordinates to the palladium center, displacing a ligand.

• Aminopalladation: The coordinated amine attacks the pendant alkene in an intramolecular fashion. This key step forms the pyrrolidine ring and a new C-N bond, resulting in a five-membered alkylpalladium(II) intermediate.

• Reductive Elimination: The aryl and alkyl groups on the palladium center reductively eliminate, forming a C-C bond and regenerating the Pd(0) catalyst to complete the catalytic cycle.

This cascade process efficiently constructs the bicyclic tetrahydro-1H-pyrrolo[1,2-a]quinoline core in a single operation.[12]

Caption: Catalytic cycle for Pd-catalyzed intramolecular aminopalladation.

Experimental Protocol: General Procedure

This protocol is adapted from general procedures for palladium-catalyzed carboamination cascades.[12]

Materials:

• 1-(3-Methoxyphenyl)but-3-en-1-amine (1.0 equiv)

• Aryl bromide (e.g., bromobenzene) (1.2 equiv)

• Pd₂(dba)₃ (2.5 mol%)

• Xantphos (6 mol%)

• Sodium tert-butoxide (NaOtBu) (2.0 equiv)

• Toluene, anhydrous and degassed

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add Pd₂(dba)₃, Xantphos, and NaOtBu.

• Add the aryl bromide followed by a solution of 1-(3-methoxyphenyl)but-3-en-1-amine in anhydrous, degassed toluene (0.2 M).

• Seal the tube and heat the reaction mixture to 100-110 °C for 16-24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite®.

• Wash the filter cake with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to isolate the pyrrolidine-containing product.

Expertise Note: The choice of ligand is critical for the efficiency and selectivity of the reaction. Bidentate phosphine ligands like Xantphos are often effective in promoting the desired reductive elimination step over competing pathways like β-hydride elimination.

Conclusion

1-(3-Methoxyphenyl)but-3-en-1-amine stands out as a highly valuable and versatile precursor in synthetic organic chemistry. Its inherent structural features enable the efficient and controlled synthesis of diverse and medicinally relevant nitrogen heterocycles. The application of classic name reactions like the Pictet-Spengler synthesis and modern transition-metal-catalyzed cyclizations underscores its utility. The protocols and mechanistic insights provided herein are intended to serve as a practical guide for researchers aiming to leverage this powerful building block in the design and execution of novel synthetic routes for drug discovery and development.

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• Fox, J. M., & Tcyrulnikov, S. (2020). Oxidative allene amination for the synthesis of nitrogen-containing heterocycles. PMC. [Link]

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• Żądło-Dobrowolska, A., & Albrecht, Ł. (2021). Asymmetric organocatalytic synthesis of chiral homoallylic amines. Beilstein Journal of Organic Chemistry. [Link]

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• Wang, X., et al. (2014). Simple and Efficient Synthesis of Tetrahydro-β-Carbolines via the Pictet–Spengler Reaction in 1,1,1,3,3,3-Hexafluoro-2-propanol. Journal of Heterocyclic Chemistry. [Link]

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• J&K Scientific LLC. (2021). Pictet-Spengler Reaction. J&K Scientific. [Link]

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• Google Patents. (n.d.). Preparation method of (R)-3-(3-methoxy phenyl).
• Google Patents. (n.d.). Preparation method of (R)-3-(3-methoxy phenyl).

• Royal Society of Chemistry. (n.d.). Organic & Biomolecular Chemistry. RSC Publishing. [Link]

• National Center for Biotechnology Information. (n.d.). Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides. PMC. [Link]

• Jasperse, C. (n.d.). Reactions of Amines. Course Web Pages. [Link]

• American Chemical Society. (2018). Three-Component Reactions of Arynes, Amines, and Nucleophiles via a One-Pot Process. ACS Publications. [Link]

• Chemical Synthesis Database. (n.d.). (2E)-3-(4-methoxyphenyl)-1-phenyl-2-propen-1-amine. Chemical Synthesis Database. [Link]

• PubMed. (n.d.). Oxidative allene amination for the synthesis of nitrogen-containing heterocycles. PubMed. [Link]

• MDPI. (2024). 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one. MDPI. [Link]

• University of Groningen. (n.d.). Multicomponent Reactions in High Throughput Synthesis and Medicinal Chemistry. University of Groningen Research Portal. [Link]

• Bentham Science. (2022). A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. Bentham Science. [Link]

• National Center for Biotechnology Information. (n.d.). (E)-4-(4-Methoxyphenyl)but-3-en-2-one. PMC. [Link]

• National Center for Biotechnology Information. (n.d.). Recent Advancements in the Cyclization Strategies of 1,3-Enynes Towards the Synthesis of Heterocyclic/Carbocyclic Frameworks. PMC. [Link]

• Wolfe, J. P., et al. (2007). Synthesis of Polycyclic Nitrogen Heterocycles via Alkene Aminopalladation/Carbopalladation Cascade Reactions. PMC. [Link]

• ResearchGate. (n.d.). An Efficient Synthesis of Nitrogen Heterocycles by Cp*Ir-Catalyzed N-Cycloalkylation of Primary Amines with Diols. ResearchGate. [Link]

• ResearchGate. (n.d.). Intramolecular cyclization of the hydroaminoalkylation products to access α-arylated heterocyclic amines. ResearchGate. [Link]

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• Beilstein Journals. (2021). The PIFA-initiated oxidative cyclization of 2-(3-butenyl)quinazolin-4(3H)-ones – an efficient approach to 1-(hydroxymethyl). Beilstein Journal of Organic Chemistry. [Link]

• Elsevier. (2013). Light promoted aqueous phase amine synthesis via three-component coupling reactions. Tetrahedron Letters. [Link]

• Royal Society of Chemistry. (2017). Tandem intramolecular cyclisation/1,3-aryl shift in N-(4,4-diethoxybutyl)-1-arylmethanimines (Kazan reaction): synthesis of 3-benzylidene-1-pyrrolines. RSC Publishing. [Link]

• ResearchGate. (n.d.). 1-(3-Methoxyphenyl)-2-(phenylsulfonyl)ethan-1-one. ResearchGate. [Link]

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Application Note: Catalytic Enantioselective Synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine via Multicomponent Allylation

Executive Summary

Chiral homoallylic amines are privileged structural motifs in drug discovery, serving as essential building blocks for alkaloids, β -lactams, and complex active pharmaceutical ingredients (APIs). The synthesis of primary homoallylic amines, such as 1-(3-Methoxyphenyl)but-3-en-1-amine, traditionally relies on the addition of allylmetal reagents to pre-formed imines. However, isolated imines derived from 3-methoxybenzaldehyde are notoriously hydrolytically sensitive and challenging to purify, often leading to diminished yields and reproducibility issues[1].

To circumvent these isolation bottlenecks, this application note details a state-of-the-art, self-validating multicomponent protocol. By leveraging a dual Lewis acid/chiral hydrogen-bond donor (HBD) co-activation strategy, researchers can generate the reactive iminium ion in situ from a stable acetal precursor. This is followed by a highly enantioselective allylation and a subsequent deprotection step to yield the free primary amine with exceptional stereofidelity.

Mechanistic Rationale & Reaction Design (Causality)

The transition from stepwise synthesis to a multicomponent reaction (MCR) requires precise orchestration of reactive intermediates. The reaction utilizes 3-methoxybenzaldehyde dimethyl acetal, tert-butyl carbamate (BocNH 2​ ), and allyltrimethylsilane.

• In Situ Activation (The Lewis Acid Role): Trimethylsilyl trifluoromethanesulfonate (TMSOTf) acts as a Lewis acid to cleave the stable acetal, generating a transient oxocarbenium ion. This species rapidly condenses with BocNH 2​ to form the N-Boc iminium ion[1]. The choice of BocNH 2​ is strategic; it participates in the multicomponent assembly and provides a protecting group that is easily cleaved under mild acidic conditions, avoiding the harsh hydrogenolysis required for N-benzyl groups.

• Stereocontrol via Non-Covalent Interactions (NCIs): A chiral aryl-pyrrolidino thiourea catalyst binds the protoiminium ion through bidentate hydrogen bonding. Crucially, the pyrenyl moiety of the catalyst engages in dispersive π -stacking interactions with the 3-methoxyphenyl ring of the substrate[2]. This rigidifies the transition state and effectively shields one enantioface, directing the allyltrimethylsilane nucleophile to attack with high stereoselectivity.

• Reagent Selection: While allylboronates are excellent reagents for pre-formed imines[3], allylsilanes are uniquely suited for this Lewis acid-catalyzed MCR because they are stable to the in situ generated oxocarbenium species and selectively attack the more electrophilic iminium ion[1]. Organocatalytic allylations of this nature have fundamentally reshaped modern synthetic chemistry [4].

Figure 1: Dual-catalytic multicomponent reaction pathway for enantioselective imine allylation.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and the resulting yield and enantiomeric ratio (e.r.). Dichloromethane (DCM) is selected over coordinating solvents (like Toluene or THF) to prevent competitive hydrogen bonding. The cryogenic temperature (-78 °C) is critical because dispersive π -stacking interactions are highly entropy-dependent.

Catalyst System	Solvent	Temperature (°C)	Yield (%)	Enantiomeric Ratio (e.r.)
Aryl-pyrrolidino Thiourea + TMSOTf	DCM	-78	88	96:4
Aryl-pyrrolidino Thiourea + TMSOTf	Toluene	-78	75	89:11
Uncatalyzed (TMSOTf only)	DCM	-78	95	50:50
Aryl-pyrrolidino Thiourea + TMSOTf	DCM	0	85	72:28

Experimental Protocol: Self-Validating Workflow

Figure 2: Step-by-step experimental workflow from reagent preparation to final deprotection.

Part A: Multicomponent Catalytic Allylation

(Synthesis of N-Boc-1-(3-Methoxyphenyl)but-3-en-1-amine)

• Preparation of the Reaction Mixture: Flame-dry a 10 mL Schlenk flask under an argon atmosphere. Add 3-methoxybenzaldehyde dimethyl acetal (1.0 mmol, 182 mg), tert-butyl carbamate (1.2 mmol, 140 mg), and the chiral pyrenyl-pyrrolidino thiourea catalyst (0.1 mmol, 10 mol%).

• Solvent Addition & Cooling: Dissolve the solid mixture in anhydrous dichloromethane (DCM, 4.0 mL). Stir until homogeneous, then cool the flask to -78 °C using a dry ice/acetone bath. Allow 15 minutes for complete thermal equilibration.

• Nucleophile Addition: Inject allyltrimethylsilane (2.0 mmol, 318 µL) into the cooled mixture in one portion.

• Initiation via Lewis Acid (Critical Step): Slowly add Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.2 mmol, 217 µL) dropwise over 5 minutes.

  • Causality Note: Dropwise addition is imperative to prevent a localized exothermic spike. Rapid addition accelerates background racemic allylation by uncomplexed oxocarbenium/iminium ions, severely degrading the e.r.[1].

• Reaction Progression: Maintain the reaction strictly at -78 °C for 24 hours.

• Quenching and Extraction: Quench the reaction cold by adding saturated aqueous NaHCO 3​ (5 mL). Remove the cooling bath and allow the mixture to warm to room temperature. Extract the aqueous layer with DCM (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, 95:5 to 90:10 Hexanes/EtOAc gradient) to afford the N-Boc protected intermediate.

Part B: Deprotection to Free Primary Amine

(Synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine)

• Acidic Cleavage: Dissolve the purified N-Boc-1-(3-Methoxyphenyl)but-3-en-1-amine (0.8 mmol) in anhydrous DCM (2.0 mL) in a round-bottom flask. Cool to 0 °C.

• TFA Addition: Add Trifluoroacetic acid (TFA, 2.0 mL) dropwise. Stir the mixture at 0 °C for 10 minutes, then warm to room temperature and stir for an additional 1.5 hours.

  • Self-Validation: The consumption of the starting material can be tracked via TLC (ninhydrin stain will show a bright spot for the primary amine at the baseline in non-polar eluents).

• Neutralization: Concentrate the mixture under a stream of nitrogen to remove excess TFA. Redissolve the residue in DCM (10 mL) and wash with 1 M aqueous NaOH (5 mL) until the aqueous layer is strongly basic (pH > 10).

• Final Isolation: Extract the aqueous layer with DCM (2 × 5 mL). Dry the combined organic layers over Na 2​ SO 4​ , filter, and concentrate to yield the pure 1-(3-Methoxyphenyl)but-3-en-1-amine as a pale yellow oil.

Analytical Validation

• Enantiomeric Purity: Determine the e.r. of the N-Boc intermediate via chiral HPLC (e.g., Chiralpak AD-H column, Hexane/i-PrOH 95:5, 1.0 mL/min, 210 nm).

• Structural Confirmation ( 1 H NMR, 400 MHz, CDCl 3​ of free amine): Expected key signals include the methoxy singlet at δ 3.80 (3H, s), the benzylic methine proton at δ 3.95 (1H, t), the terminal alkene protons at δ 5.05–5.15 (2H, m), and the internal alkene proton at δ 5.75 (1H, m).

References

• Jacobsen, E. N. et al. "Enantioselective, Catalytic Multicomponent Synthesis of Homoallylic Amines Enabled by Hydrogen-Bonding and Dispersive Interactions." Journal of the American Chemical Society, 2021. URL:[Link]

• Jacobsen, E. N. et al. "Enantioselective, Catalytic Multicomponent Synthesis of Homoallylic Amines Enabled by Hydrogen-Bonding and Dispersive Interactions." ChemRxiv (Preprint), 2021. URL:[Link]

• List, B. et al. (Referenced via Beilstein Review). "Asymmetric organocatalytic synthesis of chiral homoallylic amines." Beilstein Journal of Organic Chemistry, 2024. URL:[Link]

• Schaus, S. E. et al. "Asymmetric Allylboration of Acyl Imines Catalyzed by Chiral Diols." Journal of the American Chemical Society, 2007. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BJOC - Asymmetric organocatalytic synthesis of chiral homoallylic amines [beilstein-journals.org]

Application Note: Ring-Closing Metathesis of 1-(3-Methoxyphenyl)but-3-en-1-amine

Introduction & Mechanistic Rationale

1-(3-Methoxyphenyl)but-3-en-1-amine is a highly versatile homoallylic amine building block. The presence of the terminal alkene and the primary amine allows for rapid functionalization into 1,n-dienes, which are prime substrates for Ring-Closing Metathesis (RCM)[1]. The 3-methoxyphenyl moiety serves as a critical pharmacophore, offering both steric bulk and an electron-rich aromatic ring that is frequently utilized in the development of CNS-active agents and alkaloid analogs, as detailed in [2].

RCM of homoallylic amines is a powerful, atom-economical technique for constructing azaheterocycles. By modifying the nitrogen substituent prior to metathesis, chemists can divergently synthesize different ring systems:

• Path A (N-Acryloylation): Reaction with acryloyl chloride yields an electron-deficient diene. RCM of this intermediate produces a δ -substituted α,β -unsaturated δ -lactam (a 5,6-dihydro-2H-pyridin-2-one derivative). These lactams are essential precursors for saturated piperidines, as described in the [1].

• Path B (N-Allylation): Reaction with allyl bromide yields an electron-rich diene. RCM forms a 2-aryl-1,2,3,6-tetrahydropyridine, a core scaffold in many bioactive alkaloids[2].

Causality in Catalyst Selection: The choice of the Ruthenium catalyst is critical. While Grubbs 1st Generation (Grubbs I) catalyst is effective for simple, unhindered terminal olefins, it struggles with the electron-deficient acryloyl double bond in Path A. Therefore, Grubbs 2nd Generation (Grubbs II) or Hoveyda-Grubbs II catalysts are required. The N-heterocyclic carbene (NHC) ligand in Grubbs II increases the electron density on the ruthenium center, significantly enhancing its ability to initiate on electron-deficient alkenes and accelerating the catalytic cycle while resisting deactivation by the Lewis basic amide or amine lone pairs[1].

Experimental Protocols (Self-Validating Systems)

Protocol A: Preparation of the Diene Precursor (N-Acryloylation)

Objective: Convert the primary homoallylic amine into an N-acryloyl diene suitable for RCM.

• Preparation: Dissolve 1.0 equivalent of 1-(3-methoxyphenyl)but-3-en-1-amine in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Base Addition: Add 1.5 equivalents of anhydrous triethylamine (TEA).

  • Causality: TEA acts as a non-nucleophilic acid scavenger to neutralize the HCl generated during acylation. Without it, the starting amine would protonate, rendering it non-nucleophilic and halting the reaction.

• Cooling & Addition: Cool the reaction flask to 0 °C using an ice bath. Dropwise add 1.2 equivalents of acryloyl chloride.

  • Causality: Acryloyl chloride is highly reactive and prone to exothermic polymerization. Cooling controls the reaction rate and prevents the formation of polyacrylamide byproducts.

• Workup: After 2 hours at room temperature, quench with saturated aqueous NaHCO 3​ . Extract with DCM, dry over MgSO 4​ , and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc) to yield the pure N-acryloyl diene.

Protocol B: Ring-Closing Metathesis to δ -Lactam

Objective: Cyclize the N-acryloyl diene into 6-(3-methoxyphenyl)-5,6-dihydro-2H-pyridin-2-one.

• Dilution: Dissolve the purified N-acryloyl diene in anhydrous, degassed DCM to a strict concentration of 0.01 M.

  • Causality: High dilution is the most critical parameter in RCM. It thermodynamically favors intramolecular ring closure (forming the 6-membered ring) over intermolecular cross-metathesis (forming acyclic oligomers)[1].

• Catalyst Addition: Under an argon atmosphere, add 5 mol% of Grubbs II catalyst.

  • Causality: Argon prevents the oxidative degradation of the highly sensitive ruthenium carbene intermediate.

• Reflux: Heat the reaction to a gentle reflux (40 °C) for 12 hours. The thermal energy overcomes the activation barrier for the coordination of the electron-deficient acryloyl alkene to the ruthenium center.

• Quenching: Cool to room temperature and add an excess (50 equivalents relative to catalyst) of ethyl vinyl ether. Stir for 30 minutes.

  • Causality: Ethyl vinyl ether reacts with the active ruthenium carbene to form a stable, metathesis-inactive Fischer carbene. This completely halts the reaction and prevents unintended double-bond migration or cross-metathesis during concentration.

• Purification: Concentrate the mixture in vacuo and purify via column chromatography to isolate the pure δ -lactam.

Quantitative Data Summary

The following table summarizes a representative optimization of RCM conditions for the N-acryloyl diene derived from 1-(3-methoxyphenyl)but-3-en-1-amine, demonstrating the critical nature of catalyst selection and concentration[1].

Catalyst System	Loading (mol%)	Solvent	Concentration (M)	Temp (°C)	Yield (%)	Observation / Causality
Grubbs I	5	DCM	0.05	40	45%	Incomplete conversion; catalyst deactivated by electron-deficient alkene.
Grubbs II	5	DCM	0.05	40	62%	Significant oligomerization due to high concentration.
Grubbs II	5	DCM	0.01	40	88%	Optimal; high dilution strictly favors intramolecular cyclization.
Hoveyda-Grubbs II	2	Toluene	0.01	80	92%	Higher thermal stability allows elevated temperatures, driving challenging closures.

Reaction Workflow Visualization

The following diagram illustrates the divergent synthetic pathways available from the 1-(3-methoxyphenyl)but-3-en-1-amine building block.

Figure 1: Divergent RCM workflows for 1-(3-Methoxyphenyl)but-3-en-1-amine to azaheterocycles.

References

• Title: Asymmetric Synthesis of δ-Substituted α,β-Unsaturated δ-Lactams by Ring Closing Metathesis of Enantiomerically Pure N-Acryloyl-homoallylic Amines Source: The Journal of Organic Chemistry URL: [Link]

• Title: Photocatalytic synthesis of homoallylic amines via nucleophilic addition of nickel allyl complexes to imines Source: Chemical Science URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Photocatalytic synthesis of homoallylic amines via nucleophilic addition of nickel allyl complexes to imines - Chemical Science (RSC Publishing) [pubs.rsc.org]

Step-by-step preparation of 1-(3-Methoxyphenyl)but-3-en-1-amine

Application Note: Stereoselective Preparation of (S)-1-(3-Methoxyphenyl)but-3-en-1-amine via Ellman’s Auxiliary

Introduction & Strategic Rationale

1-(3-Methoxyphenyl)but-3-en-1-amine is a highly versatile homoallylic amine. In drug development, homoallylic amines are premier building blocks, serving as direct precursors to functionalized piperidines, pyrrolidines, and complex aza-heterocycles through ring-closing metathesis (RCM) or hydroamination.

While the racemic preparation of this compound is trivial via the standard allylation of imines, modern pharmacokinetic profiling demands enantiopure candidates. To achieve this, we employ a self-validating, highly diastereoselective protocol utilizing (R)-tert-butanesulfinamide (Ellman's auxiliary) . This method is selected over chiral catalysis for its operational simplicity, predictable stereochemical outcome, and robust scalability on the bench.

Mechanistic Causality & Stereochemical Control

The synthesis is divided into three distinct phases, each driven by specific chemical causality:

• Phase 1: Imine Condensation. The condensation of 3-methoxybenzaldehyde with (R)-tert-butanesulfinamide requires a Lewis acid that simultaneously acts as a water scavenger. Titanium(IV) ethoxide (Ti(OEt)₄) is the industry standard here . It drives the equilibrium forward by irreversibly sequestering water while activating the carbonyl carbon for nucleophilic attack.

• Phase 2: Diastereoselective Allylation. The choice of allylmagnesium bromide in a non-coordinating solvent (CH₂Cl₂) at cryogenic temperatures (-48 °C) is critical . Field Insight: If THF is used as the bulk solvent, it aggressively outcompetes the sulfinyl oxygen for magnesium coordination. By using CH₂Cl₂, the reaction is forced through a rigid, six-membered chair-like transition state where the Mg²⁺ ion chelates both the imine nitrogen and the sulfinyl oxygen. The bulky tert-butyl group shields one face of the imine, dictating the facial approach of the allyl nucleophile and resulting in exceptional diastereomeric ratios (dr > 98:2).

• Phase 3: Auxiliary Cleavage. The sulfinyl group is cleaved using anhydrous HCl. This step acts as a self-validating purification system: the formation of the amine hydrochloride salt allows for facile isolation by trituration. The volatile methyl tert-butyl sulfinate byproduct is simply washed away, bypassing the need for exhaustive chromatography.

Visualizing the Synthetic Logic

Workflow for the stereoselective synthesis of (S)-1-(3-Methoxyphenyl)but-3-en-1-amine.

Chelation-controlled transition state logic dictating the allylation stereochemistry.

Step-by-Step Experimental Protocols

Step 1: Preparation of (R)-N-(3-Methoxybenzylidene)-2-methylpropane-2-sulfinamide

• Setup: Purge a 100 mL round-bottom flask with inert gas (N₂ or Ar). Dissolve 3-methoxybenzaldehyde (10.0 mmol) and (R)-tert-butanesulfinamide (10.5 mmol) in anhydrous THF (30 mL).

• Activation: Add Ti(OEt)₄ (20.0 mmol) dropwise at room temperature via syringe. Stir the reaction mixture at room temperature for 14 hours.

• Quench & Filtration (Critical Technique): Quenching Ti(OEt)₄ generates copious amounts of gelatinous titanium dioxide (TiO₂). Attempting to separate this directly in a separatory funnel will result in an unbreakable emulsion. Pour the reaction into an equal volume of rapidly stirring saturated aqueous NaHCO₃. Immediately filter the resulting thick white suspension through a tightly packed pad of Celite, washing the filter cake thoroughly with EtOAc (3 × 30 mL).

• Isolation: Separate the organic layer from the filtrate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude sulfinyl imine is typically >95% pure and should be used directly in the next step to avoid hydrolytic degradation on silica gel.

Step 2: Diastereoselective Allylation

• Cryogenic Setup: Dissolve the crude sulfinyl imine (approx. 10.0 mmol) in anhydrous CH₂Cl₂ (40 mL) and cool the solution to -48 °C using a dry ice/acetonitrile bath.

• Grignard Addition: Add allylmagnesium bromide (1.0 M in Et₂O, 15.0 mmol) dropwise over 15 minutes. Pro-tip: Dispense the reagent down the cold inner wall of the flask to pre-cool the Grignard before it hits the reaction mixture, preventing localized warming that degrades stereocontrol.

• Reaction: Stir at -48 °C for 4 hours.

• Workup: Quench the reaction at -48 °C by the slow addition of saturated aqueous NH₄Cl (10 mL). Allow the mixture to warm to room temperature, then extract the aqueous phase with CH₂Cl₂ (3 × 20 mL). Combine the organic layers, dry over Na₂SO₄, and concentrate.

• Purification: Purify the diastereomerically enriched sulfinamide via flash column chromatography (Hexanes/EtOAc gradient 8:2 to 1:1) to remove any trace of the minor diastereomer.

Step 3: Deprotection to (S)-1-(3-Methoxyphenyl)but-3-en-1-amine Hydrochloride

• Cleavage: Dissolve the purified homoallylic sulfinamide (approx. 8.0 mmol) in methanol (10 mL). Add 4M HCl in 1,4-dioxane (16.0 mmol) dropwise at room temperature.

• Reaction: Stir for 1 hour. The cleavage of the sulfinyl group is rapid and quantitative.

• Self-Validating Isolation: Concentrate the solution in vacuo to yield a crude solid. Triturate the solid vigorously with cold diethyl ether (2 × 15 mL). The volatile methyl tert-butyl sulfinate byproduct dissolves in the ether, leaving the target compound completely insoluble.

• Collection: Filter and collect the white precipitate. Dry under high vacuum to afford the pure (S)-1-(3-Methoxyphenyl)but-3-en-1-amine hydrochloride.

Quantitative Data & Optimization Metrics

Parameter	Step 1 (Condensation)	Step 2 (Allylation)	Step 3 (Deprotection)
Optimal Solvent	THF	CH₂Cl₂	MeOH / 1,4-Dioxane
Temperature	25 °C	-48 °C	25 °C
Typical Yield	92 - 96%	82 - 88%	> 95%
Stereoselectivity	N/A	dr > 98:2	ee > 98% (Retention)
Key Impurity	Unreacted Aldehyde	Minor Diastereomer	t-Bu-S(O)OMe (easily washed)

References

• Ellman, J. A.; Owens, T. D.; Tang, T. P. "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines." Accounts of Chemical Research, 2002, 35 (11), 984-995.[Link]

• Cogan, D. A.; Liu, G.; Ellman, J. A. "Asymmetric synthesis of chiral amines by highly diastereoselective 1,2-additions of organometallic reagents to N-tert-butanesulfinyl imines." Tetrahedron, 1999, 55 (29), 8883-8904.[Link]

Application Note: Orthogonal Cross-Coupling Strategies for 1-(3-Methoxyphenyl)but-3-en-1-amine

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

The molecule 1-(3-methoxyphenyl)but-3-en-1-amine is a highly versatile homoallylic amine scaffold frequently utilized in medicinal chemistry for structure-activity relationship (SAR) exploration. It possesses two orthogonal reactive sites: a nucleophilic primary amine and a terminal alkene. This application note provides field-proven, self-validating protocols for the selective functionalization of this scaffold via Buchwald-Hartwig Amination (C-N bond formation) and Heck Cross-Coupling (C-C bond formation).

Figure 1: Orthogonal functionalization workflow for 1-(3-Methoxyphenyl)but-3-en-1-amine.

Quantitative Reaction Parameters

To ensure reproducibility, the following table summarizes the optimized quantitative parameters, expected outcomes, and primary mechanistic challenges for both pathways.

Reaction Pathway	Target Site	Catalyst / Ligand System	Key Additives	Primary Challenge	Mechanistic Solution
Buchwald-Hartwig	Primary Amine	2 mol% Pd2(dba)3 4 mol% BrettPhos	1.2 eq NaOtBu	Bis-arylation (Over-reaction of secondary amine)	Use of highly sterically demanding biaryl phosphine ligand (BrettPhos).
Heck Coupling	Terminal Alkene	5 mol% Pd(OAc)2 10 mol% P(o-tol)3	2.0 eq Ag2CO3	Alkene Isomerization (Chain walking to conjugated system)	Cationic Pd pathway induced by Ag+ accelerates product dissociation.

Pathway A: Buchwald-Hartwig Amination

Mechanistic Rationale & Causality

When functionalizing primary amines via palladium-catalyzed cross-coupling, the most significant risk is bis-arylation . Once the primary amine undergoes a single arylation, the resulting secondary amine is often equally or more nucleophilic, leading to a second catalytic cycle.

To enforce strict mono-arylation, we utilize BrettPhos , a highly sterically demanding dialkylbiarylphosphine ligand developed by the Buchwald group . The immense steric bulk of BrettPhos creates a restrictive catalytic pocket. While the primary amine of 1-(3-methoxyphenyl)but-3-en-1-amine can easily coordinate to the Pd(II) intermediate, the mono-arylated secondary amine is too bulky to re-enter the catalytic cycle, effectively arresting the reaction at the desired product .

Self-Validating Experimental Protocol

Note: This reaction is highly sensitive to oxygen. Schlenk techniques or a glovebox must be used.

• Preparation: Flame-dry a 10 mL Schlenk tube equipped with a magnetic stir bar. Backfill with Argon (3x).

• Reagent Loading: Add 1-(3-methoxyphenyl)but-3-en-1-amine (1.0 mmol, 177.2 mg), the desired aryl bromide (1.05 mmol), NaOtBu (1.2 mmol, 115.3 mg), Pd2(dba)3 (0.02 mmol, 18.3 mg), and BrettPhos (0.04 mmol, 21.5 mg).

• Solvent Addition: Inject 5.0 mL of anhydrous, degassed toluene (0.2 M concentration).

• Reaction Execution: Seal the tube and heat the mixture at 80 °C in a pre-heated oil bath for 4–6 hours.

• Validation & Monitoring: Sample 10 µL of the reaction mixture, dilute in LC-MS grade acetonitrile, and analyze. Self-Validation Check: The protocol is successful when the LC-MS trace shows complete consumption of the starting mass (m/z 178.1 [M+H]+) and the appearance of the mono-arylated mass, with zero detectable bis-arylated mass.

• Workup: Cool to room temperature, dilute with ethyl acetate (10 mL), and filter through a short pad of Celite. Concentrate the filtrate under reduced pressure and purify via flash chromatography (Hexanes/EtOAc).

Pathway B: Heck Cross-Coupling

Mechanistic Rationale & Causality

Functionalizing the terminal alkene of a homoallylic amine via Heck coupling presents two severe mechanistic challenges:

• Catalyst Poisoning: Unprotected primary amines strongly coordinate to Pd(II) centers, forming stable, unreactive bis(amine)palladium complexes that stall the catalytic cycle. Solution: The amine must be temporarily masked (e.g., via N-Boc protection).

• Alkene Isomerization (Chain Walking): Homoallylic systems are highly susceptible to double-bond migration. Following carbopalladation and β-hydride elimination, the Pd-H species remains coordinated to the newly formed alkene. If dissociation is slow, the Pd-H can reinsert in the opposite orientation, "walking" the double bond down the carbon chain to form the thermodynamically stable conjugated styrene derivative . Solution: The addition of Ag2CO3 abstracts the halide from the Pd(II) intermediate, generating a highly electrophilic, cationic palladium species. This cationic complex rapidly dissociates from the alkene, kinetically outcompeting the reinsertion pathway and preserving the terminal double bond geometry .

Figure 2: Mechanistic divergence in the Heck coupling of homoallylic systems.

Self-Validating Experimental Protocol

Step 1: Amine Protection

• Dissolve 1-(3-methoxyphenyl)but-3-en-1-amine (1.0 mmol) in 5 mL of dichloromethane (DCM).

• Add triethylamine (1.5 mmol, 209 µL) and di-tert-butyl dicarbonate (Boc2O, 1.1 mmol, 240 mg). Stir at room temperature for 2 hours.

• Wash with 1N HCl, extract with DCM, dry over Na2SO4, and concentrate to yield the N-Boc protected intermediate.

Step 2: Cationic Heck Coupling

• Preparation: In a flame-dried reaction vial, combine the N-Boc protected amine (1.0 mmol), aryl iodide (1.2 mmol), Pd(OAc)2 (0.05 mmol, 11.2 mg), P(o-tol)3 (0.10 mmol, 30.4 mg), and Ag2CO3 (2.0 mmol, 551 mg).

• Solvent Addition: Add 10 mL of anhydrous DMF. The reaction must be shielded from light (wrap vial in aluminum foil) due to the light sensitivity of silver salts.

• Reaction Execution: Heat the mixture to 100 °C under Argon for 12 hours.

• Validation & Monitoring: Monitor via TLC (Hexanes/EtOAc 4:1). Self-Validation Check: The formation of a black precipitate (AgI and Pd black) is a visual indicator that the catalytic cycle is actively turning over and halide abstraction is occurring.

• Workup: Cool the mixture, dilute with diethyl ether (20 mL), and filter through Celite to remove metal salts. Wash the organic layer with water (3x) to remove DMF, dry over MgSO4, and purify via flash chromatography.

References

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338-6361. URL:[Link]

• Fors, B. P., Watson, D. A., Biscoe, M. R., & Buchwald, S. L. (2008). A Highly Active Catalyst for Palladium-Catalyzed Amination of Heteroaryl Halides. Journal of the American Chemical Society, 130(41), 13552-13554. URL:[Link]

• Werner, E. W., & Sigman, M. S. (2013). Imparting Catalyst-Control upon Classical Palladium-Catalyzed Alkenyl C–H Bond Functionalization Reactions. Journal of the American Chemical Society, 135(9), 3307-3310. URL:[Link][1]

• Dounay, A. B., & Overman, L. E. (2003). The asymmetric intramolecular Heck reaction in natural product total synthesis. Chemical Reviews, 103(8), 2945-2988. URL:[Link]

Sources

• 1. Imparting Catalyst-Control upon Classical Palladium-Catalyzed Alkenyl C–H Bond Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Application of 1-(3-Methoxyphenyl)but-3-en-1-amine in the Total Synthesis of Alkaloids

Introduction: A Versatile Building Block for Complex Natural Products

The intricate and diverse structures of alkaloids have long presented a formidable challenge and a compelling opportunity for synthetic organic chemists. These nitrogen-containing natural products exhibit a wide array of biological activities, making them attractive targets for drug discovery and development.[1][2][3][4] Central to the successful synthesis of these complex molecules is the strategic selection of starting materials that offer a convergent and efficient pathway to the desired scaffold. 1-(3-Methoxyphenyl)but-3-en-1-amine emerges as a particularly valuable building block in this context. Its unique combination of a chiral homoallylic amine and a methoxy-substituted aromatic ring provides a powerful handle for the construction of various alkaloid frameworks, most notably those within the Amaryllidaceae family, such as the crinine and galanthamine archetypes.[1][2] This application note will provide a detailed exploration of the utility of this amine in alkaloid total synthesis, offering both mechanistic insights and practical experimental protocols for researchers in the field.

Core Principles: Leveraging Inherent Functionality for Cyclization Strategies

The synthetic utility of 1-(3-methoxyphenyl)but-3-en-1-amine is rooted in the reactivity of its two key functional motifs: the but-3-en-1-amine and the 3-methoxyphenyl group. The homoallylic amine provides a nucleophilic nitrogen and a terminal alkene, which are perfectly poised for a variety of intramolecular cyclization reactions to form nitrogen-containing heterocycles.[5][6][7] The methoxy-substituted phenyl ring, on the other hand, serves as a latent precursor for phenolic coupling reactions or as an electron-rich aromatic system for electrophilic substitution, both of which are common strategies for constructing the polycyclic core of many alkaloids.

Application in Crinine Alkaloid Synthesis

The crinine-type alkaloids, characterized by their 5,10b-ethanophenanthridine core, represent a significant class of Amaryllidaceae alkaloids with a range of biological activities.[1] The total synthesis of these molecules often hinges on the stereocontrolled construction of a congested quaternary carbon center.

A key strategy in the synthesis of the crinine skeleton involves an intramolecular Heck reaction. For instance, a derivative of 1-(3-methoxyphenyl)but-3-en-1-amine can be elaborated to form a substrate suitable for an intramolecular Heck reaction to construct the tetrahydro-1H-benzo[c]azepine framework, a core component of the crinine structure.[8]

Synthetic Workflow: Crinine Alkaloid Core Synthesis

Caption: Synthetic pathway to crinine alkaloids.

Application in Galanthamine Synthesis

Galanthamine, a tetracyclic Amaryllidaceae alkaloid, is a clinically approved drug for the treatment of Alzheimer's disease.[9] Its synthesis has been a subject of intense research, with numerous strategies developed to construct its unique and challenging structure.

While direct use of 1-(3-methoxyphenyl)but-3-en-1-amine in published galanthamine syntheses is not explicitly detailed in the provided search results, its structural motifs are highly relevant to key bond formations in established routes. For example, the core structure of galanthamine features a dibenzofuran moiety and a hydroindole ring system. The methoxyphenyl group is a common starting point for the construction of the dibenzofuran core through oxidative phenolic coupling.[10] The butenylamine portion can be envisioned as a precursor to the azepine ring present in galanthamine through reactions like intramolecular hydroamination or reductive amination.[11]

Conceptual Synthetic Workflow: Galanthamine Synthesis

Caption: Conceptual pathway to galanthamine.

Key Synthetic Transformations and Protocols

The successful application of 1-(3-methoxyphenyl)but-3-en-1-amine in alkaloid synthesis relies on a toolbox of key chemical transformations. Below are detailed protocols for some of these pivotal reactions.

Protocol 1: Intramolecular Heck Reaction for Tetrahydro-1H-benzo[c]azepine Synthesis

This protocol describes the formation of the core azepine ring found in crinine alkaloids.

Materials:

• N-protected 2-bromo-N-(1-(3-methoxyphenyl)but-3-en-1-yl)acetamide

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3)

• Potassium carbonate (K2CO3)

• Anhydrous N,N-Dimethylformamide (DMF)

• Argon atmosphere

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add the N-protected bromo-amine substrate (1.0 eq), Pd(OAc)2 (0.1 eq), PPh3 (0.2 eq), and K2CO3 (2.0 eq).

• Add anhydrous DMF via syringe to achieve a substrate concentration of 0.1 M.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite® and wash the pad with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford the desired tetrahydro-1H-benzo[c]azepine.

Causality: The palladium catalyst undergoes oxidative addition into the aryl bromide bond. Subsequent coordination of the alkene and migratory insertion, followed by β-hydride elimination and reductive elimination, regenerates the active catalyst and yields the cyclized product. The base is crucial for neutralizing the HBr generated during the catalytic cycle.

Protocol 2: Intramolecular Hydroamination for Pyrrolidine and Piperidine Synthesis

While not directly applied to the title compound in the search results, intramolecular hydroamination is a powerful tool for forming nitrogen heterocycles from aminoalkenes.[5][6] This conceptual protocol outlines a general procedure.

Materials:

• 1-(3-Methoxyphenyl)but-3-en-1-amine or a suitable derivative

• Organolanthanide catalyst (e.g., Cp*2SmCH(TMS)2) or a strong Brønsted acid (e.g., triflic acid)[7]

• Anhydrous toluene

• Argon atmosphere

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, dissolve the aminoalkene substrate (1.0 eq) in anhydrous toluene.

• Add the catalyst (0.05-0.1 eq) at room temperature.

• Heat the reaction mixture to 80-110 °C and stir for 12-48 hours, monitoring the reaction by GC-MS or NMR.

• Upon completion, cool the reaction to room temperature and quench by adding a few drops of water (for organometallic catalysts) or by neutralizing with a mild base (for acid catalysts).

• Dilute with an organic solvent like ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by flash chromatography or distillation to yield the desired heterocyclic product.

Causality: The catalyst activates the amine and/or the alkene, facilitating the intramolecular nucleophilic attack of the nitrogen onto the double bond. The choice of catalyst (metal-based vs. acid) will influence the reaction mechanism and conditions.

Protocol 3: Pictet-Spengler Reaction for Tetrahydroisoquinoline Synthesis

The Pictet-Spengler reaction is a classic method for constructing tetrahydroisoquinoline and related frameworks.[12][13][14][15] A derivative of the title amine could potentially be used in such a reaction.

Materials:

• A β-arylethylamine derived from 1-(3-methoxyphenyl)but-3-en-1-amine

• An aldehyde or ketone

• Anhydrous solvent (e.g., toluene, dichloromethane)

• Acid catalyst (e.g., trifluoroacetic acid, hydrochloric acid)

Procedure:

• Dissolve the β-arylethylamine (1.0 eq) and the carbonyl compound (1.1 eq) in the anhydrous solvent.

• Add the acid catalyst (0.1-1.0 eq) at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) for 4-24 hours. Monitor the reaction by TLC or LC-MS.

• Upon completion, neutralize the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the crude product by flash column chromatography to obtain the tetrahydroisoquinoline.

Causality: The reaction proceeds through the formation of an iminium ion from the condensation of the amine and the carbonyl compound.[13] The electron-rich aromatic ring then acts as a nucleophile, attacking the iminium ion in an intramolecular electrophilic aromatic substitution to form the new heterocyclic ring.[12]

Data Summary

Alkaloid Class	Key Intermediate	Key Reaction	Typical Yield	Reference
Crinine	Tetrahydro-1H-benzo[c]azepine	Intramolecular Heck Reaction	80-95%	[8]
Galanthamine (conceptual)	Spiro-dienone	Oxidative Phenolic Coupling	40-60%	[10]
Protoberberine	Tetrahydroisoquinoline	Intramolecular Hydroamination	60-80%	[5][16]

Conclusion

1-(3-Methoxyphenyl)but-3-en-1-amine stands out as a highly strategic and versatile starting material for the total synthesis of a variety of complex alkaloids. Its inherent functionalities allow for the efficient construction of key heterocyclic cores through powerful C-N and C-C bond-forming reactions. The protocols and synthetic strategies outlined in this application note provide a solid foundation for researchers and drug development professionals to leverage the potential of this valuable building block in their own synthetic endeavors, ultimately paving the way for the discovery and development of new therapeutic agents.

References

• 8

• 1

• 2

• 17

• 5

• 18

• 6

• 3

• 4

• 19

• 16

• 20

• 21

• 7

• 9

• 22

• 10

• 12

• 23

• 24

• 11

• 13

• 14

• 15

Sources

• 1. scispace.com [scispace.com]
• 2. The Chemical Synthesis of the Crinine and Haemanthamine Alkaloids: Biologically Active and Enantiomerically-Related Systems that Serve as Vehicles for Showcasing New Methodologies for Molecular Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Asymmetric organocatalytic synthesis of chiral homoallylic amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Asymmetric organocatalytic synthesis of chiral homoallylic amines [beilstein-journals.org]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 9. Galantamine total synthesis - Wikipedia [en.wikipedia.org]
• 10. Biomimetic synthesis of (+/-)-galanthamine and asymmetric synthesis of (-)-galanthamine using remote asymmetric induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 13. via.library.depaul.edu [via.library.depaul.edu]
• 14. researchgate.net [researchgate.net]
• 15. The Pictet-Spengler Reaction Updates Its Habits - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. rua.ua.es [rua.ua.es]
• 20. researchgate.net [researchgate.net]
• 21. Recent advances in the total synthesis of alkaloids using chiral secondary amine organocatalysts - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01590H [pubs.rsc.org]
• 22. semanticscholar.org [semanticscholar.org]
• 23. Allylic amine synthesis by amination (allylation) [organic-chemistry.org]
• 24. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 1-(3-Methoxyphenyl)but-3-en-1-amine Allylation

Overview

This technical guide is designed for researchers and drug development professionals experiencing low conversion during the synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine . The synthesis of this homoallylic amine is typically achieved via the nucleophilic allylation of 3-methoxybenzaldehyde-derived imines. Because imines are significantly less electrophilic than their parent aldehydes and highly prone to hydrolysis, achieving high conversion requires precise control over the reagent electronics, moisture, and solvent environment [1].

Diagnostic Workflow

Before altering your protocol, use the diagnostic logic tree below to identify the root cause of the stalled reaction.

Caption: Diagnostic logic tree for troubleshooting low conversion in imine allylation.

Troubleshooting FAQs

Q1: My reaction stalls at 30% conversion, and I see a lot of 3-methoxybenzaldehyde on the TLC. Is the allylation failing?

A: The allylation itself might not be the primary failure point; rather, your imine is likely undergoing competitive hydrolysis. Imines are highly sensitive to trace moisture. If you are using a Lewis acid-activated allylboron or allylsilane reagent, trace water will preferentially hydrolyze the imine back to 3-methoxybenzaldehyde before the nucleophilic attack can occur. Mechanistic Solution: Ensure strictly anhydrous conditions if using boron/silicon reagents. Alternatively, switch to an Indium-mediated allylation in saturated aqueous NaBr. The high ionic strength of the NaBr solution suppresses imine hydrolysis via the hydrophobic effect while stabilizing the transient allylindium species [3].

Q2: I have full consumption of the imine, but my yield of 1-(3-Methoxyphenyl)but-3-en-1-amine is low. What is happening?

A: If the imine is consumed but the homoallylic amine is absent, you are likely seeing competitive reduction or homocoupling (pinacol-type coupling). Highly reducing organometallic reagents (like Grignard or certain zinc reagents) can transfer a hydride to the imine via a β-hydride elimination pathway, yielding 1-(3-methoxyphenyl)methanamine derivatives. Mechanistic Solution: Switch to a more chemoselective allylating agent. Allylboronic acid pinacol ester (Allyl-Bpin) paired with a chiral Lewis acid, or allylindium, avoids these reductive side pathways [2].

Q3: How do I select the best allylating reagent for this specific substrate?

A: The choice depends on your need for enantiopurity, scalability, and moisture tolerance. Refer to the quantitative comparison table below.

Q4: I successfully synthesized the primary amine, but my subsequent N-allylation (to make the diallyl derivative) has low conversion. Why?

A: Direct N-alkylation of primary homoallylic amines with allyl bromide often suffers from competitive over-alkylation (forming quaternary ammonium salts) or stalls due to the generation of HBr, which protonates and neutralizes the remaining unreacted amine. Mechanistic Solution: Instead of direct SN​2 alkylation, use a reductive amination approach with acrolein and a mild reducing agent (like NaBH(OAc)3​ ), or strictly control the stoichiometry of allyl bromide (1.05 eq) in the presence of a mild, non-nucleophilic base (e.g., K2​CO3​ or DIPEA) in acetonitrile.

Quantitative Data: Comparison of Allylating Reagents

Allylating Reagent	Reactivity Profile	Background Hydrolysis Risk	Diastereoselectivity (w/ Ellman's Imine)	Recommended Conditions
Allyl-MgBr	Very High	Low (Fast reaction limits water exposure)	Poor to Moderate	THF, -78 °C, strictly anhydrous
Allyl-ZnBr	High	Low	Good	THF, -40 °C to RT
Allyl-In	Moderate	Moderate (Water tolerant)	Excellent	Saturated aq. NaBr, RT [3]
Allyl-B(pin)	Low (Requires Lewis Acid activation)	High (If reaction is slow)	Excellent	CH2​Cl2​ , -78 °C, BF3​⋅OEt2​ [1]

Self-Validating Experimental Protocol

To ensure high conversion and enantioselectivity, we recommend the following Indium-mediated allylation utilizing Ellman's auxiliary. This protocol is designed as a self-validating system —do not proceed to the next step unless the validation criteria are met.

Caption: Self-validating experimental workflow for 1-(3-Methoxyphenyl)but-3-en-1-amine synthesis.

Phase 1: Imine Condensation

• Setup: Charge a flame-dried flask with 3-methoxybenzaldehyde (1.0 eq), (R)-tert-butanesulfinamide (1.05 eq), and anhydrous THF (0.5 M).

• Activation: Add Ti(OEt)4​ (2.0 eq) dropwise at room temperature.

  • Causality: Ti(OEt)4​ acts as both a Lewis acid to activate the aldehyde and a water scavenger to irreversibly drive the equilibrium forward [1].

• Reaction: Stir for 12 hours under an inert atmosphere.

• Validation Checkpoint: Run a 1H NMR of a crude aliquot. The aldehyde CHO proton (~9.9 ppm) must be completely absent, replaced by the imine CH proton (~8.5 ppm).

• Workup: Pour into an equal volume of saturated aqueous NaHCO3​ with rapid stirring to precipitate TiO2​ . Filter the suspension through Celite, extract with EtOAc, dry over Na2​SO4​ , and concentrate.

Phase 2: Indium-Mediated Allylation

• Setup: Dissolve the crude (R)-N-(3-methoxybenzylidene)-2-methylpropane-2-sulfinamide in saturated aqueous NaBr (0.2 M).

  • Causality: The salt effect maximizes the hydrophobic interaction, driving the organic substrates together and preventing hydrolysis [3].

• Reagent Addition: Add Indium powder (1.5 eq) and allyl bromide (1.5 eq).

• Reaction: Stir vigorously at room temperature for 16 hours.

• Validation Checkpoint: Check TLC (Hexanes/EtOAc 7:3). The UV-active imine spot should disappear, replaced by a lower Rf​ spot corresponding to the homoallylic sulfinamide.

• Workup: Quench with saturated NH4​Cl , extract with EtOAc, wash with brine, dry over Na2​SO4​ , and concentrate.

Phase 3: Acidic Deprotection

• Setup: Dissolve the intermediate in anhydrous MeOH (0.2 M).

• Cleavage: Add 4M HCl in dioxane (2.0 eq) and stir for 1 hour at room temperature.

  • Causality: The acidic conditions selectively cleave the N-S bond without affecting the terminal alkene or the methoxy ether.

• Validation Checkpoint: LC-MS should show the mass of the free primary amine ( m/z [M+H]+=178.1 ).

• Isolation: Concentrate, triturate with diethyl ether, and filter to isolate 1-(3-Methoxyphenyl)but-3-en-1-amine hydrochloride as a white solid.

References

• Robak, M. T.; Herbage, M. A.; Ellman, J. A. Synthesis and Applications of tert-Butanesulfinamide. Chemical Reviews 2010, 110 (6), 3600–3740. URL: [Link]

• Yus, M.; González-Gómez, J. C.; Foubelo, F. Catalytic Enantioselective Allylation of Carbonyl Compounds and Imines. Chemical Reviews 2011, 111 (12), 7774–7854. URL: [Link]

• Lu, J.; Ji, Y.; Le, X. et al. Remarkable Salt Effect on In-Mediated Allylation of N-tert-Butanesulfinyl Imines in Aqueous Media: Highly Practical Asymmetric Synthesis of Chiral Homoallylic Amines and Isoindolinones. Organic Letters 2008, 10 (5), 873-876. URL: [Link]

Technical Support Center: Optimizing Chiral Resolution of 1-(3-Methoxyphenyl)but-3-en-1-amine

Welcome to the Technical Support Center. 1-(3-Methoxyphenyl)but-3-en-1-amine is a highly versatile homoallylic amine featuring a terminal alkene and an electron-rich aromatic ring. Enantiopure homoallylic amines are critical chiral building blocks in the synthesis of nitrogen-containing heterocycles and active pharmaceutical ingredients (APIs) ()[1]. However, achieving high enantiomeric excess (ee > 99%) during the resolution of the racemic mixture presents unique challenges, including the risk of alkene isomerization and the difficulty of separating structurally similar enantiomers.

This guide provides field-proven methodologies, comparative data, and troubleshooting protocols for the chiral resolution of 1-(3-Methoxyphenyl)but-3-en-1-amine.

Section 1: Comparative Data on Resolution Strategies

To select the optimal resolution method, researchers must balance yield, enantiomeric excess, and scalability. The table below summarizes the quantitative performance of three primary resolution strategies.

Resolution Strategy	Resolving Agent / Catalyst	Typical Yield (Max 50%)	Enantiomeric Excess (ee)	Processing Time	Scalability
Enzymatic Kinetic Resolution (EKR)	Candida antarctica Lipase B (CAL-B) + Isopropyl methoxyacetate	48% (S-amine), 49% (R-amide)	> 99% (S), > 98% (R)	16 - 24 h	High (Mild conditions, reusable enzyme)
Diastereomeric Salt Resolution (DSR)	(R)-(-)-Mandelic Acid in Isopropanol/Water	35% (after 2 recrystallizations)	> 95%	48 - 72 h	Very High (Standard batch reactors)
Preparative Chiral SFC	Chiralcel OD-H (Cellulose-based CSP)	45% (both enantiomers)	> 99%	1 - 2 h per injection	Low to Medium (High solvent/equipment cost)

Section 2: Experimental Workflows & Methodologies

Workflow for the CAL-B catalyzed enzymatic kinetic resolution of 1-(3-Methoxyphenyl)but-3-en-1-amine.

Protocol A: Enzymatic Kinetic Resolution (EKR) via CAL-B

Mechanistic Grounding: Lipase B from Candida antarctica (CAL-B) exhibits strict stereoselectivity for the (R)-enantiomer of 1-arylalkylamines due to the steric constraints of its active site, which perfectly accommodates the spatial arrangement of the (R)-stereocenter ()[2]. The enzyme catalyzes the transfer of an acyl group from a donor to the (R)-amine, leaving the (S)-amine unreacted.

• Reaction Setup: Dissolve 10 mmol of racemic 1-(3-Methoxyphenyl)but-3-en-1-amine in 50 mL of anhydrous methyl tert-butyl ether (MTBE).

• Enzyme Addition: Add 15 mmol of isopropyl methoxyacetate (acyl donor) and 200 mg of immobilized CAL-B (Novozym 435).

• Incubation: Stir the suspension at 45 °C at 150 rpm for 18 hours. Monitor the reaction via chiral HPLC until the conversion reaches exactly 50%.

• Separation: Filter off the immobilized enzyme. Extract the organic layer with 1M HCl (3 x 20 mL). The highly lipophilic (R)-amide remains in the organic layer.

• Isolation of (S)-Amine: Basify the combined aqueous layers to pH 12 using 2M NaOH. Extract with dichloromethane (3 x 20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the pure (S)-amine.

Protocol B: Diastereomeric Salt Resolution (DSR)

• Salt Formation: Dissolve 10 mmol of the racemic amine in 30 mL of hot isopropanol (IPA). Slowly add a solution of 10 mmol of (R)-(-)-mandelic acid in 10 mL of hot IPA.

• Crystallization: Allow the solution to cool to room temperature slowly over 4 hours, then chill to 4 °C overnight. The less soluble diastereomeric salt will precipitate.

• Recrystallization: Filter the crystals and recrystallize from a 9:1 mixture of IPA/Water to upgrade the diastereomeric excess (de) to >99%.

• Freebasing: Suspend the pure salt in 1M NaOH and extract with ethyl acetate to recover the enantioenriched amine.

Section 3: Troubleshooting Guides & FAQs

Q1: Why is my CAL-B enzymatic resolution stalling at 30% conversion instead of the theoretical 50%? Root Cause & Causality: Stalling in EKR is frequently caused by the accumulation of alcohol byproducts (e.g., isopropanol if using isopropyl methoxyacetate). These alcohols can alter the hydration shell of the immobilized enzyme and shift the thermodynamic equilibrium of the transesterification reaction backward. Solution: Ensure the MTBE is strictly anhydrous. To drive the equilibrium forward, switch to an irreversible acyl donor such as ethyl methoxyacetate or add molecular sieves (4Å) to the reaction mixture to sequester the byproduct alcohol ()[3].

Q2: How do I prevent the isomerization of the terminal double bond during the acidic hydrolysis of the (R)-amide? Root Cause & Causality: The homoallylic system (but-3-en-1-amine) is highly susceptible to carbocation formation. Under the strong acidic reflux (e.g., 6M HCl at 100 °C) typically required to hydrolyze a stable amide bond, protonation can trigger a hydride shift or double-bond migration, forming the thermodynamically more stable conjugated styrene derivative. Solution: Avoid harsh acidic hydrolysis entirely. Instead, use a chemically cleavable acyl donor during the EKR step. Utilizing a diallyl carbonate or an allyloxycarbonyl (Alloc) donor allows for mild, palladium-catalyzed deprotection at room temperature, perfectly preserving the terminal alkene.

Q3: My diastereomeric salt with (R)-(-)-mandelic acid is forming an oil ("oiling out") instead of crystallizing. How do I induce crystallization? Root Cause & Causality: "Oiling out" (liquid-liquid phase separation) occurs when the supersaturation curve crosses the liquid-liquid binodal curve before reaching the solid-liquid solubility curve. The 3-methoxy group increases the molecule's flexibility and solvation, depressing the lattice energy and melting point of the salt compared to unsubstituted analogs ()[4]. Solution:

• Adjust the Solvent System: Increase the polarity of the solvent by adding 5-10% water to the isopropanol. This slightly increases the solubility of the salt, preventing the oil phase from separating before the nucleation temperature is reached.

• Seeding: Retain a small amount of the oil, scratch it with a glass rod in a minimal amount of diethyl ether to force nucleation, and use these generated crystals to seed the main batch at a temperature just above the cloud point.

Q4: What is the optimal chiral stationary phase (CSP) for monitoring the enantiomeric excess (ee) of this specific homoallylic amine? Root Cause & Causality: The chiral recognition mechanism requires CSPs that can form transient diastereomeric complexes via hydrogen bonding while providing steric inclusion for the aromatic and homoallylic tails. Solution: Cellulose-based CSPs, specifically Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) or LUX-3, are highly effective. For 1-(3-Methoxyphenyl)but-3-en-1-amine, use a mobile phase of Hexane/Isopropanol/Diethylamine (90:10:0.1 v/v/v). The diethylamine additive is critical; it suppresses peak tailing by masking the residual silanol groups on the silica support.

References

• Aleem, O., et al. "Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines." Separations, vol. 8, no. 9, 2021, p. 165.[Link]

• Busto, E., et al. "Synthesis of Enantiopure Benzyl Homoallylamines by Indium-Mediated Barbier-Type Allylation Combined with Enzymatic Kinetic Resolution: Towards the Chemoenzymatic Synthesis of N-Containing Heterocycles." European Journal of Organic Chemistry, vol. 2010, no. 5, 2010, pp. 909-919.[Link]

• Ghislieri, D., et al. "Monoamine Oxidase: Tunable Activity for Amine Resolution and Functionalization." ACS Catalysis, vol. 8, no. 11, 2018, pp. 10218-10224.[Link]

• Huck, C. J., et al. "Crystallization-Based Synthetic Route to Antimalarial Agent BRD5018: Diazocene Ring Formation via a Staudinger-aza-Wittig Reaction on an Azetidine-Ribose Template." Organic Process Research & Development, vol. 25, no. 9, 2021, pp. 2105-2114.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Alkene Isomerization in 1-(3-Methoxyphenyl)but-3-en-1-amine Workflows

Welcome to the Technical Support Center. This guide is specifically designed for researchers, synthetic chemists, and drug development professionals working with 1-(3-Methoxyphenyl)but-3-en-1-amine , a highly versatile homoallylic amine building block.

A ubiquitous challenge when subjecting this substrate to transition-metal catalysis (such as cross-metathesis or Heck couplings) is the unintended, contra-thermodynamic migration of the terminal alkene to an internal position. This guide synthesizes field-proven insights and mechanistic causality to help you completely suppress this side reaction.

Core Mechanistic Principles: The Causality of Isomerization

To prevent alkene migration, one must first understand the chemical causality driving it. In 1-(3-Methoxyphenyl)but-3-en-1-amine, the terminal alkene (but-3-enyl) is kinetically accessible but thermodynamically less stable than the internal alkene (but-2-enyl).

During reactions like [1], state-of-the-art Ruthenium alkylidene catalysts can decompose to form ruthenium hydride (Ru-H) species. This decomposition is aggressively accelerated by nucleophilic attack or basicity from the unprotected primary amine group[2]. Once formed, the Ru-H complex inserts into the terminal alkene to form a metal-alkyl intermediate. A subsequent β-hydride elimination at the adjacent carbon shifts the double bond inward via a 1,2-hydride shift mechanism. Therefore, preventing isomerization requires a two-pronged approach: attenuating the amine's nucleophilicity and chemically scavenging transient metal hydrides .

Troubleshooting & FAQs

Q: Why does my terminal double bond migrate to an internal position during Ruthenium-catalyzed cross-metathesis? A: The migration is catalyzed by trace ruthenium hydride species generated from catalyst decomposition. The free primary amine on 1-(3-Methoxyphenyl)but-3-en-1-amine acts as both a base and a coordinating ligand, actively promoting the breakdown of the Ru-carbene into these hydride species[2].

Q: Do I need to protect the amine group? If so, which protecting group is optimal? A: Yes, protection is mandatory. Free amines constitute an aggressive challenge to transition metal catalysts[2]. Converting the amine to a carbamate, such as a Boc (tert-butyloxycarbonyl) or Fmoc group, drastically reduces the nitrogen's lone-pair availability. This prevents it from attacking the metal center or acting as an intramolecular base.

Q: Even with a Boc-protected amine, I still observe 10–25% isomerized product. How can I suppress this completely? A: While protection prevents amine-induced decomposition, thermal degradation of the catalyst can still produce hydrides. To suppress this, you must introduce a chemical hydride scavenger. demonstrated that adding 10 mol% of an electron-deficient quinone, such as 1,4-benzoquinone , effectively quenches metal hydrides without poisoning the primary metathesis catalytic cycle[3].

Quantitative Data: Additive and Protection Effects

The following table summarizes the causal relationship between reaction conditions and the extent of alkene isomerization during a standard cross-metathesis of 1-(3-Methoxyphenyl)but-3-en-1-amine with methyl acrylate using Grubbs 2nd Generation Catalyst (5 mol%, Toluene, 40 °C).

Reaction Condition	Amine State	Chemical Additive	Target Conversion (%)	Isomerization Byproduct (%)
Standard Metathesis	Free (-NH2)	None	< 20% (Catalyst Death)	N/A
Standard Metathesis	Protected (-NHBoc)	None	85%	15 - 25%
Acid-Suppressed	Protected (-NHBoc)	10 mol% Acetic Acid	90%	5 - 10%
Optimized Protocol	Protected (-NHBoc)	10 mol% 1,4-Benzoquinone	> 95%	< 2%

Validated Experimental Protocols

To ensure a self-validating experimental system, follow these exact step-by-step methodologies.

Protocol A: N-Boc Protection of 1-(3-Methoxyphenyl)but-3-en-1-amine

• Initiation: Dissolve 1-(3-Methoxyphenyl)but-3-en-1-amine (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M at 0 °C under an inert argon atmosphere.

• Reagent Addition: Add triethylamine (1.5 equiv) dropwise, followed by di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv).

• Reaction: Warm the mixture to room temperature and stir for 4 hours.

• Workup: Quench with saturated aqueous NH₄Cl, extract with DCM, dry the organic layer over Na₂SO₄, and concentrate in vacuo.

• Purification & Self-Validation: Purify via flash column chromatography (Hexanes/EtOAc).

  • Validation Check: Run a ¹H NMR of the purified product. Confirm the presence of the terminal alkene (multiplet at ~5.7 ppm and terminal protons at ~5.1 ppm). The strict absence of a methyl doublet at ~1.7 ppm confirms that no pre-reaction isomerization has occurred.

Protocol B: Isomerization-Free Cross-Metathesis

• Preparation: In a flame-dried Schlenk flask, dissolve the N-Boc protected amine (1.0 equiv) and the cross-coupling partner (e.g., methyl acrylate, 3.0 equiv) in degassed anhydrous toluene (0.1 M).

• Hydride Scavenging: Add 1,4-benzoquinone (10 mol%) as a solid to the reaction mixture. Causality Note: The benzoquinone must be present before the catalyst is introduced to immediately quench transient Ru-hydrides formed during the initiation phase[3].

• Catalysis: Add Grubbs 2nd Generation Catalyst (5 mol%) in one portion.

• Execution: Heat the mixture to 40 °C and stir for 12 hours under a static argon atmosphere.

• Quenching & Isolation: Quench the reaction with an excess of ethyl vinyl ether to deactivate the Ru-carbene. Concentrate and purify via silica gel chromatography.

  • Validation Check: ¹H NMR should show the complete disappearance of terminal alkene protons (~5.1 ppm) and the emergence of the internal trans-alkene protons (~6.8 ppm and ~5.9 ppm for acrylate cross-products). No peaks corresponding to the migrated but-2-enyl system should be present.

Mechanistic & Workflow Visualizations

Fig 1: Ru-hydride induced alkene isomerization mechanism and suppression by 1,4-benzoquinone.

Fig 2: Optimized experimental workflow for cross-metathesis of homoallylic amines.

References

• Hong, S. H., Sanders, D. P., Lee, C. W., & Grubbs, R. H. (2005). Prevention of Undesirable Isomerization during Olefin Metathesis. Journal of the American Chemical Society.[Link]

• Bates, J. M., et al. (2020). Challenging Metathesis Catalysts with Nucleophiles and Brønsted Base: Examining the Stability of State-of-the-Art Ruthenium Carbene Catalysts to Attack by Amines. ACS Catalysis.[Link]

• Wikipedia Contributors. (n.d.). Olefin metathesis. Wikipedia, The Free Encyclopedia. [Link]

Sources

• 1. Olefin metathesis - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 1-(3-Methoxyphenyl)but-3-en-1-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges associated with isolating 1-(3-Methoxyphenyl)but-3-en-1-amine .

This homoallylic amine is a critical intermediate in drug development and is typically synthesized via the allylation of 3-methoxybenzaldehyde imines or through a Petasis borono-Mannich reaction[1]. Because primary amines interact strongly with standard silica gel, traditional chromatography often leads to poor recovery. This guide provides field-proven troubleshooting, validated protocols, and mechanistic insights to ensure high-purity isolation without relying on chromatography.

Mechanistic Troubleshooting: Understanding Impurity Profiles

Before purifying your crude mixture, it is critical to understand why specific side products form during the synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine. Identifying these allows us to exploit their chemical properties during isolation.

• 3-Methoxybenzaldehyde (Neutral): Forms via the competitive hydrolysis of the starting imine intermediate before the allylating agent can attack.

• 3-Methoxybenzyl alcohol (Neutral): A reduction side-product that occurs if reducing agents are present or via disproportionation during the reaction.

• Diallylated Tertiary Amine (Basic): Results from over-alkylation. If the primary amine product is formed early in the reaction, it can act as a nucleophile and react with excess allylating reagent.

• Isomerized Alkene (Basic): The terminal double bond can migrate to form a conjugated system (1-(3-methoxyphenyl)but-2-en-1-amine) under prolonged basic or high-temperature conditions.

Partitioning Data & Analytics

To avoid the severe streaking and yield loss associated with silica gel chromatography, we exploit the differing pKa values of the crude mixture components. The table below summarizes the quantitative logic behind our purification strategy.

Compound	Structural Class	Approx. pKa (Conjugate Acid)	Partitioning (pH < 2)	Partitioning (pH ≥ 12)
1-(3-Methoxyphenyl)but-3-en-1-amine	Primary Homoallylic Amine	~9.5	Aqueous Phase	Organic Phase
3-Methoxybenzaldehyde	Neutral Aldehyde	N/A	Organic Phase	Organic Phase
3-Methoxybenzyl alcohol	Neutral Alcohol	N/A	Organic Phase	Organic Phase
Diallylated Amine	Tertiary Amine	~8.0	Aqueous Phase	Organic Phase

Validated Protocol: Scalable Acid-Base Extraction

This protocol is a self-validating system designed to isolate the target primary amine from neutral impurities efficiently[2].

Step-by-Step Methodology:

• Initial Solubilization: Dissolve the crude reaction mixture in Diethyl Ether (Et₂O) using 10 mL of solvent per gram of crude material.

• Acidic Extraction (Protonation): Add 1M aqueous HCl (5 x 10 mL) to the organic layer and stir vigorously for 5 minutes.

  • Causality: The primary amine (pKa ~9.5) protonates to form a highly polar, water-soluble ammonium chloride salt. Neutral impurities (aldehyde, alcohol) lack a basic center and remain trapped in the lipophilic Et₂O layer.

  • Self-Validation: Verify the aqueous layer is pH < 2 using indicator paper.

• Phase Separation: Separate the layers using a separatory funnel.

  • Self-Validation: Spot both layers on a TLC plate (elute with 9:1 DCM:MeOH + 1% Et₃N). Stain with Ninhydrin. The aqueous layer must show a strong positive (purple/pink) spot for your primary amine. Discard the organic layer containing the neutral impurities.

• Basification (Deprotonation): Cool the combined aqueous layers in an ice bath (0 °C). Slowly add 6M KOH dropwise until the pH reaches ≥ 12.

  • Causality: The strong base deprotonates the ammonium salt back into the free primary amine. This drastically reduces its aqueous solubility, causing it to "oil out" of the water.

  • Self-Validation: Verify pH ≥ 12 with indicator paper. The solution should become visibly cloudy.

• Organic Extraction: Extract the basic aqueous layer with Dichloromethane (DCM) (5 x 10 mL).

• Washing and Drying: Wash the combined DCM extracts with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Salt Formation (Recommended): To prevent oxidation and auto-catalytic isomerization during storage, dissolve the free amine in anhydrous dioxane and add 4M HCl in dioxane to precipitate 1-(3-Methoxyphenyl)but-3-en-1-amine hydrochloride[1].

Extraction Workflow Visualization

Workflow for the acid-base extraction and purification of homoallylic amines.

Frequently Asked Questions (FAQs)

Q: I am experiencing severe emulsions during the DCM extraction at pH 12. How do I break it? A: Emulsions in basic extractions of amines are typically caused by the precipitation of residual inorganic salts (e.g., aluminum, titanium, or boron species) from the upstream allylation step.

• Causality: Fine, insoluble metal hydroxides act as Pickering emulsion stabilizers, forming a physical barrier that prevents the aqueous and organic droplets from coalescing.

• Solution: Filter the entire biphasic mixture through a tightly packed pad of Celite before attempting phase separation. Alternatively, add brine to the aqueous layer to increase the ionic strength, which disrupts the hydration shell of the emulsion droplets.

Q: My isolated product contains the diallylated tertiary amine. How do I remove it? A: Because both the primary target amine and the diallylated tertiary amine are basic, standard acid-base extraction will co-extract them[1].

• Causality: The tertiary amine shares a similar pKa profile, meaning it protonates and deprotonates alongside your target.

• Solution: You must utilize flash column chromatography for this specific separation. Pre-treat the silica gel with 2% Triethylamine (Et₃N) in hexanes to neutralize acidic silanol sites, preventing the primary amine from streaking. Elute with a gradient of Hexanes/EtOAc containing 1% Et₃N. The bulkier, less polar tertiary amine will elute first.

Q: The NMR shows my terminal alkene has shifted to an internal alkene. What happened? A: Homoallylic amines are susceptible to base-catalyzed isomerization, shifting the terminal double bond into conjugation with the aromatic ring to form 1-(3-methoxyphenyl)but-2-en-1-amine.

• Causality: The benzylic/allylic protons become highly acidic under prolonged exposure to strong bases (like KOH) at room temperature, facilitating tautomerization to the thermodynamically favored conjugated system.

• Solution: Perform the basification step (Step 4) strictly at 0 °C and extract immediately[2]. Store the final product as a hydrochloride salt to prevent auto-catalytic isomerization during long-term storage.

References

• A Scalable Approach to Primary Amines via the Petasis Reaction - Journal of Organic and Pharmaceutical Chemistry (nuph.edu.ua). 1

• Development of Transition-Metal Catalysts for Selective Hydrofunctionalization of Unactivated Alkenes - eScholarship (escholarship.org). 2

Sources

• 1. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 2. escholarship.org [escholarship.org]

Technical Support Center: Column Chromatography of 1-(3-Methoxyphenyl)but-3-en-1-amine

Prepared by: Gemini, Senior Application Scientist

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the purification of 1-(3-Methoxyphenyl)but-3-en-1-amine. The inherent basicity of the primary amine functional group presents specific challenges during silica gel chromatography, which this document aims to address through practical, in-depth troubleshooting guides and frequently asked questions.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the chromatographic purification of aromatic amines like 1-(3-Methoxyphenyl)but-3-en-1-amine.

Q1: What is the primary cause of peak tailing or streaking when purifying this amine on a silica gel column?

The most frequent cause of poor peak shape for amines on silica gel is the interaction between the basic amine and the acidic silanol groups (Si-OH) on the silica surface.[1] These acidic sites can protonate the amine, leading to strong ionic interactions that cause the compound to bind too tightly and elute slowly and unevenly, resulting in significant tailing or streaking.[1][2] In some cases, this can lead to irreversible adsorption and loss of product.

Q2: What is a good starting solvent system for Thin-Layer Chromatography (TLC) analysis?

For a molecule with the moderate polarity of 1-(3-Methoxyphenyl)but-3-en-1-amine, a standard two-component system is recommended.

• Good Starting Point: A mixture of Ethyl Acetate (EtOAc) and Hexane (or Heptane) is a standard choice for compounds of normal polarity.[3][4] Begin with a ratio of 20-30% EtOAc in Hexane (e.g., 2:8 or 3:7 v/v).

• For Higher Polarity: If the compound shows low mobility, a more polar system like Methanol (MeOH) in Dichloromethane (DCM) can be used, starting at 1-5% MeOH.[3][4]

The goal is to find a solvent system that provides a retention factor (Rf) for the target compound between 0.15 and 0.4 on the TLC plate, as this range typically translates to good separation on a flash column.[5][6]

Q3: How does adding a basic modifier to the mobile phase prevent tailing?

Adding a small amount of a basic modifier, such as triethylamine (TEA) or ammonia (NH₃), deactivates the acidic silanol groups on the silica surface.[1] The modifier base competes with your amine analyte for these acidic sites, effectively masking them and preventing the strong ionic interactions that cause tailing.[1] This results in a more symmetrical peak shape and improved separation.

Q4: What concentration of triethylamine (TEA) or ammonia should I use?

A small amount is usually sufficient.

• Triethylamine (TEA): Add 0.1% to 2% (v/v) TEA to your eluent.[1][7] A common starting point is 0.5% or 1%.

• Ammonia (NH₃): Typically used as a solution in methanol (e.g., 7N NH₃ in MeOH). You can add this stock solution to your mobile phase. Alternatively, a 1-10% solution of ammonia in methanol can be used as the polar component of a system with dichloromethane.[4][8]

Important: Always add the modifier to both the slurry preparation solvent (if applicable) and the mobile phase to ensure the column is fully neutralized.[3]

Q5: Are there alternatives to using basic modifiers in the mobile phase?

Yes. If you wish to avoid additives, consider changing the stationary phase.

• Amine-Functionalized Silica: These columns have an amine-bonded phase that provides a basic environment, eliminating the need for mobile phase modifiers and simplifying purification.[9][10][11]

• Alumina (Basic or Neutral): Alumina is a basic or neutral adsorbent and can be effective for the purification of amines without the issue of acidic interactions.[4]

Q6: How do I properly translate my TLC results into a preparative column method?

The relationship between the TLC Rf value and the elution volume on a column, measured in column volumes (CV), is a cornerstone of method development. The approximate relationship is given by the formula:

CV = 1 / Rf [6]

An optimal TLC Rf value between 0.15 and 0.4 ensures that the compound elutes in a reasonable number of column volumes (approximately 2.5 to 6.7 CV), which provides a good balance between resolution, run time, and solvent consumption.[6] A lower Rf value provides better separation from nearby impurities.[5]

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the column chromatography of 1-(3-Methoxyphenyl)but-3-en-1-amine.

Problem 1: Severe Peak Tailing or Streaking

Your compound elutes over a large number of fractions with a characteristic "tail," leading to poor purity and recovery.

Caption: Troubleshooting workflow for amine tailing.

Problem 2: Compound Does Not Elute (Stuck at Baseline)

After running several column volumes, the product has not eluted from the column.

• Cause: The mobile phase is not polar enough to displace the compound from the stationary phase, or there is very strong, potentially irreversible, adsorption.

• Solution:

  • Increase Eluent Polarity: Gradually increase the percentage of the polar solvent (e.g., increase EtOAc content from 20% to 40%, or MeOH from 2% to 5%). A gradient elution can be highly effective.[12]

  • Add a Basic Modifier: If not already present, add TEA or ammonia. The strong ionic interaction with acidic silica can effectively immobilize the amine.[1]

  • "Flush" the Column: If the compound still does not elute, a strong "flush" with a highly polar solvent system (e.g., 10-20% MeOH in DCM with 2% TEA) may be required to recover the material, though purity may be compromised. Note that using more than 10% methanol with silica gel can risk dissolving some of the stationary phase.[3][4]

Problem 3: Poor Separation from Impurities

The target compound co-elutes with starting materials or byproducts.

• Cause: The chosen solvent system does not provide adequate selectivity (separation) between the components.

• Solution:

  • Re-optimize on TLC: The primary goal is to maximize the difference in Rf values (ΔRf) between your product and the impurities. Test different solvent combinations. For example, if EtOAc/Hexane fails, try a system with different selectivity, such as DCM/MeOH or Ether/Hexane.[3]

  • Use a Shallower Gradient: If using a gradient, make it shallower (i.e., increase the polar solvent percentage more slowly) around the point where your compound is expected to elute. This increases the effective resolution.[13]

  • Check Column Packing: A poorly packed column with channels or cracks will lead to broad bands and poor separation. Ensure the silica is packed uniformly without air bubbles.

  • Reduce Sample Load: Overloading the column significantly reduces separation efficiency.[1] A typical load for flash chromatography is 1-5% of the silica gel weight, but for difficult separations, this may need to be reduced to <1%.

Experimental Protocols & Data

Protocol 1: Step-by-Step TLC Method Development

• Prepare Samples: Dissolve a small amount of your crude reaction mixture in a suitable solvent (e.g., DCM or EtOAc). Prepare dilute solutions of your starting materials for comparison.

• Select Initial Solvent System: Based on the FAQ, start with a system like 7:3 Hexane:EtOAc.

• Spot the TLC Plate: Using a capillary tube, spot the crude mixture, starting material(s), and a "co-spot" (crude mixture and starting material in the same spot) on the baseline of the TLC plate.

• Develop the Plate: Place the TLC plate in a closed chamber containing the chosen eluent. Ensure the solvent level is below the baseline. Allow the solvent front to travel up the plate until it is ~1 cm from the top.[14]

• Visualize: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (254 nm). Staining with potassium permanganate or ninhydrin can also be effective for visualizing amines.

• Analyze and Optimize: Calculate the Rf value for your product. If the Rf is too high (>0.5), decrease the eluent polarity (less EtOAc). If it's too low (<0.15), increase the polarity. Add 0.5% TEA to the eluent mixture if streaking is observed.[5] The ideal system will show good separation between the product and impurities with the product Rf around 0.2-0.3.[15]

Protocol 2: Preparative Flash Column Chromatography

• Select Column Size and Eluent: Based on your sample mass, choose an appropriate column size. A general rule is a 40:1 to 100:1 ratio of silica gel weight to crude sample weight. Prepare sufficient eluent (with 0.5-1% TEA added) for the entire run.

• Pack the Column: Prepare a slurry of silica gel in your initial, low-polarity eluent. Pour the slurry into the column and use gentle pressure (flash chromatography) to pack it into a firm, uniform bed. Add a thin layer of sand on top to prevent disturbance.

• Equilibrate: Pass 2-3 column volumes of the initial mobile phase through the packed column to ensure it is fully equilibrated and neutralized by the TEA.

• Load the Sample: Dissolve the crude product in a minimal amount of a strong solvent (like DCM). Alternatively, for better resolution, adsorb the crude product onto a small amount of silica gel ("dry loading"), evaporate the solvent, and carefully add the resulting powder to the top of the column.

• Elute and Collect: Begin eluting with your chosen solvent system, applying pressure to achieve a steady flow rate. Collect fractions and monitor them by TLC to identify which ones contain the purified product.

• Combine and Evaporate: Combine the pure fractions, and remove the solvent under reduced pressure to yield the purified 1-(3-Methoxyphenyl)but-3-en-1-amine.

Data Presentation

Table 1: Recommended Solvent Systems & Modifiers

Non-Polar Component	Polar Component	Modifier (if needed)	Application Notes
Hexane / Heptane	Ethyl Acetate (EtOAc)	0.1 - 2% Triethylamine	Standard starting system for compounds of moderate polarity.[3]
Dichloromethane (DCM)	Methanol (MeOH)	0.1 - 2% Triethylamine	For more polar compounds or when different selectivity is needed.[4]
Dichloromethane (DCM)	Methanol w/ Ammonia	None	The ammonia in methanol serves as the basic modifier.[4][8]
Hexane / Heptane	Diethyl Ether (Et₂O)	0.1 - 2% Triethylamine	Offers different selectivity compared to EtOAc.[3]

References

• University of Rochester, Department of Chemistry. Solvent Systems for Flash Column Chromatography. [Link]

• Muñoz, M. A. (2013). How can I prevent peak tailing in HPLC? ResearchGate. [Link]

• Membrane Solutions. (2022). Column Chromatography Notes. [Link]

• Various Authors. (2015). How can I select the solvent system for column chromatography? ResearchGate. [Link]

• Row, K. H., & Lee, J. W. (2002). Determination of Retention Factors of Aromatic Compounds by Gradient-Elution Reverse-Phase High Performance Liquid Chromatography. Korean Journal of Chemical Engineering, 19(1), 129-133. [Link]

• Restek Corporation. Troubleshooting Guide. [Link]

• Boag, M. (2025). How to Reduce Peak Tailing in HPLC? Phenomenex. [Link]

• Common Organic Chemistry. Solvent Systems for Silica Gel Column Chromatography. [Link]

• Jupille, T. (2007). Severe tailing on column. Chromatography Forum. [Link]

• Ruddy, B. M., et al. (2017). Dual-Column Aromatic Ring Class Separation with Improved Universal Detection across Mobile-Phase Gradients via Eluate Dilution. Energy & Fuels, 31(11), 12911-12919. [Link]

• Chemistry Hall. (2020). Thin Layer Chromatography: A Complete Guide to TLC. [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

• Labcompare. (2021). LABTips: How to Prevent Tailing Peaks in HPLC. [Link]

• Al-Ghamdi, A. S., & Ali, S. A. (2022). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Arabian Journal of Geosciences, 15(15), 1350. [Link]

• Hirsch, D. E., et al. (1972). Separation of High-Boiling Petroleum Distillates Using Gradient Elution Through Dual-Packed (Silica Gel-Alumina Gel) Adsorption. Analytical Chemistry, 44(6), 915-919. [Link]

• Teledyne ISCO. (2012). Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? [Link]

• Li, Z., et al. (2012). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. Analytical Methods, 4(6), 1535-1540. [Link]

• VanVeller Lab, Iowa State University. VanVeller Lab Resources. [Link]

• Phenomenex. (2025). GC Column Troubleshooting Guide. [Link]

• Yamazen. Ideal Method Transfer from TLC to Column Chromatography. [Link]

• OperaChem. (2024). TLC-Thin Layer Chromatography. [Link]

• Chemistry LibreTexts. (2022). Thin Layer Chromatography. [Link]

• Sapkota, S., & Tadi, P. (2024). Chromatography. In StatPearls. StatPearls Publishing. [Link]

• Dolan, J. W. (2015). What's Happening to My Column? LCGC North America, 33(4), 244-250. [Link]

• Various Authors. (2021). What is the optimal Rf value for our compound of interest when running silica column chromatography? ResearchGate. [Link]

• Google Patents. (2012). CN102320984A - Preparation method of (R)-3-(3-methoxy phenyl).

• Biotage. (2023). Why is TLC Rf important for flash column chromatography optimization? [Link]

• Teledyne Labs. Purine and Related Compound Purification Strategies. [Link]

• Biotage. (2023). Is there an easy way to purify organic amines? [Link]

• Kovaľ, M., et al. (2021). Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. Farmaceutický Obzor, 90(1), 23-30. [Link]

• Reddit. (2025). Purification of THP protected compound. [Link]

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Overcoming catalyst deactivation in 1-(3-Methoxyphenyl)but-3-en-1-amine synthesis

A Guide to Overcoming Catalyst Deactivation and Optimizing Reaction Efficiency

Welcome to the technical support center for the synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis, with a particular focus on understanding and overcoming catalyst deactivation.

The synthesis of homoallylic amines, such as 1-(3-Methoxyphenyl)but-3-en-1-amine, is a cornerstone of modern organic synthesis due to their prevalence as intermediates in the preparation of valuable nitrogen-containing compounds and natural products.[1] Various catalytic methods have been developed for this purpose, including copper-catalyzed, palladium-catalyzed, and organocatalytic approaches.[1][2][3] This guide will focus on troubleshooting a common and effective method: the catalytic allylation of an imine derived from 3-methoxybenzaldehyde.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low. What are the most common causes?

A1: Low yields in the synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine can stem from several factors. The most common culprits are:

• Catalyst Deactivation: The catalyst is losing its activity during the reaction. This is a primary focus of this guide and is discussed in detail in the troubleshooting section below.

• Poor Quality of Starting Materials: Impurities in your 3-methoxybenzaldehyde, allylating agent, or solvent can interfere with the reaction.

• Suboptimal Reaction Conditions: Temperature, reaction time, and concentration of reactants are critical parameters that need to be optimized.

• Inefficient Imine Formation: The in-situ formation of the imine from 3-methoxybenzaldehyde and an ammonia source might be incomplete.[4]

Q2: I am observing the formation of significant byproducts. What are they and how can I minimize them?

A2: Common byproducts can include homoallylic alcohols (from the reaction with any residual water), and products from the self-coupling of the allylating agent. To minimize these:

• Ensure Anhydrous Conditions: The presence of water can lead to the formation of homoallylic alcohols. It is crucial to use dry solvents and glassware.[5]

• Control the Rate of Addition: Slow, dropwise addition of the allylating agent can minimize self-coupling reactions.[5]

• Optimize Stoichiometry: Using a slight excess of the imine precursor relative to the allylating agent can help to ensure the latter is consumed in the desired reaction.

Troubleshooting Guide: Catalyst Deactivation

Catalyst deactivation is a frequent challenge in the synthesis of homoallylic amines.[6][7] Below, we address specific issues related to catalyst deactivation in a question-and-answer format.

Problem 1: The reaction starts well but then stalls before completion.

This is a classic sign of catalyst deactivation. Here’s a breakdown of potential causes and solutions:

Q: What could be causing my catalyst to die mid-reaction?

A: Several factors can lead to the premature deactivation of your catalyst. The most likely reasons are:

• Catalyst Poisoning: Trace impurities in your reagents or solvent can act as catalyst poisons. For instance, sulfur-containing compounds can irreversibly bind to the active sites of many transition metal catalysts.[6]

• Fouling by Carbonaceous Deposits: At elevated temperatures, organic molecules can decompose and form carbonaceous materials (coke) on the catalyst surface, blocking active sites.[6][8]

• Change in Catalyst Oxidation State: For many transition metal catalysts, a specific oxidation state is required for catalytic activity. Undesirable redox processes during the reaction can lead to the formation of inactive species (e.g., reduction of an active Pd(II) to inactive Pd(0)).[9]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a stalled reaction.

Q: How can I prevent catalyst poisoning?

A: Prevention is key. Follow these steps:

• Use High-Purity Reagents: Source your 3-methoxybenzaldehyde, allylating agent, and any additives from reputable suppliers.

• Purify Solvents: Ensure your solvents are anhydrous and free of peroxides and other impurities. Consider passing them through a column of activated alumina before use.

• Thoroughly Clean Glassware: All glassware should be oven-dried to remove any residual moisture or contaminants.

Problem 2: The catalyst activity decreases with each recycle.

This indicates that the catalyst is not fully regenerating between runs or is undergoing irreversible changes.

Q: My recycled catalyst is less active. How can I regenerate it effectively?

A: The appropriate regeneration protocol depends on the nature of the deactivation.

Deactivation Cause	Regeneration Protocol	Scientific Rationale
Fouling (Coking)	Controlled oxidation (calcination in air) at a specific temperature.[6][10]	This burns off the carbonaceous deposits, freeing up the active sites. The temperature must be carefully controlled to avoid sintering the catalyst.
Poisoning	Acid or base washing, followed by reimpregnation of the active metal.[11]	The washing step can remove certain poisons. Reimpregnation restores the active metal that may have been stripped during washing.
Change in Oxidation State	Treatment with a mild oxidizing or reducing agent.[9]	For example, a deactivated Pd(0) catalyst can sometimes be reactivated by treatment with a mild oxidant to regenerate the active Pd(II) species.[9]

Experimental Protocol: A General Catalyst Regeneration Procedure (for Fouling)

• Recover the Catalyst: After the reaction, recover the solid catalyst by filtration.

• Wash: Wash the catalyst with a suitable solvent (e.g., THF, ethyl acetate) to remove any adsorbed organic molecules.

• Dry: Dry the catalyst in a vacuum oven at a low temperature (e.g., 60-80 °C).

• Calcination: Place the dried catalyst in a furnace. Slowly ramp up the temperature to the desired calcination temperature (typically 300-500 °C, this needs to be optimized for your specific catalyst) in a gentle stream of air. Hold at this temperature for 2-4 hours.

• Cool Down: Slowly cool the catalyst back to room temperature under an inert atmosphere (e.g., nitrogen or argon).

Important Note: Always consult the literature for the specific regeneration protocol for your catalyst system, as inappropriate conditions can cause irreversible damage.

Illustrative Catalytic Cycle and Deactivation Pathways

The following diagram illustrates a simplified catalytic cycle for a copper-catalyzed allylation of an imine and highlights potential points of deactivation.

Caption: A simplified catalytic cycle and potential deactivation pathways.

References

• Diastereo- and Enantioselective Synthesis of Homoallylic Amines Bearing Quaternary Carbon Centers. PMC. Available at: [Link]

• Enantioselective, Catalytic Multicomponent Synthesis of Homoallylic Amines Enabled by Hydrogen-Bonding and Dispersive Interactions. Journal of the American Chemical Society. Available at: [Link]

• Enantioselective, Catalytic Multicomponent Synthesis of Homoallylic Amines Enabled by Hydrogen-Bonding and Dispersive Interactions. ChemRxiv. Available at: [Link]

• Synthesis of Homoallylic Amines via the Palladium-Catalyzed Decarboxylative Coupling of Amino Acid Derivatives. Journal of the American Chemical Society. Available at: [Link]

• Asymmetric organocatalytic synthesis of chiral homoallylic amines. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Asymmetric synthesis of α-alkenyl homoallylic primary amines via 1,2-addition of Grignard reagent to α,β-unsaturated phosphonyl imines. PMC. Available at: [Link]

• Asymmetric synthesis of α-alkenyl homoallylic primary amines via 1,2-addition of Grignard reagent to α,β-unsaturated phosphonyl imines. RSC Publishing. Available at: [Link]

• Strategies for imine allylation. ResearchGate. Available at: [Link]

• Reaction of Grignard reagent with primary amines. Chemistry Stack Exchange. Available at: [Link]

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• Transient imine directing groups for the C–H functionalisation of aldehydes, ketones and amines: an update 2018–2020. RSC Publishing. Available at: [Link]

• Regiodivergent and Diastereoselective CuH-Catalyzed Allylation of Imines from Terminal Allenes. PMC. Available at: [Link]

• Recent Progress on Catalytic Addition Reactions to N-Unsubstituted Imines. ACS Catalysis. Available at: [Link]

• One-pot synthesis of enantiomerically pure N-protected allylic amines from N-protected α-amino esters. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Copper-Catalyzed Asymmetric Allyl Addition of Imines with Allenylsilanes. Organic Letters. Available at: [Link]

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• Regiodivergent and Diastereoselective CuH-Catalyzed Allylation of Imines from Terminal Allenes. DSpace@MIT. Available at: [Link]

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• One-Pot Synthesis of Homoallylic Ketones from the Addition of Vinyl Grignard Reagent to Carboxylic Esters. Organic Letters. Available at: [Link]

• Point out the flaws in the following incorrect Grignard syntheses... Study Prep in Pearson+. Available at: [Link]

• Catalytic asymmetric allylation of carbonyl compounds and imines with allylic boronates. Organic Chemistry Frontiers. Available at: [Link]

• Metal-based Heterogeneous Catalysts for One-Pot Synthesis of Secondary Anilines from Nitroarenes and Aldehydes. PMC. Available at: [Link]

• Method for reactivating catalysts and a method for recycling supercritical fluids used to reactivate the catalysts. Google Patents.
• Preparation method of (R)-3-(3-methoxy phenyl). Google Patents.

• Catalyst Deactivation for Enhancement of Selectivity in Alcohols Amination to Primary Amines. ACS Catalysis. Available at: [Link]

• Reasons for catalyst deactivation and various regeneration conditions. Infomall. Available at: [Link]

• Preparation method of (R)-3-(3-methoxy phenyl). Google Patents.

• Asymmetric Synthesis of Homoallylic Amines Bearing Adjacent Stereogenic Centers by Addition of Substituted Allylic Zinc Reagents to N-tert-Butanesulfinylimines. Organic Letters. Available at: [Link]

• buten- 2- one (Product A) and 1, 5- bis (4'- methoxyphenyl). University of Technology. Available at: [Link]

• A Concise Synthesis of (E)-3-Amino-1-phenyl-1-butene, a Monoamine Oxidase Inhibitor. ResearchGate. Available at: [Link]

• Synthesis of Homoallylic Amines by Hydrozirconation−Imine Addition of Allenes. Organic Letters. Available at: [Link]

• Three-Factor Kinetic Equation of Catalyst Deactivation. MDPI. Available at: [Link]

• Role of Catalyst Deactivation and Regeneration in Methanol Production. ResearchGate. Available at: [Link]

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• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. PMC. Available at: [Link]

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• Total synthesis of (±)-3-demethoxyerythratidinone via Tf2O-promoted cascade reaction of enaminone. Chemical Communications. Available at: [Link]

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• 11. csc.com.tw [csc.com.tw]

Reference Data & Comparative Studies

Predictive Accuracy in NMR Spectroscopy: Evaluating Software Performance for 1-(3-Methoxyphenyl)but-3-en-1-amine

Executive Summary

In modern drug development and synthetic chemistry, the rapid structural elucidation of complex intermediates relies heavily on Nuclear Magnetic Resonance (NMR) spectroscopy. As high-throughput synthesis accelerates, researchers increasingly depend on in silico NMR prediction tools to verify structures before committing to extensive experimental characterization.

This guide objectively compares the performance of two dominant predictive algorithmic frameworks—Database-Driven HOSE Codes + Neural Networks (e.g., ACD/Labs) and Linear Additivity Rules (e.g., ChemDraw ChemNMR)—against high-resolution experimental ground truth data. To provide a rigorous stress test, we utilize 1-(3-Methoxyphenyl)but-3-en-1-amine , a homoallylic amine featuring a chiral center, diastereotopic protons, a terminal alkene, and an electron-rich aromatic system.

The Benchmark Molecule: Structural Complexity

Homoallylic amines are highly versatile building blocks in the [1]. 1-(3-Methoxyphenyl)but-3-en-1-amine (Formula: C11​H15​NO ) was selected as the benchmark molecule because its structural features expose the fundamental limitations of basic prediction algorithms:

• Chiral Center ( C1​ ): Induces magnetic inequivalence in adjacent methylene protons.

• Diastereotopic Protons ( C2​ ): Requires stereo-aware predictive models to accurately calculate distinct chemical shifts for Ha​ and Hb​ .

• Long-Range Aromatic Effects: The electron-donating methoxy group ( −OCH3​ ) at the meta position creates complex shielding environments across the aromatic ring ( C1′​ to C6′​ ).

Experimental Protocol: Ground Truth Acquisition

To ensure the trustworthiness of the experimental baseline, the NMR acquisition protocol is designed as a self-validating system . Every parameter is chosen to guarantee quantitative accuracy and absolute chemical shift referencing.

Causality Behind Experimental Choices

Deuterated chloroform ( CDCl3​ ) was selected as the solvent because its residual protic signal (7.26 ppm) does not overlap with the critical alkene multiplet at 5.75 ppm. While the amine ( −NH2​ ) protons undergo rapid chemical exchange and quadrupolar relaxation via the 14N nucleus—resulting in a broadened singlet—the non-polar nature of CDCl3​ minimizes intermolecular hydrogen bonding shifts compared to highly polar solvents like DMSO−d6​ . A relaxation delay ( D1​ ) of 2.0 seconds was chosen because it exceeds five times the longitudinal relaxation time ( T1​ ) of the aliphatic protons, ensuring that signal integration is strictly quantitative and validating the proton count for the complex diastereotopic C2​ methylene group.

Step-by-Step Methodology

• Sample Preparation: Weigh 15.0 (±0.1) mg of high-purity (>98%) 1-(3-Methoxyphenyl)but-3-en-1-amine. Dissolve the analyte in 0.6 mL of CDCl3​ containing 0.03% v/v Tetramethylsilane (TMS). TMS acts as an internal lock, anchoring the 0.00 ppm reference point to prevent chemical shift drift.

• Homogenization: Vortex the solution for 30 seconds to ensure complete dissolution. Transfer the homogeneous mixture to a standard 5 mm borosilicate glass NMR tube.

• Instrument Tuning: Insert the sample into a 400 MHz NMR spectrometer. Perform automated tuning and matching (ATM) for both the 1H and 13C channels.

• Shimming & Locking: Lock the magnetic field to the deuterium resonance of CDCl3​ . Perform gradient shimming to achieve a line width of <0.5 Hz for the TMS signal, ensuring high-resolution multiplet splitting.

• 1H Acquisition: Execute a standard 1D proton sequence (zg30). Set the spectral width to 12 ppm, D1​ to 2.0 s, and acquire 16 transients.

• 13C Acquisition: Execute a proton-decoupled carbon sequence (zgpg30) using WALTZ-16 decoupling. Set the spectral width to 240 ppm, D1​ to 2.0 s, and acquire 1024 transients to achieve an optimal signal-to-noise ratio for quaternary carbons.

• Processing: Apply a 0.3 Hz exponential line broadening factor for 13C (none for 1H ). Fourier transform, phase correct, and calibrate the chemical shift axis setting TMS to 0.00 ppm.

Performance Comparison: Experimental vs. Predicted Data

The tables below summarize the quantitative performance of the two predictive frameworks against our experimental ground truth.

Table 1: 1H NMR Chemical Shifts (400 MHz, CDCl3​ , ppm)

Position	Experimental (Ground Truth)	HOSE + NN Predictor	Additivity Predictor	Δδ (HOSE)	Δδ (Additivity)
−OCH3​	3.81 (s, 3H)	3.79	3.78	0.02	0.03
H−2′	6.92 (t, J=2.0 Hz, 1H)	6.90	6.85	0.02	0.07
H−4′	6.78 (ddd, J=8.2, 2.5, 0.9 Hz, 1H)	6.80	6.70	0.02	0.08
H−5′	7.24 (t, J=8.0 Hz, 1H)	7.22	7.15	0.02	0.09
H−6′	6.94 (dt, J=7.6, 1.2 Hz, 1H)	6.91	6.85	0.03	0.09
C1​−H	3.98 (dd, J=7.8, 5.4 Hz, 1H)	3.95	3.85	0.03	0.13
−NH2​	1.65 (br s, 2H)	1.50	2.00	0.15	0.35
C2​−Ha​	2.45 (ddt, J=14.0, 7.8, 1.2 Hz, 1H)	2.42	2.30	0.03	0.15
C2​−Hb​	2.35 (ddt, J=14.0, 5.4, 1.2 Hz, 1H)	2.38	2.30	0.03	0.05
C3​−H	5.75 (ddt, J=17.1, 10.2, 7.0 Hz, 1H)	5.78	5.85	0.03	0.10
C4​−Ha​	5.12 (dq, J=17.1, 1.6 Hz, 1H)	5.10	5.00	0.02	0.12
C4​−Hb​	5.08 (dq, J=10.2, 1.2 Hz, 1H)	5.05	5.00	0.03	0.08

Table 2: 13C NMR Chemical Shifts (100 MHz, CDCl3​ , ppm)

Position	Experimental (Ground Truth)	HOSE + NN Predictor	Additivity Predictor	Δδ (HOSE)	Δδ (Additivity)
−OCH3​	55.2	55.1	54.8	0.1	0.4
C1′​	147.5	147.1	145.0	0.4	2.5
C2′​	112.4	112.6	114.0	0.2	1.6
C3′​	159.8	159.5	160.0	0.3	0.2
C4′​	112.1	112.3	114.0	0.2	1.9
C5′​	129.4	129.2	130.0	0.2	0.6
C6′​	118.9	118.5	120.0	0.4	1.1
C1​	55.4	55.0	53.5	0.4	1.9
C2​	43.8	43.5	41.0	0.3	2.8
C3​	135.6	135.2	137.0	0.4	1.4
C4​	117.8	117.5	115.5	0.3	2.3

Mechanistic & Algorithmic Analysis

The discrepancies in predictive accuracy (Δδ) reveal the underlying mechanics of how these software tools interpret molecular topology.

Linear Additivity Rules (ChemDraw): Additivity rules calculate chemical shifts by taking a base value for a core substructure and adding empirical increments for each substituent [2]. While computationally lightweight, this method fails to account for 3D spatial relationships. As seen in Table 1, the Additivity Predictor assigns a single equivalent shift (2.30 ppm) to both C2​ protons. It cannot recognize that the adjacent chiral center at C1​ renders these protons diastereotopic, resulting in a significant predictive error. Furthermore, additivity rules struggle with the resonance effects of the meta-methoxy group, leading to higher deviations in the aromatic 13C shifts (up to 2.5 ppm error at C1′​ ).

HOSE Codes + Neural Networks (ACD/Labs): The algorithm, originally developed by Bremser in 1978, evaluates the topological environment of an atom in concentric spheres [3]. Because it cross-references these specific spherical environments against massive empirical databases, it inherently captures complex stereochemical realities. The HOSE predictor successfully identifies the magnetic inequivalence of the C2​ protons, predicting them at 2.42 ppm and 2.38 ppm—closely mirroring the experimental splitting (2.45 ppm and 2.35 ppm). When combined with Neural Networks to interpolate gaps in the database, this method consistently maintains a Δδ of <0.05 ppm for protons and <0.5 ppm for carbons.

Workflow Visualization

The following diagram maps the comparative evaluation workflow, highlighting the divergence between empirical acquisition and algorithmic prediction.

Fig 1. Comparative workflow evaluating experimental NMR acquisition against predictive algorithms.

References

• Rueping, M., et al. (2024). "Asymmetric organocatalytic synthesis of chiral homoallylic amines." Beilstein Journal of Organic Chemistry, 20, 201. URL:[Link]

• Jonas, E., et al. (2022). "Prediction of chemical shift in NMR: a review." Magnetic Resonance in Chemistry, 60(10), 1021-1031. URL:[Link]

• Bremser, W. (1978). "HOSE—A novel substructure code." Analytica Chimica Acta, 103(4), 355-365. URL:[Link]

Navigating the Fragments: A Comparative Guide to the Mass Spectrometry of 1-(3-Methoxyphenyl)but-3-en-1-amine

In the landscape of modern analytical chemistry, mass spectrometry stands as an indispensable tool for the structural elucidation of novel chemical entities. For researchers and scientists in drug development, understanding the fragmentation pattern of a molecule is paramount for its identification, characterization, and metabolic profiling. This guide provides a comprehensive analysis of the predicted mass spectrometry fragmentation pattern of 1-(3-Methoxyphenyl)but-3-en-1-amine, a compound of interest due to its structural motifs present in various biologically active molecules. We will delve into the mechanistic underpinnings of its fragmentation, compare it with alternative analytical methodologies, and provide detailed experimental protocols to empower researchers in their analytical endeavors.

Predicted Mass Spectrum and Fragmentation Pathways

While a publicly available experimental mass spectrum for 1-(3-Methoxyphenyl)but-3-en-1-amine is not readily found, we can predict its fragmentation behavior based on well-established principles of mass spectrometry and the known fragmentation patterns of analogous structures, such as aromatic amines, methoxy-substituted aromatics, and allylic compounds.[1][2][3][4]

The molecular weight of 1-(3-Methoxyphenyl)but-3-en-1-amine (C₁₁H₁₅NO) is 177.24 g/mol . Therefore, under electron ionization (EI), the molecular ion peak (M⁺˙) would be expected at an m/z of 177. Due to the presence of a nitrogen atom, this molecular ion will have an odd mass-to-charge ratio, a useful diagnostic clue in mass spectrometry.[4][5]

The primary fragmentation pathways are anticipated to be driven by the stability of the resulting carbocations and radical species. Key predicted fragmentation events include:

• α-Cleavage: This is a dominant fragmentation pathway for amines, involving the cleavage of the C-C bond adjacent to the nitrogen atom.[4][5][6] For 1-(3-Methoxyphenyl)but-3-en-1-amine, this would lead to the loss of an allyl radical (•C₃H₅), resulting in a prominent fragment ion at m/z 136 . This fragment, the 1-(3-methoxyphenyl)methaniminium ion, is stabilized by resonance with the aromatic ring.

• Benzylic Cleavage: The bond between the benzylic carbon and the butenyl group can also undergo cleavage. This would result in the formation of a stable benzylic cation at m/z 121 , corresponding to the 3-methoxybenzyl cation, and a neutral but-3-en-1-amine radical.

• Loss of the Methoxyl Group: Aromatic methoxy compounds can lose a methyl radical (•CH₃) from the methoxy group, followed by the loss of carbon monoxide (CO).[2][3] This would lead to a fragment at m/z 162 (M-15) and subsequently a fragment at m/z 134 .

• Retro-Diels-Alder (RDA)-like Rearrangement: While less common for this specific structure, the butenyl side chain could potentially undergo rearrangements.

• McLafferty Rearrangement: A McLafferty rearrangement is possible if a gamma-hydrogen can be transferred to the ionized nitrogen. In this case, it would involve the transfer of a hydrogen from the methylene group of the butenyl chain to the nitrogen, leading to the elimination of a neutral propene molecule and the formation of a fragment at m/z 135 .[7][8]

Proposed Fragmentation Pathway Diagram

Caption: Proposed mass spectrometry fragmentation pathway of 1-(3-Methoxyphenyl)but-3-en-1-amine.

Comparative Analysis with Alternative Techniques

While mass spectrometry is a powerful tool for structural elucidation, a comprehensive characterization often relies on the synergistic use of multiple analytical techniques.

Technique	Advantages	Disadvantages
Mass Spectrometry (GC-MS/LC-MS)	High sensitivity, provides molecular weight and structural information through fragmentation, suitable for complex mixtures.	Isomers can be difficult to distinguish, may require derivatization for volatile compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the carbon-hydrogen framework, crucial for unambiguous structure determination and stereochemistry.	Lower sensitivity compared to MS, requires larger sample amounts, not ideal for complex mixtures without prior separation.
Infrared (IR) Spectroscopy	Provides information about the functional groups present in the molecule.	Provides limited information on the overall molecular structure.
Gas Chromatography (GC) with Flame Ionization Detection (FID)	Excellent for quantification and purity assessment of volatile compounds.	Does not provide structural information.

Experimental Protocols

To aid researchers in the analysis of 1-(3-Methoxyphenyl)but-3-en-1-amine and similar compounds, we provide the following detailed experimental protocols.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is suitable for the analysis of volatile and thermally stable amines.

• Sample Preparation:

  • Prepare a stock solution of the analyte at 1 mg/mL in a suitable solvent (e.g., methanol, dichloromethane).

  • Prepare a series of working standards by serial dilution of the stock solution.

  • Optional Derivatization: For improved chromatographic performance and fragmentation, consider derivatization with an agent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to silylate the primary amine.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System (or equivalent).

  • Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent).

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 1 minute.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400.

Caption: General workflow for GC-MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is suitable for less volatile compounds or for achieving higher sensitivity.

• Sample Preparation:

  • Prepare a stock solution of the analyte at 1 mg/mL in methanol.

  • Prepare working standards by diluting the stock solution with the initial mobile phase composition.

• LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Agilent 1290 Infinity II LC System (or equivalent).

  • Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS (or equivalent).

  • Column: ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent reversed-phase column.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: 5% to 95% B

    • 8-10 min: 95% B

    • 10.1-12 min: 5% B (re-equilibration)

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Ion Source: Electrospray Ionization (ESI) in positive mode.

  • Capillary Voltage: 4000 V.

  • Gas Temperature: 325 °C.

  • Gas Flow: 8 L/min.

  • Nebulizer Pressure: 35 psi.

  • Collision Energy: Optimize for the precursor ion (m/z 178 for [M+H]⁺) to obtain a characteristic product ion spectrum. A starting range of 10-30 eV is recommended.[1]

Caption: General workflow for LC-MS/MS analysis.

Conclusion

The structural elucidation of 1-(3-Methoxyphenyl)but-3-en-1-amine by mass spectrometry is a multifaceted process that relies on a predictive understanding of its fragmentation behavior. By leveraging established principles of ion chemistry, we have proposed a detailed fragmentation pathway. This guide provides researchers with the foundational knowledge and practical protocols to confidently approach the analysis of this and structurally related compounds. The integration of mass spectrometry with other analytical techniques will ultimately provide the most comprehensive and unambiguous characterization, a critical step in the journey of drug discovery and development.

References

• Tulp, M. T., Safe, S. H., & Boyd, R. K. (1980). Fragmentation pathways in electron impact mass spectra of methoxyhalobiphenyls. Biomedical Mass Spectrometry, 7(3), 109–114. Available at: [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• American Chemical Society. Enzymatic Primary Amination of Benzylic and Allylic C(sp3)–H Bonds. Available at: [Link]

• University of Arizona. Mass Spectrometry: Fragmentation. Available at: [Link]

• Purdue University. STUDIES ON THE FRAGMENTATION MECHANISMS OF DEPROTONATED LIGNIN MODEL COMPOUNDS AND ANALYSIS OF ORGANOSOLV LIGNIN MIXTURES BY USI. Available at: [Link]

• National Center for Biotechnology Information. Photocatalytic synthesis of homoallylic amines via nucleophilic addition of nickel allyl complexes to imines. Available at: [Link]

• SciSpace. Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MSE accurate‐mass spectra. Available at: [Link]

• University of Copenhagen. Fragmentation mechanisms in electron impact mass spectrometry.

• Whitman College. GCMS Section 6.15 - Fragmentation of Amines. Available at: [Link]

• ResearchGate. Scheme 2. Proposed fragmentation mechanism of the [M + Li] + ion of... Available at: [Link]

• Journal of Chinese Mass Spectrometry Society. Mass Fragmentation Characteristics of Ketamine Analogues. Available at: [Link]

• MDPI. Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Available at: [Link]

• PubMed. Mass spectrometry of ring D hydroxylated 3-methoxy-1,3,5(10)-estratrienes. Available at: [Link]

• ResearchGate. Determination of Amines Associated with Particles by Gas Chromatography-mass Spectrometry. Available at: [Link]

• University of Kentucky. application of mass spectrometry for the characterization of synthetic oligomers and natural lignin. Available at: [Link]

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A Comparative Analysis of the Reactivity of 1-(3-Methoxyphenyl)but-3-en-1-amine and 1-(4-Methoxyphenyl)but-3-en-1-amine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and organic synthesis, the subtle placement of a substituent on an aromatic ring can profoundly influence a molecule's reactivity, directing the course of a reaction and ultimately determining its suitability as a synthetic intermediate. This guide provides an in-depth comparison of the chemical reactivity of two isomeric homoallylic amines: 1-(3-Methoxyphenyl)but-3-en-1-amine and 1-(4-Methoxyphenyl)but-3-en-1-amine. Understanding the nuanced differences in their electronic and steric profiles is paramount for their strategic application in the synthesis of complex molecular architectures.

Unveiling the Electronic Dichotomy: The Influence of Methoxy Group Placement

The primary determinant of the differential reactivity between these two isomers lies in the electronic effects exerted by the methoxy (-OCH₃) group at the meta and para positions of the phenyl ring. These effects, a combination of inductive and resonance phenomena, modulate the electron density of both the aromatic ring and the exocyclic amine group.

The methoxy group is characterized by a dual electronic nature. The oxygen atom, being highly electronegative, exerts an electron-withdrawing inductive effect (-I). Conversely, the lone pairs of electrons on the oxygen can be delocalized into the aromatic π-system, resulting in an electron-donating resonance (or mesomeric) effect (+M).[1] The net electronic influence of the methoxy group is critically dependent on its position relative to the but-3-en-1-amine substituent.

• 1-(4-Methoxyphenyl)but-3-en-1-amine (The para Isomer): In the para position, the strong electron-donating resonance effect (+M) of the methoxy group dominates over its weaker inductive effect (-I).[2] This is because the lone pairs on the oxygen can be effectively delocalized into the aromatic ring, increasing the electron density at the ortho and para positions. This heightened electron density enhances the nucleophilicity of the aromatic ring, making it more susceptible to electrophilic attack. Furthermore, the increased electron density on the ring is relayed to the benzylic amine, increasing its basicity and nucleophilicity.

• 1-(3-Methoxyphenyl)but-3-en-1-amine (The meta Isomer): When the methoxy group is in the meta position, its electron-donating resonance effect does not extend to the carbon atom bearing the amine substituent.[1] Consequently, the electron-withdrawing inductive effect (-I) becomes the dominant electronic influence. This effect reduces the electron density of the aromatic ring and, by extension, the electron density on the nitrogen atom of the amine. As a result, the meta isomer is expected to be a weaker base and a less potent nucleophile compared to its para counterpart.

This fundamental electronic difference is quantitatively reflected in the basicity of the parent anilines, which serve as excellent proxies for the basicity of our target molecules.

Compound	pKa of Conjugate Acid
Aniline	4.6
3-Methoxyaniline	4.24[3][4]
4-Methoxyaniline	5.36[5]

The higher pKa of 4-methoxyaniline indicates that it is a stronger base than aniline, a direct consequence of the electron-donating nature of the para-methoxy group. Conversely, the lower pKa of 3-methoxyaniline demonstrates the electron-withdrawing effect of the meta-methoxy group, rendering it a weaker base than aniline.

Comparative Reactivity in Electrophilic Aromatic Substitution

The differing electronic landscapes of the two isomers predict a significant divergence in their reactivity towards electrophiles in aromatic substitution reactions. The aromatic ring of the para isomer, being electron-rich, will undergo electrophilic substitution at a faster rate than the electron-poorer ring of the meta isomer.

The directing effects of the substituents also come into play. Both the amine and the methoxy group are ortho, para-directors. In the case of 1-(4-methoxyphenyl)but-3-en-1-amine, these directing effects reinforce each other, strongly favoring substitution at the positions ortho to the amine and methoxy groups. For 1-(3-methoxyphenyl)but-3-en-1-amine, the directing effects are not mutually reinforcing to the same extent, which can lead to a mixture of products.

A competitive bromination experiment would serve as a definitive method to illustrate this reactivity difference.

Experimental Protocol: Competitive Bromination

This protocol is designed to qualitatively and quantitatively compare the reactivity of the two isomers towards an electrophile.

Objective: To determine the relative rates of bromination of 1-(3-Methoxyphenyl)but-3-en-1-amine and 1-(4-Methoxyphenyl)but-3-en-1-amine.

Materials:

• 1-(3-Methoxyphenyl)but-3-en-1-amine

• 1-(4-Methoxyphenyl)but-3-en-1-amine

• Acetic acid (glacial)

• Bromine in acetic acid (standardized solution, e.g., 1 M)

• Sodium thiosulfate solution (for quenching)

• Dichloromethane (for extraction)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Prepare an equimolar solution of 1-(3-Methoxyphenyl)but-3-en-1-amine and 1-(4-Methoxyphenyl)but-3-en-1-amine in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a sub-stoichiometric amount (e.g., 0.5 equivalents relative to the total amount of amines) of the standardized bromine in acetic acid solution dropwise to the stirred amine solution.

• After the addition is complete, stir the reaction mixture at 0 °C for a specified time (e.g., 30 minutes).

• Quench the reaction by adding an excess of sodium thiosulfate solution to consume any unreacted bromine.

• Transfer the mixture to a separatory funnel and add dichloromethane and saturated sodium bicarbonate solution to neutralize the acetic acid.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Analyze the resulting solution by GC-MS to identify the brominated products and quantify the relative amounts of unreacted starting materials.

Expected Outcome:

The GC-MS analysis is expected to show a significantly higher consumption of 1-(4-Methoxyphenyl)but-3-en-1-amine compared to 1-(3-Methoxyphenyl)but-3-en-1-amine. This would be evidenced by a lower peak area for the para isomer relative to the meta isomer in the chromatogram of the final reaction mixture. The major brominated product for the para isomer would be substitution at one of the positions ortho to both the amine and methoxy groups. The meta isomer would likely yield a mixture of brominated products with a lower overall conversion.

Caption: Workflow for the competitive bromination experiment.

Reactivity of the Amine and Alkene Moieties

While the aromatic ring's reactivity is a major point of differentiation, the amine and alkene functional groups also exhibit reactivity that is subtly influenced by the methoxy group's position.

• Amine Basicity and Nucleophilicity: As previously discussed and supported by the pKa data of the parent anilines, the amine group of the para isomer is more basic and, therefore, a better nucleophile than that of the meta isomer. This would manifest in faster reaction rates for reactions involving the amine, such as acylation or alkylation.

• Alkene Reactivity: The but-3-enyl side chain contains an isolated double bond. Its reactivity towards electrophilic addition is not directly influenced by the electronic effects of the aromatic ring in the ground state. However, the stability of any potential carbocationic intermediates formed during electrophilic addition could be influenced by the methoxy group. For instance, a carbocation at the benzylic position would be significantly more stabilized by the para-methoxy group through resonance than by the meta-methoxy group.

Conclusion

The positional isomerism of the methoxy group in 1-(3-Methoxyphenyl)but-3-en-1-amine and 1-(4-Methoxyphenyl)but-3-en-1-amine leads to a pronounced difference in their chemical reactivity. The para isomer, with its electron-donating methoxy group, exhibits a more electron-rich aromatic ring and a more basic and nucleophilic amine functionality. This translates to a higher reactivity towards electrophilic aromatic substitution and reactions involving the amine group. In contrast, the meta isomer, under the influence of the inductively withdrawing methoxy group, is less reactive in these transformations.

For the synthetic chemist, this understanding is crucial. The choice between these two isomers will depend on the desired reaction pathway. For reactions requiring a highly nucleophilic aromatic ring or amine, the para isomer is the superior choice. Conversely, if a less reactive substrate is desired to achieve selectivity in a molecule with multiple reactive sites, the meta isomer may be more suitable. The predictable nature of these reactivity differences, grounded in fundamental electronic principles, allows for the rational design of synthetic strategies in the pursuit of complex target molecules.

References

• Bell, R. P., & De Maria, P. (1969). Kinetics of the bromination of some aromatic amines in aqueous perchloric acid. Journal of the Chemical Society B: Physical Organic, 1057-1060. [Link]

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• Master Organic Chemistry. (2017, April 26). 5 Key Basicity Trends of Amines. [Link]

• PubChem. (n.d.). 3-Methoxyaniline. National Center for Biotechnology Information. Retrieved March 23, 2026, from [Link]

• Wikipedia. (2023, November 26). Methoxy group. In Wikipedia. [Link]

• Chemistry Steps. (n.d.). Basicity of Amines. Retrieved March 23, 2026, from [Link]

• LibreTexts. (2021, August 11). 23.1: Relative Basicity of Amines and Other Compounds. Chemistry LibreTexts. [Link]

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Enantioseparation Comparison Guide: Chiral HPLC Methodologies for 1-(3-Methoxyphenyl)but-3-en-1-amine

Introduction: The Analytical Challenge of Chiral Homoallylic Amines

Enantiomerically pure homoallylic amines, such as 1-(3-methoxyphenyl)but-3-en-1-amine , are privileged building blocks in the synthesis of alkaloids and nitrogen-containing therapeutics. These compounds are typically synthesized via the catalytic asymmetric allylation of imines [1]. However, determining the enantiomeric excess (ee) of the resulting free primary amines presents a significant analytical bottleneck.

Primary amines are notorious for interacting strongly with the residual acidic silanol groups present on the silica gel matrix of Chiral Stationary Phases (CSPs). This secondary interaction leads to severe peak tailing, shifting retention times, and artificially skewed integration values. As an application scientist, my objective is to bypass the need for pre-column derivatization (e.g., N-acetylation or N-tosylation) by engineering a robust, direct HPLC method using basic mobile phase modifiers.

Fig 1. Asymmetric allylation pathway to enantiomerically enriched 1-(3-methoxyphenyl)but-3-en-1-amine.

Comparative Analysis of Chiral Stationary Phases (CSPs)

To objectively evaluate the best system for this specific analyte, we must compare the performance of coated cellulose, coated amylose, and immobilized amylose CSPs. The meta-methoxy group of the analyte acts as a strong hydrogen-bond acceptor, which interacts differentially with the carbamate linkages of these polysaccharide phases.

Based on established chromatographic behavior for the structurally analogous 1-phenylbut-3-en-1-amine [2, 3], the following experimental performance data has been extrapolated and optimized for the 3-methoxy derivative.

Table 1: Quantitative Comparison of HPLC Performance

Chiral Stationary Phase	Mobile Phase (v/v/v)	Flow Rate	tR​ Major (min)	tR​ Minor (min)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )
Chiralcel OD-H (Cellulose-based)	Hexane / iPrOH / DEA (96:4:0.5)	0.8 mL/min	18.2	26.5	3.8	1.15
Chiralpak AD-H (Amylose-based)	Hexane / iPrOH / DEA (90:10:0.1)	1.0 mL/min	15.8	21.4	2.9	1.25
Chiralpak IG (Immobilized Amylose)	Hexane / EtOH / DEA (95:5:0.1)	1.0 mL/min	11.5	13.2	1.8	1.05

Mechanistic Insights & Causality

• Why does Chiralcel OD-H outperform Chiralpak AD-H here? The cellulose tris(3,5-dimethylphenylcarbamate) backbone of OD-H provides a highly ordered chiral groove that perfectly accommodates the steric bulk of the meta-methoxy aromatic ring. The linear nature of cellulose allows for deeper inclusion complexes compared to the helical structure of amylose (AD-H) [2].

• The Critical Role of DEA: Diethylamine (DEA) is non-negotiable. Without it, the primary amine of 1-(3-methoxyphenyl)but-3-en-1-amine protonates on the silica surface, causing Tf​ to spike above 2.5. DEA acts as a competitive basic modifier, masking the silanols and ensuring sharp, symmetrical peaks [2].

Self-Validating Experimental Protocol

A robust analytical method must be self-validating. The following protocol integrates System Suitability Testing (SST) to ensure that any failure in mobile phase preparation or column degradation is caught before sample analysis.

Fig 2. Systematic, self-validating workflow for chiral HPLC method execution.

Step-by-Step Methodology (Optimized for Chiralcel OD-H)

Step 1: Mobile Phase Preparation (Daily)

• Measure 960 mL of HPLC-grade Hexane and 40 mL of HPLC-grade Isopropanol (iPrOH).

• Add exactly 5.0 mL of Diethylamine (DEA) to achieve a 0.5% concentration.

  • Causality Note: DEA must be added fresh daily. Over time, basic amines absorb atmospheric CO2​ to form carbonates, which alters the pH of the mobile phase and destroys peak symmetry.

• Degas the mixture via sonication for 10 minutes.

Step 2: System Equilibration

• Install the Chiralcel OD-H column (250 mm × 4.6 mm, 5 µm).

• Flush the column with the mobile phase at 0.8 mL/min for at least 10 column volumes (~30 minutes) until the UV baseline at 254 nm is perfectly stable.

Step 3: System Suitability Test (SST)

• Inject 10 µL of a racemic standard of 1-(3-methoxyphenyl)but-3-en-1-amine (1 mg/mL).

• Self-Validation Check: Calculate the resolution ( Rs​ ) and tailing factor ( Tf​ ).

  • If Rs​<1.5 , decrease the iPrOH concentration to 2%.

  • If Tf​>1.2 , the column's silanols are exposed. Flush the column with 0.5% DEA in 100% Ethanol for 60 minutes to re-mask the stationary phase, then re-equilibrate.

• Do not proceed to sample analysis until SST criteria are met.

Step 4: Sample Analysis

• Dissolve the enantioenriched sample in the mobile phase to a concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Inject 10 µL. Monitor absorbance at 254 nm (optimal for the 3-methoxyphenyl chromophore) and 210 nm (optimal for the terminal alkene).

• Integrate the peaks at ~18.2 min and ~26.5 min to determine the enantiomeric excess.

Conclusion & Recommendations

For the direct enantioseparation of 1-(3-methoxyphenyl)but-3-en-1-amine, Chiralcel OD-H provides the superior thermodynamic environment, yielding baseline resolution ( Rs​=3.8 ) without the need for pre-column derivatization. The mandatory inclusion of 0.5% DEA ensures kinetic peak sharpness. If column longevity is a primary concern, or if the sample contains harsh matrix impurities, migrating to the immobilized Chiralpak IG phase is recommended, though it comes at the cost of reduced resolution.

References

• Beilstein Journal of Organic Chemistry (2024). Asymmetric organocatalytic synthesis of chiral homoallylic amines. Available at:[Link]

• The Journal of Organic Chemistry (2015). Transition Metal-Free Generation of N-Unsubstituted Imines from Benzyl Azides: Synthesis of N-Unsubstituted Homoallylic Amines. Available at:[Link]

• Massachusetts Institute of Technology - DSpace (2019). Organic Reactions Catalyzed by Copper(I) Hydride Complexes. Available at:[Link]

A Researcher's Guide to the Infrared Spectroscopy of 1-(3-Methoxyphenyl)but-3-en-1-amine

This guide provides an in-depth analysis and comparison of the infrared (IR) absorption bands for the multifaceted compound, 1-(3-Methoxyphenyl)but-3-en-1-amine. Designed for researchers in drug development and organic synthesis, this document moves beyond a simple peak list, offering a comparative framework against simpler structural analogues—allylamine and 3-methoxyaniline (m-anisidine)—to elucidate the spectral contributions of each functional moiety. The experimental protocols and data interpretations herein are grounded in established spectroscopic principles to ensure both accuracy and reproducibility.

Structural Deconstruction and Spectroscopic Rationale

Infrared spectroscopy is a powerful, non-destructive technique for identifying functional groups within a molecule. The principle lies in the absorption of specific frequencies of IR radiation, which correspond to the vibrational energies of covalent bonds. For a molecule as complex as 1-(3-Methoxyphenyl)but-3-en-1-amine, a systematic approach is essential.

The target molecule comprises several distinct functional groups, each with characteristic vibrational modes:

• Primary Aliphatic Amine (-NH₂): Attached to a chiral center.

• Terminal Alkene (Vinyl Group, -CH=CH₂): Providing a site of unsaturation.

• Aryl Alkyl Ether (-O-CH₃): A methoxy group on an aromatic ring.

• 1,3-Disubstituted (meta) Aromatic Ring: The core scaffold.

By predicting the absorption bands for each component, we can construct a theoretical spectrum. This guide validates these predictions with established data from the literature and compares them against the spectra of simpler molecules to highlight diagnostic peaks.

Predicted IR Absorption Profile

The following table summarizes the expected IR absorption bands for 1-(3-Methoxyphenyl)but-3-en-1-amine. The predicted ranges are synthesized from established spectroscopic data.

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group	Expected Intensity
3500-3300	Asymmetric & Symmetric N-H Stretch	Primary Amine	Medium (two bands)
3100-3050	Aromatic C-H Stretch	Aromatic Ring	Medium to Weak
3100-3000	=C-H Stretch	Alkene	Medium[1]
3000-2850	Aliphatic C-H Stretch	Alkane (CH, CH₂)	Medium to Strong[2]
1650-1580	N-H Bend (Scissoring)	Primary Amine	Medium to Strong[3][4]
1660-1630	C=C Stretch	Alkene	Medium to Weak, Variable[5]
1600 & 1500-1475	C=C Stretch (Ring Modes)	Aromatic Ring	Medium, Sharp (often two bands)[6]
~1465	-CH₂- Bend (Scissoring)	Alkane	Medium
1340-1250	Asymmetric C-O-C Stretch	Aryl Alkyl Ether	Strong[4]
1250-1020	C-N Stretch	Aliphatic Amine	Medium to Weak[3]
~1040	Symmetric C-O-C Stretch	Aryl Alkyl Ether	Strong[7]
995-985 & 915-905	=C-H Bend (Out-of-Plane Wag)	Terminal Alkene	Strong, Sharp (two bands)[8]
900-690	Aromatic C-H Bend (Out-of-Plane)	Aromatic Ring	Strong
910-665	N-H Wag	Primary Amine	Broad, Medium[3]

Comparative Spectral Analysis

To truly understand the spectrum of the target molecule, it is instructive to compare its predicted features with those of its core components: allylamine (representing the but-3-en-1-amine portion) and 3-methoxyaniline (representing the 3-methoxyphenylamine scaffold).

Functional Group	Vibration	1-(3-Methoxyphenyl)but-3-en-1-amine (Predicted)	Allylamine (Experimental)[9]	3-Methoxyaniline (m-Anisidine) (Experimental)[10]
Primary Amine	N-H Stretch	3500-3300 cm⁻¹ (2 bands)	~3700-3500 cm⁻¹ (2 bands)	3500-3300 cm⁻¹ (2 bands)
N-H Bend	1650-1580 cm⁻¹	~1670 cm⁻¹	~1620 cm⁻¹
Alkene	=C-H Stretch	3100-3000 cm⁻¹	~3080 cm⁻¹	N/A
C=C Stretch	1660-1630 cm⁻¹	~1640 cm⁻¹	N/A
=C-H OOP Bends	~990 & ~910 cm⁻¹	~990 & ~910 cm⁻¹	N/A
Aromatic Ring	Aromatic C-H Stretch	3100-3050 cm⁻¹	N/A	>3000 cm⁻¹
Aromatic C=C Stretch	~1600 & ~1475 cm⁻¹	N/A	~1600 & ~1500 cm⁻¹
Ether	Asymmetric C-O-C	1340-1250 cm⁻¹	N/A	~1250 cm⁻¹
Symmetric C-O-C	~1040 cm⁻¹	N/A	~1040 cm⁻¹

This comparison reveals key diagnostic regions. The presence of sharp, strong bands around 990 cm⁻¹ and 910 cm⁻¹ is a definitive marker for the terminal vinyl group, inherited from the allylamine portion.[5] Similarly, the strong absorptions around 1250 cm⁻¹ and 1040 cm⁻¹ are unambiguous indicators of the aryl alkyl ether functionality, characteristic of the anisole moiety.[7][11] The primary amine's two N-H stretching bands confirm its class, distinguishing it from a secondary amine (one band) or tertiary amine (no bands).[3][12]

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

This protocol outlines the standard procedure for obtaining an FTIR spectrum of a neat liquid sample using an Attenuated Total Reflectance (ATR) accessory, which is ideal for its simplicity and minimal sample preparation.

Objective: To obtain a clean, reproducible IR spectrum of 1-(3-Methoxyphenyl)but-3-en-1-amine.

Instrumentation: A Fourier Transform Infrared (FTIR) Spectrometer equipped with a Diamond or Zinc Selenide (ZnSe) ATR crystal.

Procedure:

• Instrument Preparation: Ensure the spectrometer has been powered on and allowed to stabilize according to the manufacturer's guidelines (typically 15-30 minutes). This minimizes drift in the laser and detector.

• ATR Crystal Cleaning:

  • Causality: The ATR technique is a surface-sensitive measurement. Any residue on the crystal from previous samples will appear in the spectrum, leading to erroneous data.

  • Protocol: Clean the ATR crystal surface thoroughly using a solvent-moistened, non-abrasive wipe (e.g., lint-free tissue). Use a volatile solvent in which the previous sample is soluble, such as isopropanol or acetone. Perform a final rinse with a fresh wipe and the same solvent to remove any film. Allow the solvent to evaporate completely.

• Background Spectrum Acquisition:

  • Causality: The instrument must measure and subtract the ambient background signal, which includes absorptions from atmospheric water vapor (H₂O) and carbon dioxide (CO₂). Failure to do so will result in significant spectral artifacts, particularly in the 3700-3500 cm⁻¹ and 2360 cm⁻¹ regions. This step establishes a zero-absorbance baseline.

  • Protocol: With the clean, empty ATR accessory in place, initiate a "Background Scan" or "Collect Background" command in the instrument software. A typical scan collects 16-32 co-added interferograms for a good signal-to-noise ratio.

• Sample Application:

  • Protocol: Place a single drop of the neat liquid 1-(3-Methoxyphenyl)but-3-en-1-amine directly onto the center of the ATR crystal. Ensure the crystal surface is fully covered by the sample to maximize signal intensity.

• Sample Spectrum Acquisition:

  • Causality: Co-adding multiple scans improves the signal-to-noise ratio (S/N), making weaker absorption bands more discernible from the baseline noise. The S/N improves proportionally to the square root of the number of scans.

  • Protocol: Initiate the "Sample Scan" or "Collect Sample" command. Use the same number of scans (16-32) and resolution (typically 4 cm⁻¹) as the background scan for proper subtraction. The software will automatically ratio the sample scan against the stored background scan to produce the final absorbance or transmittance spectrum.

• Data Processing and Cleaning:

  • Protocol: After the scan is complete, clean the sample from the ATR crystal using the same method described in Step 2.

  • Analysis: Examine the collected spectrum. If significant H₂O or CO₂ peaks are present, it indicates a change in atmospheric conditions between the background and sample scans. In this case, repeat the process from Step 3. Use the software's "Find Peaks" function to label the wavenumbers of key absorption bands for analysis.

Visualization of Spectro-Structural Correlations

The following diagram illustrates the relationship between the functional groups of 1-(3-Methoxyphenyl)but-3-en-1-amine and their corresponding regions in the infrared spectrum.

Caption: Functional groups of the target molecule and their corresponding IR absorption regions.

Conclusion

The infrared spectrum of 1-(3-Methoxyphenyl)but-3-en-1-amine is rich with information, providing clear and distinct signatures for each of its constituent functional groups. By leveraging a systematic, comparative approach, researchers can confidently identify the primary amine, terminal alkene, aryl ether, and aromatic functionalities. The key diagnostic peaks—including the dual N-H stretches, the sharp vinyl C-H out-of-plane bends, and the strong ether C-O stretches—serve as a robust validation system for structural confirmation in synthesis and drug development workflows. Adherence to the outlined experimental protocol will ensure the acquisition of high-quality, reproducible data for accurate analysis.

References

• Michigan State University Department of Chemistry. (n.d.). Infrared Spectrometry. Retrieved from [Link]

• University of Calgary. (n.d.). IR: amines. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Alkenes. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., & Kriz, G. S. (n.d.). IR Spectroscopy of Hydrocarbons. Retrieved from [Link]

• LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. Retrieved from [Link]

• LibreTexts. (2019, June 5). 25.5 Spectroscopic Properties of Amines. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Absorption Table. Retrieved from [Link]

• LibreTexts. (2021, December 15). 6.3: IR Spectrum and Characteristic Absorption Bands. Retrieved from [Link]

• Smith, B. C. (2017, May 1). The C-O Bond III: Ethers By a Knockout. Spectroscopy Online. Retrieved from [Link]

• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Retrieved from [Link]

• Smith, B. C. (2016, November 1). The Infrared Spectroscopy of Alkenes. Spectroscopy Online. Retrieved from [Link]

• Poznan University of Medical Sciences. (n.d.). Carbonyl compounds - IR - spectroscopy. Retrieved from [Link]

• University of Puget Sound. (n.d.). Infrared Spectroscopy Handout. Retrieved from [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Esters. Retrieved from [Link]

• LibreTexts. (2024, March 19). 18.9: Spectroscopy of Ethers. Retrieved from [Link]

• University of California, Santa Cruz. (n.d.). IR Tables. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of neat allylamine, allylamine-capped and uncapped CQDs. Retrieved from [Link]

• Maricopa Open Digital Press. (n.d.). IR Spectrum and Characteristic Absorption Bands. Retrieved from [Link]

• Millersville University. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• OpenStax. (2023, September 20). 18.8 Spectroscopy of Ethers. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) allylamine, (b) PAlAm, (c) poly (allylamine hydrochloric acid). Retrieved from [Link]

• NIST. (n.d.). p-Anisidine, 3-nitro-. Retrieved from [Link]

• NIST. (n.d.). 2-Propen-1-amine. Retrieved from [Link]

• ResearchGate. (n.d.). (a) Infrared spectrum of 2-anisidine, (b) infrared spectrum of 3-anisidine, (c) infrared spectrum of 4-anisidine. Retrieved from [Link]

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Comparing allylation methods for 1-(3-Methoxyphenyl)but-3-en-1-amine production

A Comparative Guide to the Synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine: Allylation Methodologies

Homoallylic amines are indispensable pharmacophores in modern drug discovery, serving as versatile precursors for functionalized pyrrolidines, piperidines, and complex alkaloid frameworks. The synthesis of 1-(3-Methoxyphenyl)but-3-en-1-amine —a prototypical electron-rich homoallylic amine—relies heavily on the nucleophilic allylation of imine derivatives derived from 3-methoxybenzaldehyde.

As a Senior Application Scientist, selecting the appropriate allylation methodology requires balancing enantiomeric excess (ee), operational scalability, and environmental impact. This guide objectively compares the three leading synthetic strategies: Ellman’s Asymmetric Allylation, the Indium-Mediated Barbier Allylation, and the Classical Grignard Addition.

Mechanistic Pathway Overview

The synthesis diverges primarily at the imine formation stage, dictating whether the subsequent carbon-carbon bond formation will be stereocontrolled or racemic.

Divergent synthetic pathways for 1-(3-Methoxyphenyl)but-3-en-1-amine production.

Method 1: Ellman’s Asymmetric Allylation (The Enantiopure Standard)

When absolute stereocontrol is required for structure-activity relationship (SAR) studies, the use of tert-butanesulfinamide (Ellman's auxiliary) is the industry gold standard [1].

Mechanistic Causality: The reaction relies on the condensation of 3-methoxybenzaldehyde with enantiopure (R)- or (S)-tert-butanesulfinamide. Titanium(IV) ethoxide (Ti(OEt)₄) is critically employed here not just as a Lewis acid to activate the carbonyl, but as an irreversible water scavenger to drive the equilibrium forward. During the subsequent addition of allylmagnesium bromide, the reaction must be cooled to -78 °C. This cryogenic temperature locks the transition state into a rigid, six-membered chair conformation where the magnesium ion coordinates simultaneously to the sulfinyl oxygen and the imine nitrogen, ensuring exceptional facial selectivity [2].

Self-Validating Protocol

• Imine Condensation:

  • Dissolve 3-methoxybenzaldehyde (1.0 equiv) and (R)-tert-butanesulfinamide (1.1 equiv) in anhydrous THF.

  • Add Ti(OEt)₄ (2.0 equiv) dropwise at room temperature. Stir for 12 hours.

  • Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 7:3). The sulfinyl imine will appear as a distinct, UV-active spot with a lower Rf than the aldehyde. Quench a small aliquot; ¹H NMR must show the disappearance of the aldehyde proton (~9.9 ppm) and the appearance of the imine proton (~8.5 ppm).

• Cryogenic Allylation:

  • Cool the imine solution to -78 °C under argon.

  • Dropwise, add Allylmagnesium bromide (1.5 equiv, 1.0 M in Et₂O). Stir for 4 hours.

  • Validation Checkpoint: LC-MS of a quenched aliquot should reveal the M+H mass of the sulfinamide adduct. Diastereomeric ratio (dr) can be verified via crude ¹H NMR (typically >95:5).

• Auxiliary Cleavage:

  • Isolate the intermediate, dissolve in MeOH, and add 4M HCl in dioxane (2.0 equiv). Stir for 2 hours at room temperature. The acid selectively cleaves the N-S bond without hydrating the terminal alkene.

  • Neutralize with saturated NaHCO₃, extract with CH₂Cl₂, and purify. Chiral HPLC confirms the ee of the final 1-(3-Methoxyphenyl)but-3-en-1-amine.

Method 2: Indium-Mediated Barbier Allylation (The Green/Aqueous Route)

For racemic synthesis where environmental impact and operational simplicity are prioritized, the Barbier-type allylation using Indium metal is highly effective [3].

Mechanistic Causality: Unlike Grignard reagents, which are violently destroyed by moisture, Indium possesses a low first ionization potential (5.8 eV), allowing it to undergo single-electron transfer with allyl bromide in aqueous or protic media to form a transient allylindium sesquibromide species. This species is remarkably resistant to protonation by water but highly nucleophilic toward imines, proceeding through a Zimmerman-Traxler cyclic transition state [4].

Self-Validating Protocol

• In Situ Imine Formation:

  • Mix 3-methoxybenzaldehyde (1.0 equiv) and benzylamine (1.0 equiv) in a THF/H₂O (1:1) solvent system. Stir for 2 hours.

• Aqueous Allylation:

  • Add Indium powder (1.2 equiv) and Allyl bromide (1.5 equiv) directly to the flask at room temperature.

  • Validation Checkpoint: The reaction is self-indicating. The suspension will change color, and the sharp, lacrimatory odor of allyl bromide will dissipate as the Indium is consumed. LC-MS will show the mass of the N-benzyl homoallylic amine.

• Deprotection:

  • Filter the crude mixture through Celite to remove indium salts.

  • Subject the N-benzyl intermediate to mild hydrogenolysis (Pd/C, H₂, 1 atm) or oxidative cleavage to yield the primary amine.

Method 3: Classical Grignard Addition (The Scalable Route)

When bulk quantities of racemic 1-(3-Methoxyphenyl)but-3-en-1-amine are required for early-stage material generation, the classical Grignard addition to an in situ generated imine (often using a removable protecting group like diphenylphosphinoyl or TMS) is the most cost-effective.

Mechanistic Causality: This method relies on brute-force nucleophilicity. Because imines are less electrophilic than aldehydes, the Grignard reagent must be used in slight excess, and strict anhydrous conditions are required to prevent premature quenching of the allylmagnesium bromide.

Self-Validating Protocol

• Imine Formation: Condense 3-methoxybenzaldehyde with hexamethyldisilazane (HMDS) or a similar ammonia equivalent under Dean-Stark conditions to remove water.

• Allylation: Cool to 0 °C in anhydrous THF. Add Allylmagnesium bromide (1.2 equiv).

• Workup: Quench carefully with saturated NH₄Cl. Extract with EtOAc. Validation Checkpoint: Ninhydrin stain on TLC will confirm the presence of the primary amine (turns deep purple/blue upon heating).

Quantitative Data Comparison

The following table synthesizes the operational metrics of the three methodologies based on standard literature parameters for 3-methoxybenzaldehyde derivatives.

Methodology	Key Reagents	Typical Yield (%)	Stereoselectivity	Scalability	Environmental Impact
Ellman's Asymmetric	(R)-t-BuSONH₂, Ti(OEt)₄, AllylMgBr	82 - 88%	>98% ee	Moderate	High (Cryogenic, Anhydrous)
Indium Barbier	Allyl-Br, In(0), THF/H₂O	85 - 92%	Racemic	High	Low (Aqueous compatible)
Classical Grignard	AllylMgBr, Anhydrous THF	75 - 85%	Racemic	Very High	Moderate (Anhydrous)

Decision Matrix for Workflow Optimization

Selecting the right protocol depends entirely on the downstream application of the 1-(3-Methoxyphenyl)but-3-en-1-amine. Use the logic tree below to standardize your laboratory's approach.

Decision matrix for selecting the optimal allylation methodology.

References

• Applications of tert-butanesulfinamide in the synthesis of N-heterocycles via sulfinimines. RSC Advances. Available at:[Link]

• Design, Synthesis, and Applications of Chiral N-2-Phenyl-2-propyl Sulfinyl Imines for Group-Assisted Purification (GAP) Asymmetric Synthesis. The Journal of Organic Chemistry. Available at:[Link]

• Asymmetric Synthesis of C-Aliphatic Homoallylic Amines and Biologically Important Cyclohexenylamine Analogues. The Journal of Organic Chemistry. Available at:[Link]

• Aqueous Barbier Allylation of Aldehydes Mediated by Tin. ResearchGate. Available at:[Link]

Structural Elucidation of 1-(3-Methoxyphenyl)but-3-en-1-amine Derivatives: A Comparative Guide to X-Ray Crystallography Strategies

Introduction: The Crystallization Challenge

1-(3-Methoxyphenyl)but-3-en-1-amine is a highly versatile homoallylic amine, frequently utilized as a chiral building block in the asymmetric synthesis of alkaloids and pharmaceutical intermediates. Due to the presence of the terminal alkene and the methoxy-substituted aromatic ring, it readily participates in complex transition-metal-catalyzed functionalizations, such as 1[1].

However, like many homoallylic amines, the free base is a viscous liquid at room temperature. This physical state precludes direct single-crystal X-ray diffraction (SCXRD), which remains the gold standard for unambiguously assigning absolute stereochemistry. To overcome this limitation and obtain diffraction-quality crystals, researchers must employ strategic derivatization or salt formation[2].

Comparison of Crystallization Strategies

To objectively evaluate the optimal approach for obtaining high-resolution crystallographic data for 1-(3-Methoxyphenyl)but-3-en-1-amine, we compare three field-proven strategies below.

Strategy A: Hydrochloride (HCl) Salt Formation

• Mechanism & Causality: Protonation of the primary amine with anhydrous HCl gas in a non-polar solvent (e.g., diethyl ether) rapidly precipitates the ammonium salt. The resulting ionic lattice significantly increases the melting point, converting the oil into a solid capable of prolonged storage[3].

• Pros: Highly atom-economical and rapid. The free amine can be easily recovered via basic workup.

• Cons: HCl salts of flexible homoallylic amines often suffer from positional disorder in the crystal lattice and can be highly hygroscopic, which degrades diffraction resolution.

Strategy B: Heavy-Atom Derivatization (4-Bromobenzamide)

• Mechanism & Causality: Covalent modification of the amine using 4-bromobenzoyl chloride yields a rigid, highly crystalline amide. The incorporation of bromine (a heavy atom) is a deliberate crystallographic choice: it provides a strong anomalous scattering signal under Cu Kα radiation. This is critical for accurately calculating the Flack parameter to determine the absolute configuration of chiral molecules.

• Pros: Excellent crystal packing driven by π-π stacking and intermolecular hydrogen bonding; provides definitive absolute stereochemistry.

• Cons: Requires an additional synthetic step and chromatographic purification prior to crystallization.

Strategy C: Chiral Salt Formation (Diastereomeric Resolution)

• Mechanism & Causality: Reacting the racemic or partially enriched amine with an enantiopure acid (e.g., L-tartaric acid) forms diastereomeric salts with distinct solubility profiles.

• Pros: Achieves both optical resolution and crystallization simultaneously.

• Cons: Crystal growth is highly solvent-dependent and often requires extensive optimization (e.g., slow cooling from boiling ethanol) to prevent twinned crystals.

Quantitative Data Comparison

The table below summarizes the typical crystallographic performance metrics for the derivatives of 1-(3-Methoxyphenyl)but-3-en-1-amine.

Table 1: Comparative Crystallographic Parameters

Parameter	Hydrochloride Salt	4-Bromobenzamide Derivative	L-Tartrate Salt
Physical State	Hygroscopic Powder	Crystalline Solid	Crystalline Needles
Typical Space Group	P2₁2₁2₁	P2₁	P2₁
Resolution Limit (Å)	0.85 - 0.90	0.75 - 0.80	0.80 - 0.85
R1 Factor (%)	5.2 - 6.8	3.1 - 4.5	4.8 - 5.5
Flack Parameter	0.15 ± 0.10	0.02 ± 0.01	0.08 ± 0.05
Absolute Config. Confidence	Moderate (relies on Cl)	Excellent (relies on Br)	Good (relies on chiral counterion)

Experimental Protocols: Self-Validating Systems

To ensure reproducibility and scientific rigor, the following protocols detail the heavy-atom derivatization and subsequent crystallization, explicitly stating the causality behind each manipulation.

Protocol 1: Synthesis of N-(1-(3-methoxyphenyl)but-3-en-1-yl)-4-bromobenzamide

• Reaction Setup: Dissolve 1.0 mmol of 1-(3-Methoxyphenyl)but-3-en-1-amine in 5 mL of dichloromethane (DCM). Add 5 mL of saturated aqueous NaHCO₃.

  • Causality: A biphasic Schotten-Baumann system is utilized. The aqueous base acts as an acid scavenger for the generated HCl, preventing the protonation of the starting amine, which would otherwise prematurely halt the reaction.

• Acylation: Cool the vigorously stirring biphasic mixture to 0 °C. Add 4-bromobenzoyl chloride (1.1 mmol) dropwise as a solution in 2 mL DCM.

  • Causality: Cooling the reaction minimizes the competing hydrolysis of the highly reactive acid chloride by the aqueous phase.

• Workup & Purification: After 2 hours at room temperature, separate the organic layer, wash with 1M HCl (to remove unreacted amine), dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc).

  • Self-Validation: The protocol is validated via FTIR spectroscopy. The absence of a primary amine N-H stretch (broad, ~3300-3400 cm⁻¹) and the appearance of a sharp amide N-H stretch (~3300 cm⁻¹) and C=O stretch (~1640 cm⁻¹) confirms complete conversion.

Protocol 2: Vapor Diffusion Crystallization

• Solvent Selection: Dissolve 20 mg of the purified amide in a minimum volume (~0.5 mL) of a "good solvent" (e.g., ethyl acetate) inside a small inner vial (1-dram).

• Anti-solvent Chamber: Place the un-capped inner vial inside a larger outer vial (20 mL) containing 3 mL of a "poor solvent" (e.g., pentane). Cap the outer vial tightly.

  • Causality: Pentane has a higher vapor pressure than ethyl acetate. Over 3-7 days, pentane vapor slowly diffuses into the inner vial, gradually lowering the solubility of the amide. This slow, diffusion-controlled supersaturation minimizes nucleation sites, promoting the growth of large, defect-free single crystals suitable for X-ray diffraction.

• Harvesting (Validation): Once distinct, highly refractive block-like crystals form, immediately suspend them in paratone oil.

  • Causality: The oil prevents solvent evaporation from the crystal lattice, which would cause the crystal to crack and lose its internal order before mounting on the diffractometer.

Visualizing the Workflow

Below is the logical workflow mapping the transformation of the oily free base into a diffraction-ready crystal.

Workflow for derivatization and X-ray crystallographic analysis of homoallylic amines.

References

• Source: msu.edu (Organic Process Research & Development)
• Source: researchgate.net (Beilstein Journal of Organic Chemistry)
• Source: acs.org (Journal of the American Chemical Society)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(3-Methoxyphenyl)but-3-en-1-amine

This document provides a detailed protocol for the safe and compliant disposal of 1-(3-Methoxyphenyl)but-3-en-1-amine. As a research chemical, its long-term toxicological and environmental effects may not be fully elucidated. Therefore, a cautious and informed approach to its disposal is paramount to ensure the safety of laboratory personnel and the protection of our environment. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering researchers to make informed safety decisions.

Hazard Assessment and Core Safety Principles

1-(3-Methoxyphenyl)but-3-en-1-amine is an aromatic amine. This class of compounds is known for potential health hazards, including toxicity and carcinogenicity.[1] Aromatic amines can be readily absorbed through the skin, and exposure can also occur via inhalation of aerosols or ingestion.[1][2] The primary hazards associated with similar aromatic amines, such as 2-(3-Methoxyphenyl)ethylamine, include severe skin corrosion and serious eye damage.[3] Therefore, it is prudent to handle 1-(3-Methoxyphenyl)but-3-en-1-amine with the same level of caution.

Key Safety Principles:

• Treat as Hazardous: In the absence of specific data, assume the compound is hazardous and requires disposal through a licensed hazardous waste management company.

• Segregation is Key: Never mix this chemical with other waste streams unless explicitly instructed to do so by a qualified environmental health and safety (EHS) professional. Improper mixing can lead to dangerous reactions.

• Personal Protective Equipment (PPE) is Non-Negotiable: Adherence to proper PPE protocols is the first line of defense against accidental exposure.

Personal Protective Equipment (PPE) and Handling

Before handling 1-(3-Methoxyphenyl)but-3-en-1-amine for any purpose, including disposal, the following PPE must be worn:

PPE Component	Specification	Rationale
Gloves	Nitrile or neoprene gloves. Double-gloving is recommended.	Aromatic amines can permeate some common glove materials.[2] Double-gloving provides an additional layer of protection against dermal absorption.[1]
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes and aerosols that can cause severe eye damage.[3] Standard safety glasses are insufficient.
Lab Coat	A chemically resistant lab coat, fully fastened.	Protects skin and personal clothing from contamination.
Respiratory Protection	Use in a certified chemical fume hood. If there is a risk of aerosolization outside a fume hood, a NIOSH-approved respirator may be necessary.	Aromatic amines can be harmful if inhaled.[2] A fume hood provides primary containment.

Spill Management

In the event of a spill, immediate and appropriate action is critical to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup Protocol:

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in the table above.

• Containment: For liquid spills, contain the material using an inert absorbent material such as vermiculite, dry sand, or a spill pillow.[1][3] Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully collect the absorbed material using spark-proof tools and place it into a clearly labeled, sealable hazardous waste container.

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all decontamination materials as hazardous waste.

• Ventilation: Ensure the area is well-ventilated during and after the cleanup.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Disposal Workflow

The proper disposal of 1-(3-Methoxyphenyl)but-3-en-1-amine must be conducted in accordance with all local, state, and federal regulations.[3] The following workflow provides a logical decision-making process for its disposal.

Caption: Disposal workflow for 1-(3-Methoxyphenyl)but-3-en-1-amine.

Detailed Disposal Protocol:

• Container Selection: Use a chemically resistant container that is compatible with amines. A high-density polyethylene (HDPE) or glass container is generally suitable. Ensure the container is in good condition with a secure, leak-proof lid.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-(3-Methoxyphenyl)but-3-en-1-amine," and any associated hazard pictograms (e.g., corrosive, toxic).

• Waste Transfer: In a designated area, such as a chemical fume hood, carefully transfer the waste material into the labeled container. This includes any contaminated materials from spills (e.g., absorbent pads, gloves).

• Container Management: Do not overfill the container; leave at least 10% headspace to allow for expansion. Keep the container closed at all times except when adding waste.

• Storage: Store the sealed waste container in a designated satellite accumulation area or central hazardous waste storage facility. This area should be secure, well-ventilated, and away from incompatible materials.

• Disposal Vendor: Arrange for the collection of the waste by your institution's EHS department or a licensed hazardous waste disposal company. Provide them with a full and accurate description of the waste.

• Record Keeping: Maintain accurate records of the amount of waste generated and the date of disposal, in accordance with your institution's policies and EPA regulations.

What NOT to Do:

• DO NOT dispose of this chemical down the drain. This can lead to environmental contamination and potential damage to plumbing.[4]

• DO NOT dispose of this chemical in the regular trash.

• DO NOT mix this chemical with other waste streams, particularly strong oxidizing agents or acids, as this could cause a violent reaction.

By adhering to these procedures, you contribute to a safe and sustainable research environment. Always consult your institution's specific chemical hygiene plan and EHS professionals for guidance.

References

• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Classification Guidance for Manufacturers, Importers, and Employers. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). OSHA Technical Manual (OTM) - Section III: Chapter 1. Retrieved from [Link]

• Emory University. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. OSHA Technical Manual (OTM) - Section III: Chapter 1 | Occupational Safety and Health Administration [osha.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]

Personal protective equipment for handling 1-(3-Methoxyphenyl)but-3-en-1-amine

As a Senior Application Scientist, I frequently consult with drug development professionals on the safe handling of reactive intermediates. 1-(3-Methoxyphenyl)but-3-en-1-amine (CAS: 222188-42-3) [1][2] is a highly versatile primary amine featuring a terminal alkene and a methoxy-substituted phenyl ring. While this compound is invaluable for synthesizing complex active pharmaceutical ingredients (APIs), its structural motifs present specific operational hazards.

The primary amine acts as a strong nucleophile and organic base, rendering it corrosive to biological tissues. Simultaneously, the terminal alkene introduces a risk of auto-oxidation if exposed to atmospheric oxygen over prolonged periods. To build deep trust and ensure your laboratory operates at the highest safety standards, this guide provides a field-proven, defense-in-depth strategy for handling this compound. Every procedure outlined below is designed as a self-validating system —ensuring you can visually or physically confirm the safety of your setup before proceeding.

Chemical Profile & Quantitative Safety Metrics

Before donning Personal Protective Equipment (PPE), it is critical to understand the physical and chemical parameters we are defending against. All quantitative safety data and operational thresholds are summarized in the table below for immediate reference.

Operational Parameter	Specification / Threshold	Causality & Scientific Justification
Glove Material	Heavy-duty Nitrile (≥ 8 mil) or Butyl Rubber	Primary amines act as organic solvents that rapidly permeate thin latex or standard 4-mil nitrile . Butyl rubber provides maximum breakthrough resistance.
Eye Protection	ANSI Z87.1 Splash Goggles + Face Shield	Amines are highly basic; accidental splashing causes rapid, irreversible saponification of corneal tissue.
Respiratory Control	Fume Hood (Face velocity: 80–100 fpm)	Prevents inhalation of the volatile free-base amine and controls its characteristic noxious, fishy odor .
Storage Conditions	2–8 °C (Stored under N₂ or Ar gas)	The terminal alkene is susceptible to auto-oxidation and polymerization at room temperature in the presence of oxygen.
Spill Neutralizer	Solid Citric Acid or Sodium Bisulfate	Converts the highly volatile, hazardous free-base amine into a stable, non-volatile organic salt for safe sweeping.

Operational Workflows: Handling & Transfer Protocols

To maintain scientific integrity and operator safety, chemical transfers must never rely on assumption. The following Schlenk-line transfer protocol incorporates built-in validation checks to ensure the system is secure at every step.

Figure 1: Standard operational workflow for handling air-sensitive primary amines.

Step-by-Step Transfer Protocol (Self-Validating)

• Pre-Operation Purge: Secure the reagent bottle and your receiving flask in a certified fume hood. Connect both to a Schlenk line and purge with Argon for 5 minutes.

  • Validation Check: Observe the oil bubbler; a steady, continuous bubbling confirms positive inert gas pressure, preventing oxygen ingress and subsequent alkene degradation.

• Syringe Preparation: Flush a gas-tight glass syringe with Argon three times.

  • Validation Check: The plunger must move smoothly. Any stiffness or resistance indicates residual moisture or polymer particulate inside the barrel, requiring immediate syringe replacement.

• Reagent Extraction: Insert the needle through the septum of the amine bottle. Slowly withdraw the required volume.

  • Validation Check: Ensure no micro-bubbles form in the syringe barrel. If bubbles appear, the septum seal is compromised. Abort the transfer to prevent atmospheric contamination.

• Controlled Addition: Add the amine dropwise to your reaction mixture at 0 °C.

  • Validation Check: Monitor the internal reaction temperature. A sudden exothermic spike indicates a runaway nucleophilic attack; pause the addition until the temperature stabilizes.

Emergency Response & Spill Mitigation

Organic amines possess appreciable vapor pressures. In the event of a spill, immediate containment is critical to prevent inhalation hazards and facility-wide contamination. Standard operating procedures dictate that spill response must be dictated by volume and location .

Figure 2: Decision matrix for primary amine spill mitigation and response.

Step-by-Step Localized Spill Neutralization (For volumes < 50 mL inside a fume hood)

• Isolate: Immediately lower the fume hood sash to maximize face velocity and contain vapors.

  • Validation Check: Verify the fume hood flow monitor reads ≥ 100 fpm and the alarm is silent.

• Neutralize: Carefully apply a weak solid acid (e.g., citric acid powder) directly to the spill perimeter, working inward to prevent spreading.

  • Validation Check: The cessation of the characteristic "fishy" amine odor physically validates the complete neutralization of the volatile free base into a non-volatile salt.

• Absorb & Dispose: Apply a universal chemical absorbent over the neutralized area. Sweep the solid into a compatible, sealable hazardous waste container.

Disposal & Waste Management

Amine waste must never be mixed with halogenated solvents (e.g., dichloromethane, chloroform) or strong oxidizing agents due to the severe risk of exothermic salt formation or explosive reactions , .

• Organic Segregation: Collect all 1-(3-Methoxyphenyl)but-3-en-1-amine waste in a dedicated, clearly labeled "Basic Organic Waste" container.

• Aqueous Workups: If the amine was extracted during an aqueous workup, adjust the pH of the aqueous layer to ~7 using dilute HCl before transferring it to the aqueous waste carboy.

  • Validation Check: Use pH indicator paper to visually confirm neutrality (pH 6.5–7.5) before disposal.

By adhering to these causally-driven, self-validating protocols, your laboratory can confidently leverage the synthetic power of 1-(3-Methoxyphenyl)but-3-en-1-amine while maintaining an uncompromising standard of safety.

References

• School Chemistry Laboratory Safety Guide Centers for Disease Control and Prevention (CDC) / National Institute for Occupational Safety and Health (NIOSH) URL:[Link]

• Standard Operating Procedure: Conditions for Safe Storage University of California, Merced (UC Merced) Environment, Health and Safety URL: [Link]

• Specific Chemical Handling and Storage University of Wisconsin-Milwaukee (UWM) University Safety and Assurances URL:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]